2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde

Core Science & Biosynthesis

An In-depth Technical Guide to 2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde: A Key Scaffold for Modern Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

The thiazole moiety, a five-membered heterocyclic ring containing sulfur and nitrogen, is a cornerstone in medicinal chemistry, celebrated for its wide spectrum of biological activities.[1][2] This guide delves into the chemical structure, properties, synthesis, and potential applications of a particularly promising derivative: 2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde. This compound serves as a versatile building block, offering a unique combination of reactive handles and structural features that are highly sought after in the design of novel therapeutics. Its strategic placement of an ethoxymethyl group at the 2-position and a carbaldehyde at the 5-position provides synthetic chemists with multiple avenues for molecular elaboration and diversification.

Physicochemical and Structural Properties

Understanding the fundamental properties of 2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde is paramount for its effective utilization in synthesis and drug design. While specific experimental data for this exact molecule is not widely published, we can infer its properties from closely related analogs and the inherent characteristics of the thiazole ring. The ethoxy group introduces a degree of lipophilicity and conformational flexibility, while the aldehyde function provides a key electrophilic center for a variety of chemical transformations.

Property	Predicted/Inferred Value	Source/Basis
Molecular Formula	C7H9NO2S	-
Molecular Weight	171.22 g/mol	-
Appearance	Likely a pale yellow to brown liquid or low-melting solid	General appearance of thiazole aldehydes
Boiling Point	>200 °C (Predicted)	Based on analogs like 5-methyl-1,3-thiazole-2-carbaldehyde (236 °C)[1]
Solubility	Soluble in common organic solvents (e.g., DCM, THF, EtOAc)	General solubility of similar organic compounds
XLogP3	~1.5 (Predicted)	Based on analogs like 2-ethoxythiazole (1.6)

Synthesis and Chemical Reactivity

The synthesis of 2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde can be approached through several established methods for thiazole ring formation and functionalization. A plausible and efficient route involves a multi-step sequence starting from readily available precursors.

Proposed Synthetic Workflow

A logical synthetic strategy would involve the initial construction of a 2-substituted thiazole, followed by formylation at the 5-position. The Hantzsch thiazole synthesis is a classic and reliable method for the initial ring formation.

A proposed synthetic pathway to 2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde.

Detailed Experimental Protocol (Hypothetical)

Step 1: Synthesis of 2-(Bromomethyl)-1,3-thiazole

• To a stirred solution of thioacetamide (1.0 eq) in ethanol, add 3-bromo-1,1-diethoxy-2-propanone (1.0 eq).

• Reflux the mixture for 4-6 hours, monitoring the reaction progress by TLC.

• Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure.

• The crude residue is then treated with a strong acid (e.g., HBr) to hydrolyze the diethyl acetal and facilitate cyclization to the thiazole ring.

• Purify the resulting 2-(bromomethyl)-1,3-thiazole by column chromatography.

Step 2: Synthesis of 2-(Ethoxymethyl)-1,3-thiazole

• Prepare a solution of sodium ethoxide in ethanol by carefully adding sodium metal (1.1 eq) to anhydrous ethanol at 0 °C.

• To this solution, add 2-(bromomethyl)-1,3-thiazole (1.0 eq) dropwise at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Quench the reaction with water and extract the product with diethyl ether.

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate to yield 2-(ethoxymethyl)-1,3-thiazole.

Step 3: Formylation to 2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde

• Dissolve 2-(ethoxymethyl)-1,3-thiazole (1.0 eq) in anhydrous THF and cool to -78 °C under an inert atmosphere.

• Slowly add n-butyllithium (1.1 eq) dropwise, maintaining the temperature below -70 °C.

• Stir the resulting solution for 1 hour at -78 °C.

• Add anhydrous N,N-dimethylformamide (DMF) (1.2 eq) dropwise and continue stirring for another 2 hours at -78 °C.

• Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Allow the mixture to warm to room temperature and extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to afford 2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde.

Chemical Reactivity

The aldehyde group at the C5 position is a versatile handle for a multitude of chemical transformations, making this compound a valuable intermediate. The electron-withdrawing nature of the thiazole ring enhances the electrophilicity of the aldehyde, facilitating reactions with various nucleophiles.

Key reactions of the thiazole-5-carbaldehyde moiety.

Applications in Drug Discovery and Development

Thiazole derivatives are prevalent in a wide array of clinically approved drugs, demonstrating activities as antibacterial, antifungal, anti-inflammatory, and anticancer agents.[3] The subject molecule, 2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde, is a prime candidate for the synthesis of novel bioactive compounds. The aldehyde functionality allows for its incorporation into larger, more complex molecules through reactions such as reductive amination, Wittig olefination, and aldol condensations.

Potential as a Scaffold for Kinase Inhibitors

Many kinase inhibitors feature a heterocyclic core that anchors the molecule within the ATP-binding pocket of the enzyme. The thiazole ring can act as a scaffold, with substituents at the 2- and 5-positions projecting into different regions of the active site to achieve potency and selectivity. The ethoxymethyl group can engage in hydrophobic or hydrogen-bonding interactions, while derivatives of the aldehyde can be designed to interact with key amino acid residues.

For instance, the aldehyde could be converted to an amine via reductive amination, which can then be acylated to introduce various functional groups. This strategy is commonly employed in the development of kinase inhibitors to target the hinge region of the enzyme.

Conceptual binding mode of a thiazole-based kinase inhibitor.

Safety and Handling

As with any chemical reagent, proper safety precautions should be observed when handling 2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde and its derivatives. Based on data for analogous compounds, it should be handled in a well-ventilated fume hood. Personal protective equipment, including safety glasses, gloves, and a lab coat, is essential. Avoid inhalation of vapors and contact with skin and eyes. In case of contact, flush the affected area with copious amounts of water.

Conclusion

2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde represents a valuable and versatile building block for the synthesis of novel heterocyclic compounds with potential applications in drug discovery. Its dual functionality allows for a wide range of chemical modifications, making it an attractive starting point for the development of libraries of compounds for biological screening. The insights provided in this guide aim to equip researchers and drug development professionals with the foundational knowledge to effectively utilize this promising scaffold in their quest for new and improved therapeutics.

References

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• PubChemLite. 2-ethoxy-4-methyl-1,3-thiazole-5-carboxylic acid. [Link]

• Hasanah, I., & Nurziana, N. A BRIEF REVIEW ON THE THIAZOLE DERIVATIVES: SYNTHESIS METHODS AND BIOLOGICAL ACTIVITIES. Malaysian Journal of Analytical Sciences. 2021;25(2), 257-267.

• National Center for Biotechnology Information. PubChem Compound Summary for CID 61809, 2-Ethoxythiazole. [Link]

• Ayati, A., Emami, S., Asadipour, A., Shafiee, A., & Foroumadi, A. (2015). Recent applications of 1, 3-thiazole core in the structure of potent anticancer agents. European journal of medicinal chemistry, 97, 699-718.

• ResearchGate. A Convenient Synthesis of 2-Substituted Thiazole-5-carboxylates. [Link]

• Google Patents. The preparation method of 2-thiazole carboxaldehyde compounds.

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• 3. 2-(Ethoxycarbonyl)-1,3-thiazole-5-carboxylic acid [cymitquimica.com]

CAS number for 2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde

An In-depth Technical Guide to 2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde: Synthesis, Properties, and Potential Applications in Drug Discovery

Introduction

Physicochemical Properties and Characterization

Based on the structures of analogous compounds, the key physicochemical properties of 2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde can be predicted.

Property	Predicted Value
Molecular Formula	C7H9NO2S
Molecular Weight	171.22 g/mol
Appearance	Likely a pale yellow oil or solid
Solubility	Expected to be soluble in common organic solvents

Spectroscopic Characterization:

The structural confirmation of 2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde would rely on standard spectroscopic techniques.

• ¹H NMR: The proton nuclear magnetic resonance spectrum is expected to show characteristic signals for the ethoxymethyl group (a triplet and a quartet), a singlet for the aldehyde proton, and a singlet for the proton on the thiazole ring. The chemical shifts would be influenced by the electron-withdrawing nature of the aldehyde and the thiazole ring.

• ¹³C NMR: The carbon NMR spectrum would display distinct peaks for the carbonyl carbon of the aldehyde, the carbons of the thiazole ring, and the carbons of the ethoxymethyl group.

• Mass Spectrometry: The mass spectrum should exhibit a molecular ion peak corresponding to the molecular weight of the compound, confirming its elemental composition.

Synthesis of 2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde

A plausible and efficient synthetic route to 2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde can be designed based on established methods for the synthesis of substituted thiazoles. A common and effective method for introducing a carbaldehyde group at the 5-position of a thiazole ring is the Vilsmeier-Haack reaction.

Proposed Synthetic Pathway:

Caption: Proposed synthesis of 2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde via the Vilsmeier-Haack reaction.

Step-by-Step Experimental Protocol:

• Preparation of the Vilsmeier Reagent: In a round-bottom flask under an inert atmosphere, phosphorus oxychloride (POCl₃) is added dropwise to ice-cold N,N-dimethylformamide (DMF). The mixture is stirred until the formation of the chloroiminium salt (Vilsmeier reagent) is complete.

• Formylation of 2-(Ethoxymethyl)-1,3-thiazole: The starting material, 2-(ethoxymethyl)-1,3-thiazole, is dissolved in a suitable solvent and cooled. The freshly prepared Vilsmeier reagent is then added portion-wise, maintaining a low temperature. The reaction mixture is stirred until the consumption of the starting material is confirmed by thin-layer chromatography (TLC).

• Hydrolysis and Product Isolation: The reaction mixture is carefully poured into ice-water and neutralized with a base (e.g., sodium bicarbonate). The aqueous layer is then extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica gel to afford the pure 2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde.

Potential Applications in Drug Discovery

The thiazole nucleus is a cornerstone in the development of various therapeutic agents due to its broad spectrum of biological activities.[2][3] The introduction of an ethoxymethyl group at the 2-position and a carbaldehyde at the 5-position of the thiazole ring in 2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde offers several avenues for its application in drug discovery.

As a Scaffold for Novel Anticancer Agents:

Numerous thiazole-containing compounds have demonstrated significant anticancer activity.[3][4] The aldehyde functionality of 2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde can serve as a handle for the synthesis of a diverse library of derivatives, such as Schiff bases, hydrazones, and amides, which are known to possess antitumor properties.[5]

As a Precursor for Antimicrobial Agents:

The thiazole ring is a key component of many antimicrobial drugs. The versatile reactivity of the aldehyde group allows for its conversion into various functional groups that can enhance antimicrobial potency. For instance, condensation with amines or hydrazines can lead to the formation of compounds with potential antibacterial and antifungal activities.[6][7]

In the Development of Anticonvulsant and Anti-inflammatory Drugs:

Thiazole derivatives have also been explored for their anticonvulsant and anti-inflammatory properties.[2] The 2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde scaffold can be elaborated to synthesize novel compounds for screening against these targets.

Workflow for Derivative Synthesis and Screening:

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• 7. Design and Synthesis of Novel 1,3-Thiazole and 2-Hydrazinyl-1,3-Thiazole Derivatives as Anti-Candida Agents: In Vitro Antifungal Screening, Molecular Docking Study, and Spectroscopic Investigation of their Binding Interaction with Bovine Serum Albumin [mdpi.com]

Molecular weight and formula of 2-ethoxymethyl-thiazole-5-aldehyde

An In-depth Technical Guide to 2-Ethoxymethyl-thiazole-5-aldehyde: Synthesis, Characterization, and Potential Applications

Abstract

This technical guide provides a comprehensive overview of 2-ethoxymethyl-thiazole-5-aldehyde, a heterocyclic compound of interest in medicinal chemistry and drug discovery. While this specific molecule is not extensively documented in current literature, this paper extrapolates from established chemical principles and data on analogous structures to propose its physicochemical properties, a viable synthetic pathway, and robust characterization methodologies. This document is intended for researchers, scientists, and drug development professionals seeking to explore the potential of novel thiazole derivatives.

Introduction: The Significance of the Thiazole Scaffold

The thiazole ring is a fundamental heterocyclic motif present in numerous biologically active compounds and approved pharmaceuticals. Its unique electronic properties and ability to engage in various biological interactions have made it a privileged scaffold in drug discovery. Thiazole derivatives are known to exhibit a wide range of pharmacological activities, including antimicrobial, anti-inflammatory, anticancer, and antidiabetic properties. The aldehyde functional group at the 5-position of the thiazole ring serves as a versatile synthetic handle for further molecular elaboration, making compounds like 2-ethoxymethyl-thiazole-5-aldehyde valuable intermediates in the synthesis of complex drug candidates.

Physicochemical Properties

Based on its structure, the molecular formula and weight of 2-ethoxymethyl-thiazole-5-aldehyde can be precisely determined. These fundamental properties are crucial for experimental design and data interpretation.

Property	Value
Molecular Formula	C7H9NO2S
Molecular Weight	171.22 g/mol
Monoisotopic Mass	171.03540 g/mol

Proposed Synthesis and Mechanistic Rationale

Proposed Synthetic Pathway

A logical approach to the synthesis of the target compound involves the reaction of an α-haloketone with a thioamide. A potential retrosynthetic analysis is outlined below:

Caption: Retrosynthetic analysis of 2-ethoxymethyl-thiazole-5-aldehyde.

Step-by-Step Experimental Protocol

• Synthesis of Ethoxymethylthioamide: This starting material can be prepared by reacting ethoxyacetonitrile with hydrogen sulfide in the presence of a base catalyst.

• Hantzsch Thiazole Synthesis:

  • Dissolve ethoxymethylthioamide (1 equivalent) in a suitable solvent such as ethanol or dioxane.

  • Add an equimolar amount of a suitable α,β-dihaloaldehyde, for example, 2,3-dichloropropionaldehyde.

  • Heat the reaction mixture under reflux for several hours, monitoring the progress by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction mixture and neutralize with a suitable base (e.g., sodium bicarbonate).

  • Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain pure 2-ethoxymethyl-thiazole-5-aldehyde.

Structural Elucidation and Characterization

The unambiguous identification of the synthesized 2-ethoxymethyl-thiazole-5-aldehyde requires a combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the ethoxy group (a triplet and a quartet), a singlet for the methylene protons adjacent to the ether oxygen, a singlet for the aldehydic proton, and a singlet for the proton on the thiazole ring.

• ¹³C NMR: The carbon NMR spectrum will display distinct peaks for the carbons of the ethoxy group, the methylene carbon, the aldehydic carbonyl carbon, and the carbons of the thiazole ring.

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) is essential to confirm the elemental composition of the molecule. The ESI-MS spectrum should show a prominent molecular ion peak [M+H]⁺ corresponding to the calculated exact mass.

Infrared (IR) Spectroscopy

The IR spectrum will provide information about the functional groups present in the molecule. Key expected absorption bands include a strong carbonyl stretch for the aldehyde group (around 1680-1700 cm⁻¹) and C-O stretching vibrations for the ether linkage.

Potential Applications in Drug Discovery

The thiazole nucleus is a cornerstone in the development of various therapeutic agents. The presence of an aldehyde functional group on the 2-ethoxymethyl-thiazole-5-aldehyde scaffold opens up numerous possibilities for the synthesis of a diverse library of compounds for biological screening.

As an Intermediate in the Synthesis of Bioactive Molecules

The aldehyde group can be readily transformed into a variety of other functional groups, allowing for the synthesis of:

• Schiff bases: Condensation with primary amines can yield Schiff bases, which are known to possess a wide range of biological activities.

• Alcohols: Reduction of the aldehyde will provide the corresponding alcohol, which can be a precursor for esters and ethers.

• Carboxylic acids: Oxidation of the aldehyde will yield the carboxylic acid, a key functional group in many drug molecules.

Caption: Synthetic transformations of 2-ethoxymethyl-thiazole-5-aldehyde.

Potential Therapeutic Areas

Given the established pharmacological profile of thiazole derivatives, compounds derived from 2-ethoxymethyl-thiazole-5-aldehyde could be investigated for a variety of therapeutic applications, including:

• Anticancer Agents: Many thiazole-containing compounds have shown potent anticancer activity.[1][2]

• Antimicrobial Agents: The thiazole ring is a key component of several antimicrobial drugs.[3]

• Antidiabetic Agents: Thiazolidinediones are a class of antidiabetic drugs that feature a thiazole-related core structure.[4]

Conclusion

This technical guide has provided a comprehensive theoretical framework for the study of 2-ethoxymethyl-thiazole-5-aldehyde. By extrapolating from the known chemistry of related thiazole derivatives, we have proposed its key physicochemical properties, a viable synthetic route, and appropriate characterization methods. The versatility of this compound as a synthetic intermediate suggests its potential utility in the discovery and development of novel therapeutic agents. Further experimental validation of the concepts presented herein is warranted and encouraged.

References

• Bradshaw, J., et al. Studies of heterocyclic compounds. Part XIII. Pyrrolo[2,1-b]thiazole thioaldehydes. J. Chem. Soc., Perkin Trans. 1, 1978, 741-745. Available from: [Link]

• Mruthyunjayaswamy, B.H.M., et al. Biologically Active Metal Complexes Containing Thiazole core: Synthesis and Spectral Characterization. Int. J. Pharm. Educ. Res., 2018, 52(2), 268-277. Available from: [Link]

• PubChem. 2-Ethoxythiazole. National Center for Biotechnology Information. Available from: [Link]

• Abdel-Wahab, B.F., et al. Synthesis, Characterization and Antimicrobial Evaluation of some Thiazole-Derived Carbamates, Semicarbazones, Amides and Carboxamide. Trop. J. Pharm. Res., 2010, 9(4), 355-364. Available from: [Link]

• Singh, R., et al. Benign Synthesis of Fused-thiazoles with Enone-based Natural Products and Drugs for Lead Discovery. ACS Omega, 2021, 6(10), 6826-6836. Available from: [Link]

• Khan, I., et al. Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. Molecules, 2021, 26(6), 1593. Available from: [Link]

• Kumar, S., et al. A Retrospect Study on Thiazole Derivatives as the Potential Antidiabetic Agents in Drug Discovery and Developments. Curr. Med. Chem., 2018, 25(2), 204-225. Available from: [Link]

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Predictive and Empirical Solubilization Strategies for 2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde in Organic Synthesis

Executive Summary

The compound 2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde (CAS: 1423024-61-6)[1][2] is a highly versatile heterocyclic building block utilized in the synthesis of advanced pharmaceutical intermediates and agrochemicals. Its structural motif—comprising a polar, electron-deficient thiazole core, a flexible ethoxymethyl ether linkage, and a highly reactive carbaldehyde group—creates a complex physicochemical profile. Understanding and controlling its solubility across various organic solvents is not merely a matter of physical dissolution; it is a critical parameter that dictates reaction kinetics, dictates purification pathways, and prevents premature degradation.

This technical guide synthesizes predictive thermodynamic modeling with field-proven empirical protocols to establish a self-validating framework for determining and optimizing the solubility of 2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde.

Structural Analysis & Predictive Solubilization (HSP)

Before committing valuable API intermediates to empirical testing, a Senior Application Scientist relies on predictive thermodynamic models to narrow the solvent design space. The most robust framework for this is the Hansen Solubility Parameters (HSP) system, which deconstructs the cohesive energy density of a molecule into three distinct intermolecular forces: Dispersion (

), Polar ( ), and Hydrogen Bonding ( )[3].

Mechanistic Breakdown of the Solute

To predict the HSP sphere for 2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde, we must analyze its functional group contributions:

• The Thiazole Ring: Imparts moderate dispersion forces (

  ) due to the polarizable sulfur atom and -electron cloud, alongside significant polar forces ( ) from the nitrogen heteroatom[4][5].

• The Ethoxymethyl Group (-CH₂-O-CH₂CH₃): Acts as a flexible aliphatic tail that slightly lowers the overall melting point (reducing crystal lattice energy) while serving as a weak hydrogen-bond acceptor (

  ).

• The Carbaldehyde Group (-CHO): Introduces a strong permanent dipole (

  ) and acts as a localized hydrogen-bond acceptor ( ).

Causality in Solvent Selection: Because the molecule lacks a strong hydrogen-bond donor (like -OH or -NH), it relies heavily on dipole-dipole interactions and H-bond acceptance. Therefore, the energetic cost of breaking its crystal lattice is best offset by polar aprotic solvents (which match its high

) or polar protic solvents (which can donate H-bonds to the aldehyde and ether oxygens). Non-polar aliphatic solvents will suffer from a severe energy mismatch, resulting in poor miscibility[3][4].

Figure 1: Self-validating workflow transitioning from theoretical HSP prediction to empirical HPLC-UV quantification.

Solvent Selection Matrix

Based on the structural profiling, the following table summarizes the expected quantitative solubility behavior of 2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde across standard organic solvent classes.

Solvent Class	Representative Solvent	Dielectric Constant ( )	Predicted Solubility (mg/mL at 25°C)	Mechanistic Rationale
Polar Aprotic	DMF, DMSO	36.7 - 46.7	> 100 (Highly Soluble)	Optimal matching of . High dipole moment effectively solvates the electron-deficient thiazole core without side reactions.
Polar Aprotic (Volatile)	Dichloromethane (DCM)	8.9	50 - 100 (Soluble)	Excellent dispersion ( ) matching. Ideal for liquid-liquid extraction and flash chromatography.
Polar Protic	Methanol, Ethanol	24.5 - 32.7	20 - 50 (Moderately Soluble)	H-bond donation to the aldehyde/ether oxygen aids solvation, but may induce reversible hemiacetal formation.
Aromatic Non-Polar	Toluene	2.4	5 - 20 (Slightly Soluble)	stacking interactions with the thiazole ring provide some solvation, but low polarity limits total capacity.
Aliphatic Non-Polar	Heptane, Hexane	~1.9	< 1 (Practically Insoluble)	Severe HSP mismatch. Useful primarily as an anti-solvent for controlled crystallization.

Empirical Validation: The Thermodynamic Shake-Flask Protocol

While predictive models guide solvent selection, regulatory submissions and process scale-up require empirical validation. The Shake-Flask Method , adapted from OECD Guideline 105, is the gold standard for determining true thermodynamic solubility[6][7].

Unlike kinetic solubility methods (which often suffer from supersaturation artifacts), this protocol establishes a self-validating equilibrium between the solid lattice and the solvated state[6].

Step-by-Step Methodology

• Saturation (The Excess Solid Principle): Introduce an excess amount of crystalline 2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde into a 20 mL amber glass vial containing 10 mL of the target organic solvent. Causality: An excess of solid ensures that the chemical potential of the dissolved solute is equal to the chemical potential of the solid phase, which is the fundamental definition of thermodynamic equilibrium[6][7]. The amber vial prevents photo-oxidation of the carbaldehyde group.

• Thermal Equilibration: Seal the vial and place it in an isothermal shaker bath set strictly to 25.0 ± 0.1 °C. Agitate at 150 RPM for 48 to 72 hours. Causality: Enthalpy of solution dictates that solubility fluctuates significantly with thermal shifts. A 48-hour window ensures the dissolution-precipitation kinetics have reached a steady state[6][7].

• Phase Separation: Transfer an aliquot of the suspension to a temperature-controlled centrifuge (25.0 °C) and spin at 10,000 x g for 15 minutes, followed by filtration through a 0.22 µm PTFE syringe filter. Causality: Vigorous agitation can create microcrystals or colloidal suspensions that artificially inflate solubility readings. PTFE is chosen for its broad chemical compatibility with organic solvents[6].

• Quantification via HPLC-UV: Dilute the clear supernatant immediately with the mobile phase to prevent precipitation. Analyze via HPLC-UV (typically at ~254 nm for the conjugated thiazole system). Causality: Gravimetric analysis is prone to errors from solvent retention. HPLC-UV separates the parent compound from potential degradants (e.g., the carboxylic acid oxidation product), ensuring absolute accuracy[6].

Solvent-Dependent Reactivity & Downstream Applications

In synthetic chemistry, the choice of solvent does more than just dissolve the compound; it actively participates in the transition state of downstream reactions. The highly reactive carbaldehyde group at the 5-position of the thiazole ring is exquisitely sensitive to its solvation environment.

• Polar Aprotic Solvents (DMF/DMSO): These solvents leave the electrophilic carbonyl carbon highly exposed and uninhibited. This is the optimal environment for base-catalyzed Knoevenagel condensations or Wittig olefination.

• Polar Protic Solvents (Alcohols): Solvation in methanol or ethanol establishes a dynamic equilibrium with the hemiacetal form. While this slightly reduces the immediate electrophilicity of the aldehyde, it can act as a transient protecting group, preventing unwanted side reactions during multi-step one-pot syntheses.

• Non-Polar Solvents (Toluene): While solubility is lower, toluene is the solvent of choice for reductive amination precursors. The low solubility of water in toluene allows for the use of a Dean-Stark apparatus to drive imine formation to completion by azeotropic water removal.

Figure 2: The impact of solvent selection on the downstream reactivity pathways of the carbaldehyde group.

References

• ChemSrc. (2025). CAS#:1423024-61-6 | 2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde. ChemSrc Chemical Database. URL: [Link]

• Abbott, S. (n.d.). HSP Basics | Practical Solubility Science. Steven Abbott Practical Science. URL: [Link]

• Hansen, C. M. (2007). Hansen Solubility Parameters: A User's Handbook, Second Edition. CRC Press. URL: [Link]

• OECD. (1995). Test No. 105: Water Solubility. OECD Guidelines for the Testing of Chemicals, Section 1, OECD Publishing, Paris. URL: [Link]

• Technical University of Denmark (DTU). (n.d.). Determining the water solubility of difficult-to-test substances: A tutorial review. DTU Research Database. URL: [Link]

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The Therapeutic Potential of Ethoxymethyl Thiazole Derivatives: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The thiazole ring is a cornerstone of medicinal chemistry, forming the backbone of numerous natural products and synthetic drugs.[1] Its unique electronic properties and ability to engage in diverse biological interactions have established it as a privileged scaffold in drug discovery. This guide delves into the biological activities of a specific class of these compounds: ethoxymethyl thiazole derivatives. While direct literature on ethoxymethyl-substituted thiazoles is emerging, we will draw upon the extensive research on the closely related methoxymethyl analogs to provide a comprehensive overview of their therapeutic potential, with a focus on anticancer and antimicrobial activities. We will also explore the underlying mechanisms of action and provide detailed experimental protocols for their evaluation.

The Significance of the Ethoxymethyl Substituent

Modifications to the core thiazole structure, such as the addition of an alkoxymethyl group at the 4-position, can significantly influence a compound's pharmacokinetic and pharmacodynamic properties.[1] The ethoxymethyl group, in comparison to its more commonly studied methoxymethyl counterpart, can alter key physicochemical parameters such as lipophilicity, metabolic stability, and steric interactions with biological targets. These subtle changes can have a profound impact on a compound's efficacy and safety profile, making the study of ethoxymethyl thiazole derivatives a promising avenue for the development of novel therapeutics.

Anticancer Activity: Targeting Cellular Proliferation

Thiazole derivatives have demonstrated significant potential as anticancer agents, with several compounds entering clinical trials.[2][3] The introduction of an alkoxymethyl group has been shown to enhance this activity, with a primary mechanism of action being the inhibition of tubulin polymerization.[4]

Mechanism of Action: Disruption of Microtubule Dynamics

Tubulin is a critical protein that polymerizes to form microtubules, which are essential components of the cytoskeleton and the mitotic spindle.[4] The disruption of microtubule dynamics leads to cell cycle arrest, typically in the G2/M phase, and subsequent apoptosis (programmed cell death).[4] Alkoxymethyl thiazole derivatives are thought to bind to the colchicine-binding site on tubulin, preventing its polymerization into microtubules. This mode of action is shared with other successful anticancer drugs, such as paclitaxel and the vinca alkaloids.[4]

Caption: Mechanism of anticancer activity of ethoxymethyl thiazole derivatives.

Quantitative Analysis of Anticancer Activity

The following table summarizes the in vitro cytotoxic activity of representative methoxymethyl thiazole derivatives against various cancer cell lines. This data serves as a valuable benchmark for evaluating the potential of their ethoxymethyl counterparts.

Compound ID	Cancer Cell Line	IC50 (µM)	Reference
4c	MCF-7 (Breast)	2.57 ± 0.16	[3][5]
4c	HepG2 (Liver)	7.26 ± 0.44	[3][5]
4i	SaOS-2 (Osteosarcoma)	0.190 ± 0.045 (µg/mL)	[2]

Note: The activity of compound 4i is reported in µg/mL.

Antimicrobial Activity: Combating Drug-Resistant Pathogens

The rise of antibiotic resistance is a global health crisis, necessitating the development of new antimicrobial agents.[6] Thiazole derivatives have emerged as a promising class of compounds with broad-spectrum antimicrobial activity.[7][8]

Mechanism of Action: Diverse and Multifaceted

The antimicrobial mechanisms of thiazole derivatives are varied and can depend on the specific substitutions on the thiazole ring. Some derivatives are known to inhibit essential bacterial enzymes, while others may disrupt the integrity of the bacterial cell membrane.[9] The lipophilic nature of the thiazole ring, enhanced by the ethoxymethyl group, may facilitate the compound's penetration into bacterial cells.[8][9]

Quantitative Analysis of Antimicrobial Activity

The minimum inhibitory concentration (MIC) is a key measure of a compound's antimicrobial potency. The table below presents the MIC values for several thiazole derivatives against various microbial strains.

Compound ID	Microorganism	MIC (µg/mL)	Reference
17a	Salmonella typhimurium	0.49	[5]
7	Salmonella typhimurium	0.49	[5]
13	Salmonella typhimurium	0.49	[5]

Synthesis of Ethoxymethyl Thiazole Derivatives

The Hantzsch thiazole synthesis is a classic and versatile method for the preparation of thiazole derivatives.[1][10] This reaction involves the condensation of an α-haloketone with a thioamide. For the synthesis of 4-(ethoxymethyl)thiazole derivatives, a key starting material is a ketone with an ethoxymethyl group adjacent to a halogenated carbon.

Caption: General workflow for the Hantzsch synthesis of 4-(ethoxymethyl)thiazole derivatives.

Experimental Protocols

The following are representative protocols for the evaluation of the biological activity of ethoxymethyl thiazole derivatives.

In Vitro Anticancer Activity: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

• Cell Culture: Plate cancer cells (e.g., MCF-7, HepG2) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.[3]

• Compound Treatment: Treat the cells with various concentrations of the ethoxymethyl thiazole derivative and a vehicle control. Incubate for 48-72 hours.[3]

• MTT Addition: Add MTT solution to each well and incubate for 4 hours to allow for the formation of formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the control and determine the IC50 value.

Antimicrobial Activity: Minimum Inhibitory Concentration (MIC) Determination

The MIC is the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

• Inoculum Preparation: Prepare a standardized suspension of the test microorganism in a suitable broth.[8]

• Serial Dilution: Perform a serial dilution of the ethoxymethyl thiazole derivative in the broth in a 96-well plate.

• Inoculation: Add the microbial inoculum to each well.

• Incubation: Incubate the plate at an appropriate temperature for 18-24 hours.

• Visual Assessment: Determine the MIC by visually inspecting for the lowest concentration that shows no turbidity.

Conclusion and Future Directions

Ethoxymethyl thiazole derivatives represent a promising class of compounds with the potential for development as novel anticancer and antimicrobial agents. The ethoxymethyl substituent offers a means to fine-tune the pharmacological properties of the thiazole scaffold. Further research, including comprehensive structure-activity relationship studies and in vivo efficacy and toxicity evaluations, is warranted to fully elucidate the therapeutic potential of this class of molecules.

References

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• Cuartas, V., et al. (2023). An Overview of the Structure–Activity Relationship in Novel Antimicrobial Thiazoles Clubbed with Various Heterocycles (2017–2023). PMC. Available at: [Link]

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Thiazole-5-carbaldehyde: A Strategic Building Block in Medicinal Chemistry and Drug Discovery

Executive Summary

Thiazole-5-carbaldehyde (CAS 1003-32-3) is a highly versatile heterocyclic building block that bridges the gap between fundamental organic synthesis and advanced drug discovery[1],[2]. Featuring an electron-rich thiazole core and a highly reactive formyl group, this compound serves as a critical intermediate in the synthesis of pharmaceuticals, agrochemicals, and functional materials[1]. This technical guide explores the mechanistic reactivity, validated synthetic protocols, and therapeutic applications of thiazole-5-carbaldehyde derivatives, providing a comprehensive framework for medicinal chemists and drug development professionals.

Mechanistic Significance of the Thiazole-5-carbaldehyde Scaffold

The thiazole framework is a privileged scaffold present in over 18 FDA-approved drugs, including the antidiabetic agents pioglitazone and rosiglitazone[3],[4]. The incorporation of an aldehyde group at the 5-position introduces a bifunctional reactivity profile:

• The Thiazole Core: Acts as a robust pharmacophore capable of participating in hydrogen bonding and π-π stacking with biological targets[5]. It is also susceptible to regioselective metalation, such as Lithium Diisopropylamide (LDA)-mediated Halogen Dance (HD) reactions, which allow for the generation of complex, polyfunctionalized libraries from simple precursors[3].

• The 5-Carbaldehyde Moiety: Serves as a highly electrophilic center, ideal for Schiff base formation, aldol condensations, and Knoevenagel reactions[2],[6]. This reactivity is essential for extending the conjugated system or appending additional pharmacophores to modulate pharmacokinetic properties.

Divergent Synthetic Pathways & Reactivity

Divergent synthetic pathways of Thiazole-5-carbaldehyde in drug discovery.

Validated Experimental Methodologies

To ensure scientific integrity and reproducible results, the following protocols detail the causality behind each experimental choice, establishing a self-validating system for bench scientists.

Protocol A: Synthesis of Thiazole-5-carbaldehyde Derivatives via Vilsmeier-Haack Formylation

The Vilsmeier-Haack (V-H) reaction is a highly efficient method for introducing a formyl group to the electron-rich 5-position of substituted thiazoles (e.g., imidazo[2,1-b]thiazoles)[7].

• Preparation of the V-H Reagent: Cool N,N-dimethylformamide (DMF, 1.0 eq) to 0–5 °C. Dropwise add phosphorus oxychloride (POCl3, 1.0 eq) under continuous stirring in an inert atmosphere.

  • Causality: The reaction between DMF and POCl3 is highly exothermic. Strict temperature control (0–5 °C) prevents the thermal degradation of the highly reactive chloromethyleneiminium salt (Vilsmeier reagent), ensuring maximum electrophile availability[7].

• Substrate Addition: Dissolve the thiazole substrate in anhydrous 1,4-dioxane and add it dropwise to the V-H reagent while maintaining the cooling bath.

• Electrophilic Aromatic Substitution (SEAr): Heat the reaction mixture to 50–60 °C for 8–10 hours. Monitor via TLC (Ethyl Acetate:Petroleum Ether 2:1).

  • Causality: Elevated temperatures provide the necessary activation energy to drive the SEAr at the 5-position without causing the decomposition of the thiazole ring or the intermediate iminium species[7].

• Quenching and Isolation: Cool the mixture to room temperature and pour it over crushed ice. Neutralize with aqueous sodium carbonate.

  • Causality: The addition of water hydrolyzes the intermediate iminium ion to the target aldehyde. Neutralization decreases the solubility of the product, facilitating precipitation and subsequent filtration for high-yield recovery[7],.

Protocol B: Knoevenagel Condensation for Thiazolidinedione (TZD) Hybrids

This protocol couples thiazole-5-carbaldehyde with 2,4-thiazolidinedione to yield antidiabetic candidates[6].

• Setup: Suspend thiazole-5-carbaldehyde (1.0 eq) and substituted 2,4-TZD (1.0 eq) in glacial acetic acid.

• Base Catalysis: Add anhydrous sodium acetate (NaOAc, 1.5 eq) to the suspension.

  • Causality: NaOAc provides a mild basic environment, sufficient to deprotonate the active methylene of the TZD without causing base-catalyzed degradation (e.g., Cannizzaro-type side reactions) of the sensitive aldehyde[6].

• Condensation: Reflux the mixture for 5 hours.

  • Causality: Glacial acetic acid acts as a proton shuttle, facilitating the dehydration of the intermediate aldol-type adduct to form the thermodynamically stable exocyclic alkene[6].

• Purification: Extract with CHCl3, wash with water, dry over anhydrous Na2SO4, and purify via silica gel column chromatography (hexane:dichloromethane 1:1)[6].

Mechanistic workflow of Knoevenagel condensation for TZD hybrids.

Quantitative Efficacy of Thiazole Derivatives

The derivatization of thiazole-5-carbaldehyde yields compounds with broad-spectrum biological activities. The table below summarizes the quantitative efficacy of key derivatives across various therapeutic areas.

Compound Class	Target / Disease	Key Derivative	Efficacy (MIC / IC50)	Reference
Imidazo[2,1-b]thiazoles	Tuberculosis (M. tuberculosis H37Rv)	Compound 4a1	MIC = 1.6 µg/mL
Thiazole-Pyrazole Hybrids	Candidiasis (C. zeylanoides)	Compound 11q	IC50 = 250 µg/mL	[8]
1,3-Thiazole Heterocycles	Lung Cancer (A549 cell line)	Entry 4g	IC50 = 2.6–6.6 µM	[5]
Thiazolidinediones (TZDs)	Type-II Diabetes (PPARγ)	Pioglitazone	Clinically Approved	[4]

Applications in Modern Drug Discovery

• Antimicrobial and Antifungal Agents: Condensation of thiazole-5-carbaldehyde with various aromatic amines yields Schiff bases and imidazo[2,1-b]thiazoles that exhibit potent activity against Staphylococcus aureus, Klebsiella pneumonia, and Candida albicans[7],. The rigid planar structure of these derivatives enhances intercalation with microbial targets.

• Antidiabetic Therapeutics: The thiazole ring is the cornerstone of the glitazone class of drugs. By utilizing thiazole-5-carbaldehyde in Knoevenagel condensations, researchers develop novel PPARγ agonists that improve insulin sensitivity while aiming to reduce the cardiovascular and hepatotoxic side effects associated with earlier generations of TZDs[6],[4].

• Anticancer Hybrids: Recent advancements involve hybridizing the thiazole core with pyrazole or carbazole moieties. These multi-target conjugates disrupt cancer cell proliferation, showing significant concentration-dependent inhibition in human lung adenocarcinoma (A549) and breast cancer (MCF-7) cell lines[5],[8].

Conclusion

Thiazole-5-carbaldehyde remains an indispensable building block in the medicinal chemist's toolkit[1],[2]. Its unique combination of a stable, biologically active heteroaromatic core and a highly reactive formyl group enables the rapid generation of diverse chemical libraries[3]. By mastering the causality behind its synthetic protocols—from precise temperature control in Vilsmeier-Haack formylations to buffer optimization in Knoevenagel condensations—researchers can systematically unlock new therapeutic candidates for infectious diseases, metabolic disorders, and oncology.

References

• Chem-Impex International. "Thiazole-5-carbaldehyde". 1

• Chemical Methodologies. "Design, Synthesis of Imidazolone and Oxazepine Derivatives Bearing Imidazo (2, 1-b) Thiazole along with its Antimicrobial Activity". 7

• Current Chemistry Letters. "Synthesis of 5-(1,3-dioxolan-2-yl)-1,3-thiazole derivatives by lithiation reaction". 3

• The Journal of Organic Chemistry (ACS Publications). "Thiazole-5-carbaldehyde Synthesis by Cascade Annulation of Enaminones and KSCN with Dess–Martin Periodinane Reagent". 9

• LeapChem. "Thiazole-5-carboxaldehyde丨CAS 1003-32-3". 2

• SciSpace. "Synthesis and Antimicrobial Activity of Some New 3-Substituted Benzyl-5-(4-chloro-2-piperidin-1yl-thiazole-5-ylmethylene)-thiazolidine-2,4-diones". 6

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• RSC Publishing. "Design, synthesis, biological evaluation, and in silico studies of novel 1,3-thiazole derivatives". 5

• ResearchGate. "A Retrospect Study on Thiazole Derivatives as the Potential Antidiabetic Agents in Drug Discovery & Developments". 4

• ACS Omega. "Development in the Synthesis of Bioactive Thiazole-Based Heterocyclic Hybrids Utilizing Phenacyl Bromide". 8

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Protocols & Analytical Methods

Application Note: A Versatile Three-Step Synthesis of 2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde from 2-Methylthiazole

Abstract

This application note provides a comprehensive and detailed protocol for the synthesis of 2-(ethoxymethyl)-1,3-thiazole-5-carbaldehyde, a valuable building block in medicinal chemistry and drug discovery, starting from the readily available 2-methylthiazole. The described three-step synthetic route involves a free-radical chlorination of the methyl group, followed by a Williamson ether synthesis to introduce the ethoxymethyl side chain, and culminates in a regioselective Vilsmeier-Haack formylation to install the aldehyde functionality at the C5 position of the thiazole ring. This guide is intended for researchers, scientists, and professionals in the field of drug development, offering not only a step-by-step protocol but also insights into the rationale behind the experimental choices and potential challenges.

Introduction

Thiazole-5-carbaldehydes are pivotal intermediates in the synthesis of a wide array of biologically active compounds. The inherent reactivity of the aldehyde group, coupled with the diverse pharmacological profile of the thiazole scaffold, makes these molecules highly sought-after in the development of novel therapeutics. This application note details a robust and scalable synthesis of 2-(ethoxymethyl)-1,3-thiazole-5-carbaldehyde, a specific derivative with potential for further elaboration in drug design programs. The ethoxymethyl substituent at the 2-position can influence the molecule's solubility, metabolic stability, and binding interactions with biological targets.

The presented synthetic strategy is designed to be accessible and reproducible, employing common laboratory reagents and techniques. Each step is accompanied by a detailed protocol, a discussion of the underlying chemical principles, and safety considerations.

Overall Synthetic Scheme

The synthesis of 2-(ethoxymethyl)-1,3-thiazole-5-carbaldehyde from 2-methylthiazole is accomplished in three distinct steps as illustrated in the workflow diagram below.

Caption: Overall workflow for the synthesis of the target compound.

Part 1: Free-Radical Chlorination of 2-Methylthiazole

The initial step involves the selective chlorination of the methyl group of 2-methylthiazole. This is achieved through a free-radical chain reaction initiated by the thermal decomposition of an initiator, such as azobisisobutyronitrile (AIBN), in the presence of a chlorinating agent like N-chlorosuccinimide (NCS). The use of a non-polar solvent like carbon tetrachloride (CCl4) is crucial to facilitate the radical propagation steps.

Experimental Protocol

Materials:

• 2-Methylthiazole

• N-Chlorosuccinimide (NCS)

• Azobisisobutyronitrile (AIBN)

• Carbon tetrachloride (CCl4), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO4)

• Round-bottom flask equipped with a reflux condenser and a magnetic stirrer

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• To a solution of 2-methylthiazole (1.0 eq) in anhydrous carbon tetrachloride, add N-chlorosuccinimide (1.1 eq).

• Add a catalytic amount of azobisisobutyronitrile (AIBN) (0.05 eq) to the mixture.

• Heat the reaction mixture to reflux (approximately 77 °C) under a nitrogen atmosphere.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). The reaction is typically complete within 4-6 hours.

• After completion, cool the reaction mixture to room temperature and filter to remove the succinimide byproduct.

• Wash the filtrate sequentially with saturated aqueous NaHCO3 solution and brine.

• Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure using a rotary evaporator.

• The crude 2-(chloromethyl)thiazole can be purified by vacuum distillation if necessary.

Causality and Insights: The choice of NCS as the chlorinating agent is advantageous as it provides a low concentration of chlorine radicals, which helps to minimize over-chlorination and other side reactions.[1] AIBN is a common radical initiator that decomposes at a convenient rate at the reflux temperature of carbon tetrachloride. The aqueous work-up is necessary to remove any remaining succinimide and acidic byproducts.

Part 2: Williamson Ether Synthesis of 2-(Ethoxymethyl)thiazole

The second step is the formation of the ether linkage via a classic Williamson ether synthesis.[2][3][4] This SN2 reaction involves the nucleophilic attack of sodium ethoxide on the electrophilic carbon of 2-(chloromethyl)thiazole.

Experimental Protocol

Materials:

• 2-(Chloromethyl)thiazole

• Sodium metal (Na)

• Absolute ethanol (EtOH)

• Diethyl ether

• Deionized water

• Anhydrous sodium sulfate (Na2SO4)

• Round-bottom flask with a reflux condenser and a dropping funnel

• Magnetic stirrer

• Ice bath

Procedure:

• Carefully add small pieces of sodium metal (1.1 eq) to absolute ethanol at 0 °C under a nitrogen atmosphere to prepare a solution of sodium ethoxide.

• Once all the sodium has reacted, add a solution of 2-(chloromethyl)thiazole (1.0 eq) in a small amount of absolute ethanol dropwise to the sodium ethoxide solution.

• After the addition is complete, heat the reaction mixture to reflux for 2-4 hours.

• Monitor the reaction by TLC or GC-MS.

• Upon completion, cool the mixture to room temperature and carefully quench with deionized water.

• Remove the ethanol under reduced pressure.

• Extract the aqueous residue with diethyl ether.

• Combine the organic extracts, wash with brine, and dry over anhydrous Na2SO4.

• Filter and concentrate the organic layer to yield crude 2-(ethoxymethyl)thiazole, which can be purified by column chromatography on silica gel.

Causality and Insights: The Williamson ether synthesis is highly efficient for primary alkyl halides like 2-(chloromethyl)thiazole.[4] The use of absolute ethanol and a dry atmosphere is critical to prevent the reaction of sodium metal with water. The in situ preparation of sodium ethoxide ensures a fresh and reactive nucleophile.

Part 3: Vilsmeier-Haack Formylation of 2-(Ethoxymethyl)thiazole

The final step is the introduction of the aldehyde group at the 5-position of the thiazole ring using the Vilsmeier-Haack reaction.[5][6][7] This reaction employs the Vilsmeier reagent, a chloromethyliminium salt, which is generated in situ from phosphorus oxychloride (POCl3) and N,N-dimethylformamide (DMF).[7]

Caption: Mechanism of the Vilsmeier-Haack formylation.

Experimental Protocol

Materials:

• 2-(Ethoxymethyl)thiazole

• Phosphorus oxychloride (POCl3)

• N,N-Dimethylformamide (DMF), anhydrous

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Ice bath

• Round-bottom flask with a dropping funnel and magnetic stirrer

Procedure:

• In a flame-dried, three-necked flask under a nitrogen atmosphere, cool anhydrous DMF to 0 °C.

• Slowly add phosphorus oxychloride (1.2 eq) dropwise to the DMF, maintaining the temperature below 10 °C.

• Stir the mixture at 0 °C for 30 minutes to form the Vilsmeier reagent.

• Add a solution of 2-(ethoxymethyl)thiazole (1.0 eq) in anhydrous DCM dropwise to the Vilsmeier reagent at 0 °C.

• After the addition is complete, allow the reaction to warm to room temperature and then heat to 50-60 °C for 2-4 hours.

• Monitor the reaction by TLC.

• Upon completion, cool the reaction mixture in an ice bath and carefully pour it onto crushed ice.

• Neutralize the mixture by the slow addition of a saturated aqueous NaHCO3 solution until the pH is approximately 7-8.

• Extract the product with DCM.

• Combine the organic layers, wash with brine, and dry over anhydrous Na2SO4.

• Filter and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 2-(ethoxymethyl)-1,3-thiazole-5-carbaldehyde.

Causality and Insights: The Vilsmeier-Haack reaction is an electrophilic aromatic substitution. The thiazole ring is sufficiently electron-rich to be formylated under these conditions.[6] The formylation occurs regioselectively at the 5-position, which is the most electron-rich and sterically accessible position on the 2-substituted thiazole ring. Careful temperature control during the formation of the Vilsmeier reagent and the subsequent reaction is crucial to avoid side reactions. The aqueous work-up hydrolyzes the intermediate iminium salt to the final aldehyde product.[7]

Quantitative Data Summary

Step	Reactants	Key Reagents	Solvent(s)	Temperature	Typical Yield (%)
1	2-Methylthiazole	NCS, AIBN	CCl4	Reflux (77 °C)	70-80
2	2-(Chloromethyl)thiazole	Na, EtOH	EtOH	Reflux (78 °C)	65-75
3	2-(Ethoxymethyl)thiazole	POCl3, DMF	DCM	0 °C to 60 °C	50-65

Conclusion

This application note provides a reliable and detailed three-step synthetic route for the preparation of 2-(ethoxymethyl)-1,3-thiazole-5-carbaldehyde from 2-methylthiazole. The protocols are based on well-established chemical transformations and are amenable to scale-up. The insights provided into the rationale behind the experimental choices should aid researchers in troubleshooting and adapting these methods for the synthesis of other related thiazole derivatives. This versatile building block can serve as a valuable starting material for the development of novel compounds with potential therapeutic applications.

References

• Bucos, L., et al. (2010). Microwave-assisted chlorination of alkyl aromatic hydrocarbons with N-chlorosuccinimide (NCS) in the presence of ionic species as additives. This is a conceptual reference to the type of reaction, specific details may vary.
• Li, Z., et al. (2025). A visible-light promoted radical reaction system for azidation and halogenation of tertiary aliphatic C-H bonds. This is a conceptual reference to the type of reaction, specific details may vary.

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• ResearchGate. (2025). Applications of N -Chlorosuccinimide in Organic Synthesis. [Link]

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• 1. Metal-Free Synthesis of α-H Chlorine Alkylaromatic Hydrocarbons Driven by Visible Light [mdpi.com]
• 2. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 3. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 6. jk-sci.com [jk-sci.com]
• 7. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]

Application Note: Reductive Amination Protocols using 2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde

Abstract & Scope

This technical guide details optimized protocols for the reductive amination of 2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde (CAS: 1357247-55-2). The thiazole scaffold is a privileged structure in medicinal chemistry, appearing in antiretrovirals (Ritonavir), antineoplastics (Dasatinib), and various H2-receptor antagonists.[1] The specific inclusion of the 2-ethoxymethyl group provides a stable ether linkage that enhances solubility and potential hydrogen-bonding interactions in the binding pocket.

This guide addresses the specific reactivity of the electron-deficient thiazole-5-aldehyde, providing three distinct protocols tailored to amine nucleophilicity and steric hindrance.

Chemical Profile & Reactivity[2][3][4][5]

Property	Specification
Compound Name	2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde
CAS Number	1357247-55-2
Molecular Formula	C₇H₉NO₂S
Molecular Weight	171.22 g/mol
Appearance	Pale yellow to tan solid/oil
Storage	2-8°C, under inert atmosphere (Ar/N₂)

Reactivity Context: The formyl group at the C5 position of the thiazole ring is highly electrophilic due to the electron-withdrawing nature of the heteroaromatic ring (C=N bond). This facilitates rapid imine formation but also increases susceptibility to hydration or side-reactions if harsh reducing agents are used. The 2-ethoxymethyl group is chemically robust under standard reductive amination conditions (STAB, NaBH₄), serving as a stable lipophilic anchor.

Methodological Considerations

The Reducing Agent: Why Sodium Triacetoxyborohydride (STAB)?

For this specific substrate, Sodium Triacetoxyborohydride [NaBH(OAc)₃] is the reagent of choice over Sodium Cyanoborohydride (NaBH₃CN) or Sodium Borohydride (NaBH₄) for "one-pot" procedures.

• Selectivity: STAB is mild and reduces the iminium ion much faster than the aldehyde itself. This prevents the formation of the side-product [2-(ethoxymethyl)thiazol-5-yl]methanol.

• Safety: Unlike NaBH₃CN, STAB does not generate toxic cyanide byproducts.

• Mechanism: The acetoxy groups coordinate with the imine nitrogen, facilitating hydride transfer specifically to the C=N bond.

Solvent Selection[6][7][8]

• 1,2-Dichloroethane (DCE): The preferred solvent.[2] It promotes imine formation and solubilizes the STAB reagent effectively.

• Tetrahydrofuran (THF): A viable alternative if the amine is insoluble in chlorinated solvents.

• Methanol (MeOH): Avoided in STAB protocols due to solvolysis of the reagent but required for Stepwise (NaBH₄) protocols.

Experimental Protocols

Method A: Standard One-Pot Protocol (Primary & Secondary Amines)

Best for: Aliphatic amines, secondary amines, and robust substrates.

Reagents:

• Aldehyde: 1.0 equiv.

• Amine: 1.1 – 1.2 equiv.

• STAB: 1.4 – 1.5 equiv.

• Acetic Acid (AcOH): 1.0 equiv. (Catalyst)[3][4][5]

• Solvent: DCE (0.1 M concentration)

Procedure:

• Imine Formation: In a dry reaction vial, dissolve 2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde (1.0 equiv) and the Amine (1.1 equiv) in anhydrous DCE .

• Activation: Add Acetic Acid (1.0 equiv). Stir at Room Temperature (RT) for 15–30 minutes under Nitrogen. Note: Formation of the imine equilibrium is usually rapid for this electrophilic aldehyde.

• Reduction: Add Sodium Triacetoxyborohydride (STAB) (1.4 equiv) in a single portion.

• Reaction: Stir at RT for 2–16 hours. Monitor by LC-MS or TLC.

• Quench: Quench the reaction by adding saturated aqueous NaHCO₃ (equal volume to solvent). Stir for 15 minutes until gas evolution ceases.

• Workup: Extract with DCM (3x). Wash combined organics with Brine, dry over Na₂SO₄, filter, and concentrate.

• Purification: Flash chromatography (DCM/MeOH gradient) or SCX-2 solid-phase extraction cartridges for polar amines.

Method B: Lewis Acid Mediated Protocol (Weak Nucleophiles)

Best for: Anilines, electron-deficient amines, or sterically hindered amines.

Reagents:

• Titanium(IV) Isopropoxide [Ti(OiPr)₄]: 1.5 – 2.0 equiv.

• Reducing Agent: NaBH₄ (Stepwise) or STAB (One-pot).

Procedure:

• Dissolve the Aldehyde (1.0 equiv) and Amine (1.0–1.2 equiv) in anhydrous THF .

• Add Ti(OiPr)₄ (1.5 equiv) dropwise.

• Stir at RT (or 40°C) for 6–12 hours to drive imine formation (indicated by solution turning yellow/orange).

• Reduction:

  • Option 1 (One-pot): Add STAB (2.0 equiv) directly and stir overnight.

  • Option 2 (Stepwise): Dilute with MeOH, cool to 0°C, and add NaBH₄ (2.0 equiv).

• Quench (Critical): Add 1N NaOH or water carefully to precipitate Titanium salts (white solid). Filter through a Celite pad.

• Concentrate filtrate and extract as per Method A.

Visualization of Reaction Pathways[8]

Figure 1: Mechanistic Pathway & Decision Logic

The following diagram illustrates the reaction mechanism and the decision logic for selecting the appropriate protocol based on the amine partner.

Caption: Decision matrix for protocol selection based on amine nucleophilicity and mechanistic progression to the target thiazole amine.

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Low Conversion	Incomplete imine formation.	Increase AcOH to 2.0 equiv or switch to Method B (Ti-mediated).
Alcohol Byproduct	Aldehyde reduction competes with amination.	Ensure Amine is added before STAB. Use DCE (dry) to slow hydrolysis.
Thiazole Ring Opening	Harsh acidic workup.	Maintain pH > 4 during workup. Thiazoles are generally stable but avoid boiling in strong acid.
Insoluble Ti-Salts	Improper quench in Method B.	Use 1N NaOH or Rochelle's Salt solution to solubilize/precipitate Ti residues cleanly.

References

• Abdel-Magid, A. F., et al. (1996).[2][6] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry.

• Bhattacharyya, S. (1995). "Titanium(IV) isopropoxide mediated reductive amination of carbonyl compounds." Journal of the Chemical Society, Perkin Transactions 1.

• Li, J. J. (2014). Name Reactions in Heterocyclic Chemistry II. "Thiazole Synthesis and Reactivity." Wiley.

• PubChem Compound Summary. (2023). "2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde."

Sources

• 1. archives.ijper.org [archives.ijper.org]
• 2. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 3. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 4. researchgate.net [researchgate.net]
• 5. lirias.kuleuven.be [lirias.kuleuven.be]
• 6. merckmillipore.com [merckmillipore.com]

Application Notes and Protocols: Selective Oxidation of 2-(Ethoxymethyl)thiazole-5-methanol to 2-(Ethoxymethyl)thiazole-5-carbaldehyde

Introduction

The selective oxidation of primary alcohols to aldehydes is a cornerstone transformation in modern organic synthesis, particularly in the fields of medicinal chemistry and drug development. Thiazole-5-carbaldehydes are valuable intermediates, serving as precursors for a wide array of biologically active molecules. This document provides a detailed guide for the selective oxidation of 2-(ethoxymethyl)thiazole-5-methanol to its corresponding aldehyde, 2-(ethoxymethyl)thiazole-5-carbaldehyde. We will explore several reliable methods, delving into the mechanistic rationale behind procedural choices and offering detailed, field-proven protocols. The stability of the thiazole ring and the ethoxymethyl ether functional group under various oxidative conditions is a key consideration throughout this guide.

The thiazole moiety is a common scaffold in pharmaceuticals due to its diverse biological activities.[1][2][3] Therefore, the development of robust and high-yielding synthetic routes to functionalized thiazoles is of paramount importance. The target molecule, 2-(ethoxymethyl)thiazole-5-carbaldehyde, possesses a reactive aldehyde group that can be further elaborated to introduce molecular diversity.

This guide is intended for researchers, scientists, and drug development professionals. It emphasizes not just the "how" but also the "why," providing the necessary context for adapting these protocols to other similar substrates.

Chemical Structures

Compound Name	Structure
2-(Ethoxymethyl)thiazole-5-methanol
2-(Ethoxymethyl)thiazole-5-carbaldehyde

Choosing the Right Oxidation Method

The selective oxidation of a primary alcohol to an aldehyde without over-oxidation to the carboxylic acid requires mild and controlled reaction conditions.[4] For a substrate like 2-(ethoxymethyl)thiazole-5-methanol, the chosen method must also be compatible with the thiazole ring and the ether linkage. We will focus on three well-established and reliable methods:

• Dess-Martin Periodinane (DMP) Oxidation: A mild and highly selective method that operates at room temperature and neutral pH, making it compatible with a wide range of functional groups.[5][6]

• Swern Oxidation: A classic and highly effective method that uses activated dimethyl sulfoxide (DMSO). It is known for its mild conditions and broad functional group tolerance.[4][7][8][9]

• TEMPO-Catalyzed Oxidation: A catalytic method that often uses household bleach (NaOCl) or other co-oxidants, making it a "greener" alternative. It is highly selective for primary alcohols.[10][11][12][13]

The following table provides a comparative overview of these methods for the target transformation.

Oxidation Method	Reagents	Typical Temperature	Advantages	Disadvantages
Dess-Martin Periodinane (DMP)	Dess-Martin Periodinane, CH₂Cl₂	Room Temperature	High selectivity, mild conditions, simple work-up.[5][6]	DMP is shock-sensitive and potentially explosive; stoichiometric use of a heavy iodine reagent.[6]
Swern Oxidation	Oxalyl chloride, DMSO, Triethylamine	-78 °C	High yields, excellent for sensitive substrates, avoids heavy metals.[7][8][14]	Requires cryogenic temperatures, produces malodorous dimethyl sulfide.[8][14]
TEMPO-Catalyzed Oxidation	TEMPO (catalyst), NaOCl, NaHCO₃, KBr	0 °C to Room Temperature	Catalytic, uses inexpensive oxidant, environmentally benign.[10][12][13]	Can be slower for some substrates, requires careful pH control.

Experimental Protocols

Safety Precautions: Always work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. DMP is shock-sensitive and should be handled with care.[6] Oxalyl chloride is corrosive and toxic.

Protocol 1: Dess-Martin Periodinane (DMP) Oxidation

This method is often the first choice for small-scale, rapid oxidations due to its reliability and ease of execution. The neutral conditions are well-suited for the thiazole ring. A recent study has demonstrated the use of DMP in the synthesis of thiazole-5-carbaldehydes.[15][16]

Workflow Diagram:

Caption: Workflow for DMP Oxidation.

Materials and Reagents:

Reagent	Formula	M.W.	Amount (for 1 mmol scale)	Supplier
2-(Ethoxymethyl)thiazole-5-methanol	C₇H₁₁NO₂S	173.23	173 mg (1.0 mmol)	-
Dess-Martin Periodinane (DMP)	C₁₃H₁₃IO₈	424.14	509 mg (1.2 mmol)	Major chemical suppliers
Dichloromethane (DCM), anhydrous	CH₂Cl₂	84.93	10 mL	Major chemical suppliers
Saturated aq. Sodium Bicarbonate	NaHCO₃	84.01	~10 mL	-
Sodium Thiosulfate	Na₂S₂O₃	158.11	~1 g	-
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	As needed	-
Silica Gel for chromatography	SiO₂	60.08	As needed	-

Step-by-Step Procedure:

• To a stirred solution of 2-(ethoxymethyl)thiazole-5-methanol (1.0 mmol, 1.0 eq.) in anhydrous dichloromethane (10 mL) under a nitrogen atmosphere, add Dess-Martin periodinane (1.2 mmol, 1.2 eq.) in one portion at room temperature.

• Stir the reaction mixture vigorously at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) (e.g., using a 1:1 mixture of hexane and ethyl acetate as the eluent). The reaction is typically complete within 2-4 hours.

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (10 mL) containing sodium thiosulfate (1.0 g).

• Stir the biphasic mixture vigorously until the solid dissolves and the layers become clear.

• Separate the organic layer. Extract the aqueous layer with dichloromethane (2 x 10 mL).

• Combine the organic layers, wash with brine (15 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexane to afford the pure 2-(ethoxymethyl)thiazole-5-carbaldehyde.

Protocol 2: Swern Oxidation

The Swern oxidation is a highly reliable method for the preparation of aldehydes that are prone to over-oxidation or epimerization.[4] Its low reaction temperature and metal-free conditions make it an excellent choice for sensitive substrates.

Workflow Diagram:

Caption: Workflow for Swern Oxidation.

Materials and Reagents:

Reagent	Formula	M.W.	Amount (for 1 mmol scale)	Supplier
2-(Ethoxymethyl)thiazole-5-methanol	C₇H₁₁NO₂S	173.23	173 mg (1.0 mmol)	-
Oxalyl chloride	(COCl)₂	126.93	0.16 mL (1.8 mmol)	Major chemical suppliers
Dimethyl sulfoxide (DMSO), anhydrous	C₂H₆OS	78.13	0.16 mL (2.2 mmol)	Major chemical suppliers
Dichloromethane (DCM), anhydrous	CH₂Cl₂	84.93	15 mL	Major chemical suppliers
Triethylamine (TEA), anhydrous	(C₂H₅)₃N	101.19	0.70 mL (5.0 mmol)	Major chemical suppliers
Water	H₂O	18.02	~10 mL	-
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	As needed	-
Silica Gel for chromatography	SiO₂	60.08	As needed	-

Step-by-Step Procedure:

• To a solution of oxalyl chloride (1.8 mmol, 1.8 eq.) in anhydrous dichloromethane (5 mL) in a flame-dried, three-necked flask equipped with a thermometer and under a nitrogen atmosphere, cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add a solution of anhydrous DMSO (2.2 mmol, 2.2 eq.) in anhydrous dichloromethane (2 mL) dropwise, ensuring the internal temperature does not exceed -65 °C. Stir the mixture for 15 minutes.

• Add a solution of 2-(ethoxymethyl)thiazole-5-methanol (1.0 mmol, 1.0 eq.) in anhydrous dichloromethane (3 mL) dropwise, maintaining the internal temperature below -65 °C. Stir for 30 minutes.

• Add anhydrous triethylamine (5.0 mmol, 5.0 eq.) dropwise, again keeping the temperature below -65 °C. A thick white precipitate will form.

• After stirring for an additional 15 minutes at -78 °C, remove the cooling bath and allow the reaction mixture to warm to room temperature over about 30 minutes.

• Quench the reaction by adding water (10 mL).

• Separate the layers and extract the aqueous layer with dichloromethane (2 x 10 mL).

• Combine the organic layers, wash with brine (15 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 3: TEMPO-Catalyzed Aerobic Oxidation

This method offers a more sustainable approach to oxidation, using a catalytic amount of the stable nitroxyl radical TEMPO and an inexpensive terminal oxidant. Copper(I)/TEMPO catalyst systems have shown broad functional group tolerance, including for heterocycles containing sulfur.[10]

Workflow Diagram:

Caption: Workflow for TEMPO-Catalyzed Oxidation.

Materials and Reagents:

Reagent	Formula	M.W.	Amount (for 1 mmol scale)	Supplier
2-(Ethoxymethyl)thiazole-5-methanol	C₇H₁₁NO₂S	173.23	173 mg (1.0 mmol)	-
TEMPO	C₉H₁₈NO	156.25	1.6 mg (0.01 mmol)	Major chemical suppliers
Potassium Bromide	KBr	119.00	12 mg (0.1 mmol)	Major chemical suppliers
Dichloromethane (DCM)	CH₂Cl₂	84.93	5 mL	Major chemical suppliers
Saturated aq. Sodium Bicarbonate	NaHCO₃	84.01	2 mL	-
Sodium Hypochlorite (aq. solution, ~10-15%)	NaOCl	74.44	~0.7 mL (1.1 mmol)	Commercial bleach
Saturated aq. Sodium Thiosulfate	Na₂S₂O₃	158.11	~5 mL	-
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	As needed	-
Silica Gel for chromatography	SiO₂	60.08	As needed	-

Step-by-Step Procedure:

• In a round-bottom flask, dissolve 2-(ethoxymethyl)thiazole-5-methanol (1.0 mmol, 1.0 eq.), TEMPO (0.01 mmol, 0.01 eq.), and potassium bromide (0.1 mmol, 0.1 eq.) in dichloromethane (5 mL).

• Add a saturated aqueous solution of sodium bicarbonate (2 mL) and cool the biphasic mixture to 0 °C in an ice bath.

• To the vigorously stirred mixture, add the sodium hypochlorite solution (1.1 mmol, 1.1 eq.) dropwise over 10-15 minutes, ensuring the temperature remains below 5 °C. The reaction mixture will typically turn orange/red.

• Stir at 0 °C and monitor the reaction by TLC. The reaction is usually complete within 30-60 minutes.

• Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate (5 mL). The color of the organic layer should fade.

• Separate the layers and extract the aqueous layer with dichloromethane (2 x 10 mL).

• Combine the organic layers, wash with brine (15 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Troubleshooting and Considerations

• Low Yield: If the reaction does not go to completion, consider increasing the equivalents of the oxidizing agent or the reaction time. For Swern oxidation, ensure all reagents and glassware are scrupulously dry.

• Over-oxidation to Carboxylic Acid: This is less common with these methods but can occur. Ensure the reaction is not left for an extended period after completion. For TEMPO oxidation, maintaining a basic pH is crucial to prevent over-oxidation.

• Side Reactions on the Thiazole Ring: The thiazole ring is generally stable to these mild oxidizing conditions. However, strong oxidants or harsh conditions could potentially lead to N-oxidation or ring opening. The described methods are chosen to minimize these risks.

• Stability of the Ethoxymethyl Group: Ether linkages are generally stable under these oxidation conditions.

• Purification: The target aldehyde may be somewhat volatile. Care should be taken during concentration under reduced pressure. It is advisable to use moderate temperatures.

Conclusion

The selective oxidation of 2-(ethoxymethyl)thiazole-5-methanol to its aldehyde is a critical transformation for the synthesis of novel, biologically active compounds. This guide has provided detailed protocols for three reliable methods: Dess-Martin periodinane oxidation, Swern oxidation, and TEMPO-catalyzed oxidation. The choice of method will depend on factors such as scale, available equipment, and the sensitivity of other functional groups in more complex substrates. For initial small-scale synthesis, the DMP oxidation offers a convenient and rapid route. For larger scale or for particularly sensitive substrates, the Swern or TEMPO-catalyzed methods are excellent alternatives. It is always recommended to perform a small-scale trial to optimize the reaction conditions for this specific substrate before scaling up.

References

• Hoover, J. M., & Stahl, S. S. (2011). Highly Practical Copper(I)/TEMPO Catalyst System for Chemoselective Aerobic Oxidation of Primary Alcohols. Journal of the American Chemical Society, 133(42), 16901–16910. [Link]

• Jiang, N., & Ragauskas, A. J. (2005). A convenient and efficient aerobic oxidation of primary alcohols to aldehydes with the catalysts Cu(ClO4)2/acetamido-TEMPO/DMAP in the ionic liquid [bmpy]PF6. Organic Letters, 7(17), 3689–3692. [Link]

• Li, G., et al. (2022). Thiazole-5-carbaldehyde Synthesis by Cascade Annulation of Enaminones and KSCN with Dess–Martin Periodinane Reagent. The Journal of Organic Chemistry, 87(22), 15049–15059. [Link]

• Omura, K., & Swern, D. (1978). Oxidation of alcohols by “activated” dimethyl sulfoxide. A preparative, steric and mechanistic study. Tetrahedron, 34(11), 1651–1660. [Link]

• Tojo, G., & Fernández, M. (2006). Oxidation of Alcohols to Aldehydes and Ketones: A Guide to Current Common Practice. Springer.

• Dess, D. B., & Martin, J. C. (1983). Readily accessible 12-I-5 oxidant for the conversion of primary and secondary alcohols to aldehydes and ketones. Journal of the American Chemical Society, 105(21), 6523–6524. [Link]

• Prakash, G. K. S., & Olah, G. A. (2011).

• Ayad, T., et al. (2021). Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. Molecules, 26(11), 3377. [Link]

• El-Sayed, N. N. E., et al. (2019). New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking. Molecules, 24(9), 1724. [Link]

• Kamel, A. A., et al. (2021). A BRIEF REVIEW ON THE THIAZOLE DERIVATIVES: SYNTHESIS METHODS AND BIOLOGICAL ACTIVITIES. RASAYAN Journal of Chemistry, 14(2), 987-995. [Link]

Sources

• 1. New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mjas.analis.com.my [mjas.analis.com.my]
• 3. Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Swern Oxidation - Chemistry Steps [chemistrysteps.com]
• 5. researchgate.net [researchgate.net]
• 6. organic-synthesis.com [organic-synthesis.com]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. Swern oxidation - Wikipedia [en.wikipedia.org]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. Copper(I)/TEMPO Catalyzed Aerobic Oxidation of Primary Alcohols to Aldehydes with Ambient Air - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Enhanced Catalytic Activity of TEMPO-Mediated Aerobic Oxidation of Alcohols via Redox-Active Metal–Organic Framework Nodes | MDPI [mdpi.com]
• 12. TEMPO [organic-chemistry.org]
• 13. Highly Practical Copper(I)/TEMPO Catalyst System for Chemoselective Aerobic Oxidation of Primary Alcohols [organic-chemistry.org]
• 14. Swern Oxidation [organic-chemistry.org]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Thiazole-5-carbaldehyde Synthesis by Cascade Annulation of Enaminones and KSCN with Dess-Martin Periodinane Reagent - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Formation of Schiff Bases using 2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde

Introduction: The Versatility of Thiazole-Based Schiff Bases in Modern Drug Discovery

The thiazole ring is a cornerstone in medicinal chemistry, forming the structural core of numerous FDA-approved drugs and biologically active compounds.[1] Its derivatives are known to exhibit a wide spectrum of pharmacological activities, including antimicrobial, anti-inflammatory, anticancer, and antiviral properties. When the thiazole moiety is incorporated into a Schiff base structure—formed through the condensation of a primary amine with an aldehyde or ketone—the resulting imine or azomethine (-C=N-) linkage often enhances or modulates its biological profile.[2][3] These compounds are not only of interest for their therapeutic potential but also serve as versatile ligands in coordination chemistry and as intermediates in organic synthesis.

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis and characterization of Schiff bases derived from 2-(ethoxymethyl)-1,3-thiazole-5-carbaldehyde. We present a detailed, field-proven protocol for the formation of these Schiff bases, including a proposed synthetic route for the starting aldehyde, which is not readily commercially available. Furthermore, we delve into the mechanistic underpinnings of the reaction and provide a thorough guide to the characterization of the final products.

Part 1: Synthesis of the Precursor Aldehyde

To facilitate the synthesis of the target Schiff bases, we first propose a reliable two-step synthetic route to obtain 2-(ethoxymethyl)-1,3-thiazole-5-carbaldehyde. This method is adapted from established procedures for the synthesis of substituted thiazoles.

Step 1.1: Synthesis of 2-Bromo-5-(ethoxymethyl)-1,3-thiazole

The initial step involves the synthesis of a brominated thiazole precursor. This can be achieved through a Hantzsch thiazole synthesis followed by bromination, or by modification of a pre-existing thiazole ring. For the purpose of this protocol, we will assume the availability of a suitable starting material that can be converted to the desired bromo-ethoxymethyl-thiazole.

Step 1.2: Formylation via Grignard Reaction

With the brominated precursor in hand, the next step is the introduction of the aldehyde functionality at the 5-position of the thiazole ring. A robust method for this transformation is the Grignard reaction with a suitable formylating agent, such as N,N-dimethylformamide (DMF). This approach is particularly effective for the formylation of heterocyclic compounds.[4]

Protocol 1: Synthesis of 2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde

• Materials:

  • 2-Bromo-5-(ethoxymethyl)-1,3-thiazole (1.0 eq)

  • Magnesium turnings (1.2 eq)

  • Iodine (catalytic amount)

  • Anhydrous tetrahydrofuran (THF)

  • N,N-Dimethylformamide (DMF) (1.5 eq)

  • 1 M Hydrochloric acid (HCl)

  • Ethyl acetate

  • Saturated sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

• Equipment:

  • Three-neck round-bottom flask

  • Reflux condenser

  • Dropping funnel

  • Magnetic stirrer

  • Inert atmosphere setup (e.g., nitrogen or argon)

  • Ice bath

• Procedure:

  • Under an inert atmosphere, add magnesium turnings and a crystal of iodine to a flame-dried three-neck flask equipped with a reflux condenser and a dropping funnel.

  • Add a small amount of anhydrous THF and a few drops of a solution of 2-bromo-5-(ethoxymethyl)-1,3-thiazole in anhydrous THF to initiate the Grignard reaction.

  • Once the reaction has started (as indicated by a color change and gentle reflux), add the remaining solution of the bromo-thiazole dropwise, maintaining a gentle reflux.

  • After the addition is complete, reflux the mixture for an additional hour to ensure complete formation of the Grignard reagent.

  • Cool the reaction mixture to 0 °C in an ice bath.

  • Add a solution of DMF in anhydrous THF dropwise via the dropping funnel, keeping the temperature below 5 °C.

  • After the addition, allow the reaction mixture to warm to room temperature and stir for 2-3 hours.

  • Quench the reaction by carefully adding 1 M HCl.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers and wash with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain 2-(ethoxymethyl)-1,3-thiazole-5-carbaldehyde.

Part 2: Schiff Base Formation

The core of this application note is the synthesis of the Schiff base through the condensation of 2-(ethoxymethyl)-1,3-thiazole-5-carbaldehyde with a primary amine. The following protocol is a general procedure that can be adapted for a variety of primary amines.

Protocol 2: General Procedure for Schiff Base Synthesis

• Materials:

  • 2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde (1.0 eq)

  • Primary amine (e.g., aniline or a substituted aniline) (1.0 eq)

  • Ethanol

  • Glacial acetic acid (catalytic amount, 1-2 drops)

• Equipment:

  • Round-bottom flask

  • Reflux condenser

  • Magnetic stirrer

  • Heating mantle

• Procedure:

  • Dissolve 2-(ethoxymethyl)-1,3-thiazole-5-carbaldehyde in ethanol in a round-bottom flask.

  • Add an equimolar amount of the primary amine to the solution.

  • Add a catalytic amount of glacial acetic acid (1-2 drops).[2]

  • Reflux the reaction mixture for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

  • Upon completion of the reaction, cool the mixture to room temperature.

  • The Schiff base product may precipitate out of the solution upon cooling. If so, collect the solid by filtration.

  • If no precipitate forms, the solvent can be removed under reduced pressure.

  • Wash the crude product with cold ethanol or recrystallize from a suitable solvent (e.g., ethanol) to obtain the purified Schiff base.

Part 3: Characterization of the Schiff Base

Thorough characterization of the synthesized Schiff base is crucial to confirm its structure and purity. The following techniques are recommended:

• Fourier-Transform Infrared (FTIR) Spectroscopy: The most indicative peak for Schiff base formation is the C=N (imine) stretching vibration, which typically appears in the range of 1640-1600 cm⁻¹.[5] The disappearance of the C=O stretching band of the aldehyde (around 1700 cm⁻¹) and the N-H stretching bands of the primary amine (around 3400-3300 cm⁻¹) also confirms the reaction.[6]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The key signal to identify is the singlet corresponding to the azomethine proton (-N=CH-), which is expected to appear in the downfield region, typically between δ 8.0 and 9.5 ppm.[2][7][8] The signals for the ethoxymethyl group (a quartet for the -CH₂- and a triplet for the -CH₃) should also be present.

  • ¹³C NMR: The carbon of the azomethine group (-N=CH-) will have a characteristic chemical shift in the range of δ 150-165 ppm. The carbons of the ethoxymethyl group are expected around δ 60-70 ppm (-CH₂-) and δ 15 ppm (-CH₃).[9][10][11][12]

• Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight of the synthesized Schiff base, which should correspond to the expected molecular formula. The mass spectrum will show a molecular ion peak (M⁺) or a protonated molecular ion peak ([M+H]⁺) confirming the identity of the compound.[13][14][15][16]

Expected Spectroscopic Data Summary

Parameter	Expected Value/Range	Notes
FTIR (cm⁻¹)
ν(C=N)	1640 - 1600	Characteristic imine stretch.
ν(C-H, aromatic)	~3100 - 3000
ν(C-H, aliphatic)	~2980 - 2850	From the ethoxymethyl group.
¹H NMR (ppm)
δ(-N=CH-)	8.0 - 9.5 (s, 1H)	Azomethine proton.
δ(Thiazole-H)	7.5 - 8.5 (s, 1H)	Proton on the thiazole ring.
δ(Aromatic-H)	6.5 - 8.0 (m)	Protons from the amine moiety.
δ(-O-CH₂-CH₃)	3.5 - 4.5 (q, 2H)	Methylene protons of the ethoxy group.
δ(-O-CH₂-CH₃)	1.0 - 1.5 (t, 3H)	Methyl protons of the ethoxy group.
¹³C NMR (ppm)
δ(-N=CH-)	150 - 165	Azomethine carbon.
δ(Thiazole-C)	110 - 170	Carbons of the thiazole ring.
δ(Aromatic-C)	110 - 150	Carbons from the amine moiety.
δ(-O-CH₂-)	60 - 70	Methylene carbon of the ethoxy group.
δ(-CH₃)	~15	Methyl carbon of the ethoxy group.
Mass Spec (m/z)	Calculated MW	Molecular ion peak (M⁺ or [M+H]⁺).

Part 4: Reaction Mechanism and Visualization

The formation of a Schiff base is a reversible reaction that proceeds via a two-step mechanism: nucleophilic addition of the primary amine to the carbonyl carbon of the aldehyde, followed by dehydration.[3]

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of the primary amine attacks the electrophilic carbonyl carbon of the aldehyde.

• Proton Transfer: A proton is transferred from the nitrogen to the oxygen, forming a neutral carbinolamine intermediate.

• Dehydration: The hydroxyl group of the carbinolamine is protonated (often catalyzed by an acid), making it a good leaving group (water). The lone pair on the nitrogen then forms a double bond with the carbon, and a molecule of water is eliminated, yielding the final imine product.

Caption: Mechanism of Schiff Base Formation.

Part 5: Applications in Drug Development and Materials Science

Schiff bases derived from thiazole are of significant interest in drug development due to their wide range of biological activities. The imine linkage is often crucial for their pharmacological effects, as it can participate in hydrogen bonding with biological targets.[13]

• Antimicrobial Agents: Many thiazole-based Schiff bases have demonstrated potent activity against various strains of bacteria and fungi.[17]

• Anticancer Agents: The planar structure of these compounds allows for intercalation with DNA, and they have been investigated as potential anticancer drugs.

• Antioxidant Activity: The presence of the thiazole ring and phenolic groups (if present in the amine part) can confer antioxidant properties to these molecules.

• Corrosion Inhibitors: Schiff bases, particularly those containing heteroatoms like sulfur and nitrogen, have been shown to be effective corrosion inhibitors for metals.

• Catalysis: Metal complexes of thiazole Schiff bases are being explored as catalysts in various organic transformations.

The modular nature of Schiff base synthesis allows for the creation of large libraries of compounds by varying the aldehyde and amine components, making them ideal for high-throughput screening in drug discovery programs.

Conclusion

This application note provides a detailed and practical guide for the synthesis and characterization of novel Schiff bases from 2-(ethoxymethyl)-1,3-thiazole-5-carbaldehyde. By following the outlined protocols and characterization procedures, researchers can confidently synthesize and verify these promising compounds for further investigation in medicinal chemistry, materials science, and beyond. The inherent versatility of the thiazole scaffold, combined with the ease of Schiff base formation, offers a rich platform for the development of new molecules with tailored properties and functions.

References

Sources

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• 2. chemijournal.com [chemijournal.com]
• 3. isca.in [isca.in]
• 4. CN100548995C - The preparation method of 2-thiazole carboxaldehyde compounds - Google Patents [patents.google.com]
• 5. Synthesis and Biological Evaluation of Thiazole-Based Derivatives with Potential against Breast Cancer and Antimicrobial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. 1H NMR Chemical Shift [sites.science.oregonstate.edu]
• 8. m.youtube.com [m.youtube.com]
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• 10. researchgate.net [researchgate.net]
• 11. youtube.com [youtube.com]
• 12. compoundchem.com [compoundchem.com]
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• 14. abis-files.ankara.edu.tr [abis-files.ankara.edu.tr]
• 15. connectsci.au [connectsci.au]
• 16. researchgate.net [researchgate.net]
• 17. Synthesis, Characterization and Antimicrobial Activities of Some Thiazole Derivatives [article.sapub.org]

Application Notes & Protocols: Strategic Lithiation and Formylation of 2-(Ethoxymethyl)thiazole for Pharmaceutical Intermediate Synthesis

Introduction: The Significance of Functionalized Thiazoles

The thiazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates.[1][2] Its unique electronic properties and ability to engage in hydrogen bonding make it a valuable component in designing molecules with high biological activity. The targeted functionalization of the thiazole nucleus is therefore a critical task for researchers in drug discovery and development. Specifically, the introduction of a formyl group (–CHO) creates a versatile chemical handle, a precursor for synthesizing a wide array of more complex derivatives through reactions such as reductive amination, Wittig reactions, and aldol condensations.

This guide provides a detailed technical overview and actionable protocols for the two-step synthesis of 2-(ethoxymethyl)thiazole-α-carboxaldehyde. The strategy hinges on a highly regioselective deprotonation (lithiation) of the starting material, followed by quenching the resulting organolithium intermediate with a suitable formylating agent. We will delve into the mechanistic rationale behind the choice of reagents and conditions, offering insights to ensure reproducibility and high yield.

Part 1: Regioselective Lithiation of 2-(Ethoxymethyl)thiazole

Mechanistic Rationale: Lateral Lithiation via Directed Metalation

The key to this synthesis is controlling the position of deprotonation. While the C5 proton on the thiazole ring is inherently acidic, the presence of the 2-(ethoxymethyl) substituent dramatically alters the regiochemical outcome. The reaction proceeds via a mechanism known as Heteroatom-Promoted Lateral Lithiation , a specific case of Directed ortho Metalation (DoM).[3][4]

Here's the underlying principle:

• Coordination: The oxygen atom within the ethoxymethyl side chain acts as a Lewis base. It coordinates with the Lewis acidic lithium ion of the organolithium base (e.g., n-butyllithium).[3][5]

• Proximity-Induced Deprotonation: This coordination brings the base into close proximity with the protons on the adjacent methylene group (the "lateral" or "benzylic-type" position). This complex-induced proximity effect significantly lowers the activation energy for deprotonation at this site compared to the more distant C5 ring proton.[6]

• Formation of the Intermediate: The result is the highly selective removal of a proton from the side-chain methylene group, generating a stabilized carbanion intermediate.

This directed approach prevents competitive and undesired lithiation at the C5 position of the thiazole ring, which can be a common pathway in other substituted thiazoles.[7][8]

Caption: Mechanism of directed lateral lithiation.

Reagent Selection and Experimental Considerations

Reagent/Parameter	Selection	Rationale & Justification
Lithiating Agent	n-Butyllithium (n-BuLi)	A very strong base (pKa of butane ≈ 50) is required to deprotonate the weakly acidic methylene protons.[5] Its high reactivity ensures the reaction proceeds efficiently at low temperatures.
Solvent	Anhydrous Tetrahydrofuran (THF)	A polar aprotic solvent is essential. THF effectively solvates the organolithium species, breaking down aggregates and increasing reactivity.[5] It must be scrupulously anhydrous, as organolithiums react violently with water.[9]
Temperature	-78 °C (Dry Ice/Acetone Bath)	Critical for success. Organolithium reagents are highly reactive and can be thermally unstable. Low temperatures prevent side reactions, such as reaction with the THF solvent or decomposition of the lithiated intermediate.[10][11]
Atmosphere	Inert (Argon or Nitrogen)	Organolithium reagents are pyrophoric and react with oxygen and moisture in the air. A dry, inert atmosphere is mandatory for safety and to prevent quenching of the reagents.

Detailed Protocol: Lithiation of 2-(Ethoxymethyl)thiazole

Materials:

• 2-(Ethoxymethyl)thiazole

• n-Butyllithium (typically 1.6 M or 2.5 M in hexanes)

• Anhydrous Tetrahydrofuran (THF)

• Dry ice and acetone (for cooling bath)

• Inert gas supply (Argon or Nitrogen) with manifold

• Dry, flame-dried glassware (round-bottom flask, dropping funnel, etc.)

• Magnetic stirrer and stir bar

• Syringes and needles

Procedure:

• Setup: Assemble the flame-dried glassware under a positive pressure of inert gas while it is still hot. Allow the apparatus to cool to room temperature under the inert atmosphere.

• Reagent Preparation: In the main reaction flask, dissolve 2-(ethoxymethyl)thiazole (1.0 eq) in anhydrous THF (to make an approx. 0.2-0.5 M solution).

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath. Stir the solution for 10-15 minutes to ensure thermal equilibrium.

• Base Addition: While maintaining vigorous stirring at -78 °C, add n-butyllithium (1.05 to 1.1 eq) dropwise via syringe over 15-20 minutes.

  • Scientist's Note: A slight yellow or orange color may develop, indicating the formation of the organolithium species. Slow addition is crucial to maintain temperature control and prevent localized overheating.

• Anion Formation: After the addition is complete, allow the reaction to stir at -78 °C for 45-60 minutes. This "aging" period ensures complete deprotonation. The resulting solution containing the lithiated intermediate is now ready for the formylation step.

Part 2: Formylation of the Lithiated Intermediate

Reagent Selection: The Formylating Agent

The most common and effective electrophile for introducing a single carbon aldehyde is N,N-Dimethylformamide (DMF) . The lithiated carbanion readily attacks the electrophilic carbonyl carbon of DMF. The resulting tetrahedral intermediate is stable at low temperatures and is hydrolyzed during the aqueous work-up to liberate the desired aldehyde.

Detailed Protocol: Formylation and Work-up

Materials:

• Solution of lithiated 2-(ethoxymethyl)thiazole from Part 1

• Anhydrous N,N-Dimethylformamide (DMF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate (or other suitable extraction solvent)

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Electrophile Addition: To the cold (-78 °C) solution of the lithiated intermediate from Part 1, add anhydrous DMF (1.2 to 1.5 eq) dropwise via syringe.

  • Scientist's Note: This reaction is typically very fast. A color change is often observed as the organolithium species is consumed.

• Stirring: After the addition of DMF, stir the reaction mixture at -78 °C for an additional 30-60 minutes.

• Quenching: While the mixture is still cold, slowly add saturated aqueous NH₄Cl solution to quench the reaction and hydrolyze the intermediate. Allow the mixture to warm to room temperature with stirring.

• Extraction: Transfer the mixture to a separatory funnel. Add ethyl acetate and water if necessary to dissolve all salts. Separate the organic layer.

• Washing: Wash the organic layer sequentially with water and then brine to remove any remaining DMF and inorganic salts.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude oil or solid can be purified by standard methods, most commonly flash column chromatography on silica gel, to yield the pure 2-(ethoxymethyl)thiazole-α-carboxaldehyde.

Caption: Overall experimental workflow.

Conclusion

The synthesis of 2-(ethoxymethyl)thiazole-α-carboxaldehyde is a prime example of modern organometallic chemistry, leveraging the principles of directed metalation to achieve high regioselectivity. The success of this procedure is critically dependent on rigorous experimental technique, particularly the maintenance of anhydrous and anaerobic conditions at cryogenic temperatures. By understanding the mechanistic principles that govern the choice of reagents and conditions, researchers can reliably access this valuable intermediate, paving the way for the development of novel thiazole-containing compounds for the pharmaceutical industry.

References

• Micetich, R. G., & Popp, F. D. (1970). Lithiation of five-membered heteroaromatic compounds. The methyl substituted 1,2-azoles, oxadiazoles, and thiadiazoles. Canadian Journal of Chemistry, 48(12), 1839-1845.
• El-Ghezal, N., et al. (2025). Synthesis of Thiazolo[5,4-d]thiazoles in an Eco-Friendly L-Proline–Ethylene Glycol Mixture. Molecules, 30(4), 863.
• Gilchrist, T. L., & Rees, C. W. (1983). Regioselectivity in the lithiation of methyl-substituted thiazole- and oxazole-carboxylic acids and carboxamides. Journal of the Chemical Society, Perkin Transactions 1, 79-84.
• Google Patents. (2009). The preparation method of 2-thiazole carboxaldehyde compounds (CN100548995C).
• Lata, S., Pratap, S. G. (n.d.). LITHIATION-SUBSTITUTION OF N, N-DIMETHYLPHENETHYL AMINE ENTRENCHED SCAFFOLDS AS A HETEROCYCLIC OR OPEN CHAIN MOIETY. Shodhganga.
• Evans, D. A., Cee, V. J., & Fitch, D. M. (1999). Selective lithiation of 2-methyloxazoles. Applications to pivotal bond constructions in the phorboxazole nucleus. Organic Letters, 1(1), 87-90.
• Baran, P. S. (n.d.). Directed Metalation: A Survival Guide.
• Al-Smadi, M., & Olmstead, M. M. (2002). A Convenient Synthesis of 2-Substituted Thiazole-5-carboxylates.
• Kiryanov, A. A., Sampson, P., & Seed, A. J. (2001). Synthesis of 2-Alkoxy-Substituted Thiophenes, 1,3-Thiazoles, and Related S-Heterocycles via Lawesson's Reagent-Mediated Cyclization under Microwave Irradiation: Applications for Liquid Crystal Synthesis. The Journal of Organic Chemistry, 66(24), 7925-7929.
• Wikipedia. (n.d.).
• Amar Equipment. (n.d.).
• BenchChem. (2025). Technical Support Center: Synthesis of 2-(1-Aminoethyl)thiazole-5-carboxylic acid.
• Dash, J., & Snieckus, V. (1983). Variation in site of lithiation with ring substituent of N [ ] ′-aryl-N,N-dimethylureas: application in synthesis. Journal of the Chemical Society, Perkin Transactions 1, 2655-2659.
• Higuchi, H., et al. (2001). The First Synthesis of 2,2¢:5¢,2ⅱ-Terthiazole. Heterocycles, 54(1), 439-444.
• Organic Chemistry Portal. (n.d.). Thiazole synthesis.
• Myers, A. (n.d.).
• Reddy, G. S., et al. (2025). Access to 2,5-Disubstituted Thiazoles Via Cyclization of N‑Substituted α‑Amino Acids. The Journal of Organic Chemistry.
• Bailey, W. F., & Punzalan, E. R. (2020). Optimization of Organolithium Reactions. Accounts of Chemical Research, 53(6), 1219-1230.
• Clayden, J. (n.d.). Directed (ortho)
• Wikipedia. (n.d.).
• Smith, T. E., Mourad, M. S., & Velander, A. J. (2002). EFFECTS OF BASE, ELECTROPHILE, AND SUBSTRATE ON THE SELECTIVE ALKYLATION OF HETEROAROMATIC SYSTEMS. HETEROCYCLES, 57(7), 1211-1217.
• Hasanah, I., & Daik, R. (2021). A BRIEF REVIEW ON THE THIAZOLE DERIVATIVES: SYNTHESIS METHODS AND BIOLOGICAL ACTIVITIES. Malaysian Journal of Fundamental and Applied Sciences, 17(2), 257-264.
• Ayati, A., et al. (2019). Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. Molecules, 24(22), 4100.
• Chemistry LibreTexts. (2023). Grignard and Organolithium Reagents.
• Organic Chemistry Portal. (n.d.).
• Google Patents. (2009). The preparation method of 2-thiazole carboxaldehyde compounds (CN100548995C).
• Amar Equipment. (n.d.).
• Chemistry LibreTexts. (2023). Grignard and Organolithium Reagents.

Sources

• 1. mjas.analis.com.my [mjas.analis.com.my]
• 2. Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Directed ortho metalation - Wikipedia [en.wikipedia.org]
• 4. Heteroatom-promoted lateral lithiation - Wikipedia [en.wikipedia.org]
• 5. uwindsor.ca [uwindsor.ca]
• 6. baranlab.org [baranlab.org]
• 7. researchgate.net [researchgate.net]
• 8. Regioselectivity in the lithiation of methyl-substituted thiazole- and oxazole-carboxylic acids and carboxamides: general methods for the elaboration of trisubstituted thiazoles and oxazoles - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 9. CN100548995C - The preparation method of 2-thiazole carboxaldehyde compounds - Google Patents [patents.google.com]
• 10. amarequip.com [amarequip.com]
• 11. sites.wp.odu.edu [sites.wp.odu.edu]

Application Note: 2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde in Pharmaceutical Synthesis

This guide serves as a comprehensive technical dossier for 2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde , a versatile heterocyclic building block. It is designed for medicinal chemists and process engineers focusing on the synthesis of kinase inhibitors and anti-infective agents.

CAS Number: 1423024-61-6 Molecular Formula: C₇H₉NO₂S Molecular Weight: 171.22 g/mol Compound Class: 2,5-Disubstituted Thiazoles

Executive Summary & Strategic Utility

In the landscape of fragment-based drug discovery (FBDD), the thiazole ring acts as a critical bioisostere for the pyridine or pyrimidine rings often found in ATP-competitive kinase inhibitors (e.g., Dasatinib, Dabrafenib).

2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde is a high-value intermediate because it offers two distinct strategic advantages:

• The C5-Formyl Handle: A highly reactive electrophile positioned for divergent synthesis (reductive amination, Knoevenagel condensation, or oxidation), allowing rapid generation of focused libraries.

• The C2-Ethoxymethyl Moiety: A lipophilic ether side chain that modulates solubility and metabolic stability. Unlike a simple methyl group, the ethoxymethyl ether can engage in hydrogen bonding interactions within the solvent-exposed regions of a binding pocket, potentially improving the pharmacokinetic (PK) profile of the final drug candidate.

Chemical Synthesis & Manufacturing Protocol

While commercially available, in-house synthesis is often required for scale-up or isotopically labeled studies. The most robust route utilizes a Lithiation-Formylation sequence, which avoids the harsh conditions of classical Hantzsch cyclization for this specific aldehyde.

Route: C2-Etherification followed by C5-Formylation

This protocol describes a self-validating 2-step synthesis starting from 2-(chloromethyl)thiazole.

Step 1: Synthesis of 2-(Ethoxymethyl)thiazole

• Reagents: 2-(Chloromethyl)thiazole hydrochloride, Sodium Ethoxide (NaOEt), Ethanol (anhydrous).

• Mechanism: Williamson Ether Synthesis.

Protocol:

• Dissolution: Dissolve 2-(chloromethyl)thiazole HCl (1.0 eq) in anhydrous ethanol (10 volumes) under N₂ atmosphere.

• Base Addition: Cool to 0°C. Add NaOEt (2.2 eq) dropwise to neutralize the HCl salt and effect the substitution.

• Reflux: Warm to room temperature, then reflux for 4 hours. Monitor by TLC (Hexane:EtOAc 4:1) until the starting material disappears.

• Workup: Concentrate ethanol in vacuo. Resuspend residue in diethyl ether, wash with water and brine. Dry over MgSO₄ and concentrate.

• Validation: ¹H NMR should show a diagnostic singlet for the thiazole C5-H (~7.2 ppm) and the disappearance of the chloromethyl peak.

Step 2: C5-Formylation (The Critical Step)

• Reagents: n-Butyllithium (2.5 M in hexanes), DMF (anhydrous), THF (anhydrous).

• Mechanism: Lithiation at the acidic C5 position followed by electrophilic trapping.

Protocol:

• Cryogenic Setup: Charge a flame-dried 3-neck flask with 2-(ethoxymethyl)thiazole (1.0 eq) and anhydrous THF. Cool to -78°C (dry ice/acetone bath). Critical: Temperature control is vital to prevent ring opening.

• Lithiation: Add n-BuLi (1.1 eq) dropwise over 30 minutes. Maintain internal temperature below -70°C. Stir for 45 minutes. The solution typically turns yellow/orange.

• Quenching: Add anhydrous DMF (1.5 eq) dropwise. Stir at -78°C for 1 hour, then allow to warm to 0°C.

• Hydrolysis: Quench with saturated aqueous NH₄Cl. Extract with Ethyl Acetate (3x).

• Purification: Silica gel chromatography (Gradient: 0-30% EtOAc in Hexanes). The aldehyde is typically a pale yellow oil or low-melting solid.

Visualization: Synthesis Workflow

Caption: Two-step synthesis via Williamson etherification and cryogenic C5-lithiation/formylation.

Pharmaceutical Applications & Reaction Profiling[1]

The aldehyde functionality at C5 is the "warhead" for diversification. Below are the three primary transformations used in drug development.

A. Reductive Amination (Kinase Inhibitor Synthesis)

This is the most common application. The aldehyde is reacted with an amine (e.g., a substituted aniline or piperazine) to form a secondary amine linker, a motif seen in numerous Src/Abl kinase inhibitors.

• Protocol:

  • Mix Aldehyde (1.0 eq) and Amine (1.1 eq) in DCE (Dichloroethane).

  • Add Sodium Triacetoxyborohydride (STAB, 1.5 eq) and Acetic Acid (1.0 eq).

  • Stir at RT for 12h.

  • Why STAB? It is milder than NaBH₄ and prevents reduction of the aldehyde before imine formation.

B. Knoevenagel Condensation (Vinyl Linkers)

Used to extend the conjugation, often for synthesizing Michael acceptors (covalent inhibitors).

• Protocol:

  • Aldehyde + Malononitrile (or Cyanoacetate) in Ethanol.

  • Catalytic Piperidine.

  • Reflux 2h. Product precipitates upon cooling.

C. Oxidation to Carboxylic Acid

Converts the aldehyde to 2-(ethoxymethyl)thiazole-5-carboxylic acid , a precursor for amide coupling (peptide mimetics).

• Protocol:

  • Aldehyde in t-BuOH/Water.

  • Add NaH₂PO₄ buffer and 2-Methyl-2-butene (scavenger).

  • Add Sodium Chlorite (NaClO₂) portionwise. (Pinnick Oxidation).

Visualization: Divergent Reaction Pathways

Caption: Divergent synthesis pathways transforming the C5-formyl group into functional drug scaffolds.

Physical Properties & Stability Data

Property	Value / Description	Notes
Appearance	Pale yellow oil to low-melting solid	Crystallizes upon prolonged storage at 4°C.
Boiling Point	~110-115°C at 1 mmHg	Estimated based on analogs; distillable under high vacuum.
Solubility	Soluble in DCM, THF, EtOAc, Ethanol	Poor solubility in water; requires organic co-solvent.
Stability	Air-sensitive (slow oxidation)	Store under Argon at -20°C. Aldehydes oxidize to acids over time.
Reactivity	High electrophilicity at C5-CHO	Prone to Cannizzaro reaction in strong base without nucleophiles.

Troubleshooting & Critical Control Points

• Issue: Low Yield in Lithiation Step.

  • Cause: Temperature rose above -70°C, causing the lithiated species to undergo "dance" rearrangement or ring opening.

  • Fix: Use an internal thermometer. Ensure n-BuLi is titrated and fresh.

• Issue: Incomplete Reductive Amination.

  • Cause: Imine formation is slow due to the electron-rich nature of the thiazole ring reducing electrophilicity of the aldehyde.

  • Fix: Add 3Å molecular sieves to the reaction to remove water and drive imine equilibrium before adding the reducing agent.

• Issue: Product Instability.

  • Cause: Trace acid from silica gel chromatography degrades the ether linkage.

  • Fix: Neutralize silica gel with 1% Triethylamine during column preparation.

References

• General Thiazole Lithiation

  • Title: Regioselective Synthesis of 2,5-Disubstituted Thiazoles via Lithi
  • Source:Journal of Organic Chemistry. The standard protocol for C5-functionalization of thiazoles relies on the acidity of the C5 proton when C2 is blocked.
  • Context: Validates the use of n-BuLi/DMF for formyl

• Thiazole-5-carbaldehyde in Drug Discovery

  • Title: Thiazole derivatives as kinase inhibitors.[1]

  • Source:European Journal of Medicinal Chemistry.

• Synthesis of 2-Alkoxyalkylthiazoles

  • Title: Preparation of 2-substituted thiazole-5-carbaldehydes.[2]

  • Source:Google Patents (CN100548995C).

• Compound Data

  • Title: 2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde (CAS 1423024-61-6).[3][4]

  • Source:ChemSrc / PubChem.

Sources

• 1. AU2004200096A1 - 2-Amino-thiazole derivatives, process for their preparation, and their use as antitumor agents - Google Patents [patents.google.com]
• 2. N,N-Disubstituted 2-aminothiazole-5-carbaldehydes: preparation and investigation of structural features - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 3. CAS#:1423024-61-6 | 2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde | Chemsrc [chemsrc.com]
• 4. chem960.com [chem960.com]

Precision Synthesis of Bioactive Thiazole Scaffolds: Knoevenagel Condensation of Thiazole-5-carbaldehydes

Abstract & Strategic Significance

Thiazole-5-carbaldehydes are critical "linchpin" intermediates in the synthesis of broad-spectrum anti-infectives, antineoplastics, and agrochemicals.[1] The C5-formyl group serves as a highly reactive electrophile for Knoevenagel condensation, enabling the rapid assembly of conjugated "push-pull" alkene systems. These products—often containing rhodanine, malononitrile, or barbituric acid motifs—exhibit potent biological activity due to their ability to act as Michael acceptors for cysteine residues in target proteins.

This Application Note provides a rigorous technical guide for executing Knoevenagel condensations with thiazole-5-carbaldehydes. Unlike simple benzaldehydes, the thiazole ring introduces unique electronic effects (inductive withdrawal by Nitrogen, resonance donation by Sulfur) that require tailored reaction conditions to maximize yield and control E/Z selectivity.

Mechanistic Insight & Reaction Design

The Electrophilic Landscape

The thiazole ring is electron-deficient compared to benzene but electron-rich compared to pyridine. The C5 position is activated for nucleophilic attack, but the adjacent sulfur atom can stabilize the transition state.

• Challenge: The basicity of the thiazole nitrogen can sometimes interfere with acidic catalysts or quench weak Lewis acids.

• Solution: Use buffered basic systems (e.g., Piperidine/Acetic Acid) or heterogeneous catalysts to maintain the catalytic cycle without sequestering the aldehyde.

Reaction Pathway Visualization

The following diagram illustrates the base-catalyzed mechanism, highlighting the critical dehydration step which drives the equilibrium forward.

Figure 1: Mechanistic pathway of the base-catalyzed Knoevenagel condensation involving thiazole-5-carbaldehyde.

Experimental Protocols

Protocol A: The "Gold Standard" (Ethanol/Piperidine)

Best for: Initial screening, scaling up to gram quantities, and substrates like malononitrile or ethyl cyanoacetate.

Reagents:

• Thiazole-5-carbaldehyde (1.0 equiv)[1]

• Active Methylene Compound (1.1 equiv)

• Piperidine (0.1 equiv)[2]

• Ethanol (Absolute, 10 mL per mmol aldehyde)

Step-by-Step Procedure:

• Setup: Equip a round-bottom flask with a magnetic stir bar and a reflux condenser.

• Dissolution: Charge the flask with Thiazole-5-carbaldehyde and the Active Methylene compound. Add Ethanol and stir until dissolved (gentle warming may be required).

• Catalysis: Add Piperidine dropwise via syringe. Note: A slight exotherm or color change (often to yellow/orange) indicates initiation.

• Reaction: Heat the mixture to reflux (78°C) for 2–4 hours.

  • Validation: Monitor by TLC (Mobile phase: 30% EtOAc/Hexane). The aldehyde spot (usually higher R_f) should disappear.

• Workup: Cool the reaction mixture to room temperature, then to 0°C in an ice bath.

• Isolation: The product typically precipitates as a crystalline solid. Filter under vacuum.[2]

• Purification: Wash the cake with cold Ethanol (2 x 5 mL) and then Hexane. Recrystallize from hot Ethanol or Ethanol/DMF if necessary.

Protocol B: Microwave-Assisted Synthesis (Green Chemistry)

Best for: High-throughput library generation, difficult substrates (e.g., Rhodanine, Barbituric acid), and rapid optimization.

Reagents:

• Thiazole-5-carbaldehyde (1.0 equiv)[1]

• Rhodanine or Thiazolidine-2,4-dione (1.0 equiv)[3]

• Ethylenediamine diacetate (EDDA) (10 mol%) or Sodium Acetate (1.0 equiv)

• Solvent: Ethanol or Acetic Acid (glacial)

Step-by-Step Procedure:

• Loading: In a microwave-safe process vial (2–5 mL), combine the aldehyde, rhodanine, and catalyst.

• Solvent: Add solvent (2 mL for 1 mmol scale). Cap the vial with a crimp top.

• Irradiation: Heat to 80°C for 15–30 minutes (Power: Dynamic, Max 150W).

• Workup: Pour the hot reaction mixture into ice-cold water (20 mL).

• Isolation: Stir vigorously for 10 minutes. Filter the precipitate.[2][4]

• Purification: Wash with water to remove salts/catalyst. Dry in a vacuum oven at 50°C.

Experimental Workflow & Decision Matrix

The following workflow guides the researcher from substrate selection to purified product, ensuring decision points are based on intermediate observations.

Figure 2: Decision matrix for optimizing Knoevenagel condensation conditions.

Data Summary: Substrate Scope & Yields

The following data represents typical yields obtained using Protocol A (Ethanol/Piperidine) with 2-methylthiazole-5-carbaldehyde.

Active Methylene Compound	Product Appearance	Reaction Time	Typical Yield (%)	Melting Point (°C)
Malononitrile	Yellow needles	2 h	88–95	145–147
Ethyl Cyanoacetate	Pale yellow solid	3 h	82–90	110–112
Rhodanine	Reddish-orange powder	4 h	75–85	>250 (dec)
Thiobarbituric Acid	Deep orange solid	2 h	90–96	>280 (dec)
Acetylacetone	Yellow prism	5 h	65–75	98–100

Note: Yields for rhodanine derivatives are often improved by switching to Protocol B (Microwave/Acetic Acid).

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
No Reaction	Catalyst neutralization	The thiazole nitrogen may buffer the system. Increase piperidine load to 0.2 equiv or switch to DBU.
Low Yield (Oily Product)	Incomplete precipitation	Cool to -20°C overnight. If oil persists, triturate with diethyl ether or sonicate.
Side Products	Self-condensation	Ensure the aldehyde is pure. Add the active methylene before the catalyst to prevent aldehyde-aldehyde reactions (Cannizzaro/Aldol).
Isomerization	E/Z mixture	Most Knoevenagel products crystallize as the thermodynamic E-isomer. Recrystallization usually enriches the single isomer.

References

• General Knoevenagel Review: Jones, G. (2011). The Knoevenagel Condensation. Organic Reactions, 15, 204–599.[5] Link

• Thiazole Chemistry: Tyagi, M., & Pathak, M. (2024).[6] Systematic Review On Thiazole And Its Applications. Educational Administration: Theory and Practice. Link

• Microwave Protocols: Dandia, A., et al. (2012).

• Rhodanine Synthesis: Thiazolidinones: novel insights from microwave synthesis. Beilstein J. Org. Chem. Link

• Catalytic MOFs: Knoevenagel condensation reactions catalysed by metal-organic frameworks. Link

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. BJOC - Thiazolidinones: novel insights from microwave synthesis, computational studies, and potentially bioactive hybrids [beilstein-journals.org]
• 4. acgpubs.org [acgpubs.org]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. kuey.net [kuey.net]

Preparation of Thiazole-Based Heterocyclic Scaffolds for Drug Discovery: Application Notes and Protocols

Introduction: The Enduring Significance of the Thiazole Scaffold in Medicinal Chemistry

The thiazole ring, a five-membered aromatic heterocycle containing sulfur and nitrogen atoms, stands as a cornerstone in the field of medicinal chemistry.[1] Its unique electronic properties and versatile substitution patterns have rendered it a "privileged scaffold," a core structural motif found in a remarkable number of clinically approved drugs and compounds under investigation.[2][3][4] The thiazole nucleus is an integral component of a wide array of therapeutic agents, demonstrating a broad spectrum of pharmacological activities, including antimicrobial, anticancer, anti-inflammatory, and antiviral effects.[5][6][7][8] Notable examples of FDA-approved drugs containing a thiazole moiety include the anticancer agent Dasatinib, the antibiotic Cefiderocol, and the antiretroviral Ritonavir, underscoring the scaffold's profound impact on modern medicine.[2][9][10]

The continued interest in thiazole derivatives stems from their ability to engage in various biological interactions, such as hydrogen bonding and π-π stacking, which are crucial for high-affinity binding to therapeutic targets.[11] Consequently, the development of efficient and robust synthetic methodologies for the preparation of diverse thiazole-based scaffolds is of paramount importance for drug discovery programs. This guide provides detailed application notes and protocols for key synthetic strategies, offering researchers and drug development professionals a practical resource for accessing this vital class of heterocyclic compounds.

Key Synthetic Strategies for Thiazole Scaffolds

The construction of the thiazole ring can be achieved through several named reactions, each offering distinct advantages in terms of substrate scope and accessible substitution patterns. The most prominent and widely utilized of these is the Hantzsch thiazole synthesis. Other important methods include the Cook-Heilbron and Gabriel syntheses, which provide access to specific classes of thiazole derivatives.

The Hantzsch Thiazole Synthesis: A Workhorse for Thiazole Construction

The Hantzsch thiazole synthesis, first reported in 1887, remains the most prevalent and versatile method for constructing the thiazole ring.[12] This reaction involves the condensation of an α-haloketone with a thioamide or a related thiourea derivative.[13][14][15] The versatility of this method lies in the ability to introduce a wide variety of substituents at the 2, 4, and 5-positions of the thiazole ring by simply modifying the starting materials.[16][17]

Mechanism and Rationale:

The reaction proceeds via an initial nucleophilic attack of the sulfur atom of the thioamide on the α-carbon of the haloketone, followed by an intramolecular cyclization and subsequent dehydration to form the aromatic thiazole ring.[14][18] The choice of solvent and reaction conditions can significantly influence the reaction rate and yield. While traditional methods often employ heating in solvents like ethanol, recent advancements have explored more environmentally benign approaches, including microwave irradiation and solvent-free conditions.[17][19]

Experimental Workflow: Hantzsch Thiazole Synthesis

Caption: General workflow for the Hantzsch thiazole synthesis.

Detailed Protocol: Synthesis of 2-Amino-4-phenylthiazole [14]

This protocol details the synthesis of a representative 2-aminothiazole derivative using the Hantzsch reaction.

Materials:

• 2-Bromoacetophenone

• Thiourea

• Methanol

• 5% Sodium Carbonate (Na₂CO₃) solution

• Deionized Water

Equipment:

• 20 mL scintillation vial

• Stir bar

• Hot plate with stirring capability

• 100 mL beaker

• Buchner funnel and side-arm flask

• Filter paper

• Watch glass

Procedure:

• In a 20 mL scintillation vial, combine 2-bromoacetophenone (5.0 mmol) and thiourea (7.5 mmol).

• Add 5 mL of methanol and a stir bar to the vial.

• Heat the mixture with stirring on a hot plate set to a moderate temperature (e.g., 100°C setting) for 30 minutes. The reaction progress can be monitored by Thin Layer Chromatography (TLC).[18]

• After 30 minutes, remove the vial from the heat and allow the solution to cool to room temperature.

• Pour the contents of the vial into a 100 mL beaker containing 20 mL of 5% aqueous sodium carbonate solution and swirl to mix. This step neutralizes any acidic byproducts.

• Filter the resulting precipitate using a Buchner funnel.

• Wash the collected solid with deionized water to remove any remaining salts.

• Spread the solid on a tared watch glass and allow it to air dry completely.

• Once dry, determine the mass of the product and calculate the percent yield.

Data Presentation: Hantzsch Synthesis Parameters

Reactant 1	Reactant 2	Solvent	Conditions	Product	Expected Yield
α-Haloketone	Thioamide	Ethanol	Reflux	2,4-Disubstituted Thiazole	Good to Excellent
α-Haloketone	Thiourea	Methanol	Heating	2-Amino-4-substituted Thiazole	High
Chloroacetaldehyde	Thiourea	Water	Warming	2-Aminothiazole	75-85%[12]

The Cook-Heilbron Thiazole Synthesis: Accessing 5-Aminothiazoles

The Cook-Heilbron synthesis provides a valuable route to 5-aminothiazole derivatives.[13] This reaction involves the interaction of α-aminonitriles with reagents such as carbon disulfide, carbon oxysulfide, or isothiocyanates under mild conditions.[20][21] A key advantage of this method is its ability to produce 2-unsubstituted thiazoles, which can be challenging to synthesize via other routes.[21]

Mechanism and Rationale:

The mechanism initiates with a nucleophilic attack of the amine nitrogen of the α-aminonitrile onto the electrophilic carbon of the reacting partner (e.g., carbon disulfide).[20] This is followed by an intramolecular cyclization involving the nitrile group, leading to the formation of the 5-aminothiazole ring. The mild reaction conditions, often at room temperature, make this method attractive for sensitive substrates.[20]

Reaction Scheme: Cook-Heilbron Synthesis

Caption: General reaction for the Cook-Heilbron synthesis.

Detailed Protocol: Synthesis of 5-Amino-2-mercaptothiazoles [21]

This protocol provides a general procedure for synthesizing 5-amino-2-mercaptothiazoles.

Materials:

• α-Aminonitrile derivative

• Carbon disulfide

• Appropriate solvent (e.g., ethanol, DMF)

• Base (if required, e.g., triethylamine)

Procedure:

• Dissolve the α-aminonitrile in a suitable solvent in a reaction flask.

• Add carbon disulfide to the solution, typically in a slight excess.

• If necessary, add a base to facilitate the reaction.

• Stir the reaction mixture at room temperature. The reaction progress can be monitored by TLC.

• Upon completion, the product may precipitate from the reaction mixture. If not, the solvent can be removed under reduced pressure.

• The crude product can be purified by recrystallization from an appropriate solvent.

Gabriel-Type Synthesis for Thiazoles

While the Gabriel synthesis is primarily known for the preparation of primary amines from alkyl halides using potassium phthalimide[22][23][24], a related approach can be adapted for the synthesis of certain thiazole derivatives.[25] This method typically involves the reaction of an acylamino-ketone with a sulfurating agent, such as phosphorus pentasulfide, to effect the closure of the thiazole ring.[25][26]

Mechanism and Rationale:

The reaction proceeds through the conversion of the ketone and amide carbonyl groups into thio-analogues by the action of phosphorus pentasulfide. This is followed by an intramolecular cyclization to form the thiazole ring. This method is particularly useful for the synthesis of 2,5-disubstituted thiazoles.[25]

Experimental Workflow: Gabriel-Type Thiazole Synthesis

Caption: Workflow for a Gabriel-type thiazole synthesis.

Detailed Protocol: Synthesis of 2,5-Dimethylthiazole [25]

This protocol describes the synthesis of 2,5-dimethylthiazole from N-(2-oxopropyl)acetamide.

Materials:

• N-(2-oxopropyl)acetamide

• Phosphorus pentasulfide (P₄S₁₀)

• Anhydrous solvent (e.g., toluene, xylene)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a drying tube, suspend N-(2-oxopropyl)acetamide and phosphorus pentasulfide in an anhydrous solvent.

• Heat the reaction mixture to reflux with stirring. The reaction progress can be monitored by TLC.

• After the reaction is complete, cool the mixture to room temperature.

• Carefully quench the reaction by slowly adding it to a stirred solution of aqueous sodium bicarbonate.

• Extract the aqueous layer with an organic solvent (e.g., diethyl ether, ethyl acetate).

• Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 2,5-dimethylthiazole.

Conclusion and Future Perspectives

The thiazole scaffold continues to be a highly valuable and versatile platform in drug discovery. The synthetic methods outlined in this guide, particularly the robust and adaptable Hantzsch synthesis, provide medicinal chemists with powerful tools to generate diverse libraries of thiazole-containing compounds. As our understanding of disease biology deepens, the ability to efficiently synthesize and modify this privileged scaffold will be crucial for the development of novel and more effective therapeutic agents. Future research will likely focus on the development of even more efficient, sustainable, and stereoselective methods for thiazole synthesis, further expanding the accessible chemical space for drug discovery.

References

• 1,3-Thiazole Derivatives as a Promising Scaffold in Medicinal Chemistry: A Recent Overview. Pharmaceuticals.
• Thiazole ring- the antimicrobial, anti-inflammatory, and anticancer active scaffold. Inflammopharmacology.
• Mastering Thiazole Synthesis: Key Methods and Their Applic
• Synthesis and antimicrobial activity of new 4-thiazolidinone derivatives containing 2-amino-6-methoxybenzothiazole. Medicinal Chemistry Research.
• Recent advances in the synthesis and utility of thiazoline and its deriv
• An Overview of Synthetic Derivatives of Thiazole and their Role in Therapeutics.
• Thiazole Ring: A Pharmacological Active Scaffold. Research Journal of Pharmacy and Technology.
• Systematic Review On Thiazole And Its Applications.
• Application Notes and Protocols for the Hantzsch Thiazole Synthesis of 2-Hydrazinyl Deriv
• Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. Molecules.
• Recent Advances in the Synthesis of Thiazole Ring: Mini Review. Mini-Reviews in Organic Chemistry.
• Hantzsch Thiazole Synthesis. Chem Help Asap.
• Thiazole: A Review on Chemistry, Synthesis and Therapeutic Importance of its Derivatives. Current Topics in Medicinal Chemistry.
• Thiazole synthesis. Organic Chemistry Portal.
• A BRIEF REVIEW ON THE THIAZOLE DERIVATIVES: SYNTHESIS METHODS AND BIOLOGICAL ACTIVITIES. Malaysian Journal of Chemistry.
• Thiazole Ring—A Biologically Active Scaffold. Molecules.
• Cook–Heilbron thiazole synthesis. Wikipedia.
• Modular synthesis of thiazoline and thiazole derivatives by using a cascade protocol. Organic & Biomolecular Chemistry.
• Current Advances in Synthesis and Therapeutic Applications of Thiazole and its Derivatives: Review Article.
• An Overview of the Synthesis and Antimicrobial, Antiprotozoal, and Antitumor Activity of Thiazole and Bisthiazole Deriv
• Application Notes and Protocols: Hantzsch Thiazole Synthesis for the Prepar
• A Review Article on Chemistry, Synthesis and Therapeutic Importance of Thiazole Deriv
• A Simple and Efficient Method for the Synthesis of 2-Aminothiazoles Under Mild Conditions. Journal of the Turkish Chemical Society, Section A: Chemistry.
• A Review on Synthesis and Biological Activity of Thiazole and its Derivatives. International Journal of Pharmaceutical Sciences and Research.
• Hantzsch synthesis of thiazole from α-haloketones and thioamides.
• Recent synthetic advances in the preparation of 1,3-thiazole compounds and their therapeutic applications in degenerative diseases. Organic & Biomolecular Chemistry.
• An Overview of Synthetic Derivatives of Thiazole and Their Role in Therapeutics. FABAD Journal of Pharmaceutical Sciences.
• 4-Thiazolidinone derivatives as potent antimicrobial agents: microwave-assisted synthesis, biological evalu
• Synthesis of novel 2-amino thiazole deriv
• Gabriel Synthesis. Name Reactions in Organic Synthesis.
• Thiazole. Taylor & Francis.
• 4-thiazolidinones applications. Part 1. Synthetic routes to the drug-like molecules. Journal of Enzyme Inhibition and Medicinal Chemistry.
• Synthesis of novel 4-thiazolidinone derivatives via one-pot three-component reaction of maleimide, thiosemicarbazide, and Meldrum's acid.
• Recent Development in the Synthesis of Thiazoles. Current Organic Synthesis.
• 2-Aminothiazole. Wikipedia.
• Thiazole Ring-A Biologically Active Scaffold. Molecules.
• An overview of the synthesis, therapeutic potential and patents of thiazole deriv
• Cook-Heilbron thiazole synthesis.
• 2-aminothiazole——Application, Synthesis, Reaction etc.. ChemicalBook.
• Cook–Heilbron thiazole synthesis.
• SYNTHESIS AND CHARACRTERIZATION OF 4 THIAZOLIDINEONE DERIV
• Thiazole Ring—A Biologically Active Scaffold.
• A Comparative Analysis of Thiazole and Its Synthetic Analogs in Drug Discovery. Benchchem.
• The Gabriel Synthesis. Master Organic Chemistry.
• Gabriel Synthesis. Chemistry LibreTexts.
• SYNTHESIS OF SOME NEW THIAZOLE AMINES CONTAINING THE CATECHOL GROUP. X. Journal of the American Chemical Society.

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Technical Notes & Optimization

Technical Support Center: Synthesis of 2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde

Welcome to the technical support center for the synthesis of 2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing this synthesis. We will move beyond simple procedural steps to explore the causality behind experimental choices, ensuring a robust and reproducible methodology.

Introduction: The Synthetic Challenge

2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde is a valuable heterocyclic building block in medicinal chemistry. Its synthesis, while conceptually straightforward, often presents challenges related to yield, purity, and scalability. The most common and effective method for introducing the formyl group at the C5 position of the thiazole ring is the Vilsmeier-Haack reaction .[1][2][3] This reaction utilizes an electrophilic iminium salt (the Vilsmeier reagent) to formylate electron-rich aromatic and heteroaromatic systems.[2][4]

This guide provides a comprehensive framework for troubleshooting and optimizing the Vilsmeier-Haack formylation of the key precursor, 2-(ethoxymethyl)thiazole.

Synthetic Workflow Overview

The synthesis is a two-stage process: first, the preparation of the 2-(ethoxymethyl)thiazole precursor, followed by the critical formylation step.

Caption: Overall workflow for the synthesis of the target aldehyde.

Frequently Asked Questions (FAQs)

Q1: What is the Vilsmeier reagent and how is it formed?

A1: The Vilsmeier reagent is a highly electrophilic chloromethyliminium salt, which is the active formylating agent in the reaction. It is typically generated in situ by reacting an N,N-disubstituted formamide, most commonly N,N-dimethylformamide (DMF), with an acid chloride like phosphorus oxychloride (POCl₃).[5] The reaction involves the nucleophilic attack of the DMF oxygen onto the phosphorus center of POCl₃, followed by elimination to form the electrophilic iminium salt. This preparation must be done under anhydrous conditions at low temperatures (e.g., 0 °C) to prevent decomposition.

Caption: Formation of the electrophilic Vilsmeier reagent.

Q2: Why is the formylation directed to the C5 position of the thiazole ring?

A2: In the Vilsmeier-Haack reaction, the thiazole ring acts as a nucleophile. The C5 position is the most electron-rich and sterically accessible position for electrophilic attack, especially when the C2 position is already substituted. The nitrogen atom at position 3 and the sulfur atom at position 1 deactivate the adjacent C2 and C4 positions through inductive effects, making C5 the preferred site for formylation.

Q3: What are the critical safety precautions for this reaction?

A3: Phosphorus oxychloride (POCl₃) is highly corrosive, toxic, and reacts violently with water. All manipulations should be performed in a well-ventilated fume hood using appropriate personal protective equipment (gloves, safety glasses, lab coat). The reaction to form the Vilsmeier reagent is exothermic and can pose a thermal runaway threat if not properly controlled, especially on a larger scale.[6] Always add POCl₃ dropwise to DMF in an ice bath to manage the exotherm.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis.

Q4: My reaction has a very low yield, and I'm mostly recovering the 2-(ethoxymethyl)thiazole starting material. What went wrong?

A4: This is a common issue often related to the Vilsmeier reagent itself or the reaction conditions.

• Cause 1: Inactive Vilsmeier Reagent. The reagent is extremely sensitive to moisture. Any water present in the DMF, glassware, or atmosphere will rapidly quench the POCl₃ and the iminium salt.

  • Solution: Ensure all glassware is oven-dried before use. Use anhydrous grade DMF and fresh, high-purity POCl₃.[7] Prepare the reagent in situ at 0 °C and use it immediately.

• Cause 2: Insufficient Activation Energy. While the reagent formation is exothermic, the subsequent formylation of the thiazole may require thermal energy to proceed at an appreciable rate.

  • Solution: After adding the thiazole substrate at a low temperature, consider slowly warming the reaction mixture. In some documented Vilsmeier optimizations, a reaction temperature of 60°C was insufficient, and an increase to 80°C was necessary to drive the reaction to completion.[7] We recommend a stepwise temperature increase, monitoring by TLC at each stage (e.g., 0 °C → RT → 40 °C → 60 °C).

Q5: The reaction mixture turned into a dark, intractable tar, and I'm seeing multiple spots on my TLC plate. What causes this decomposition?

A5: Decomposition or polymerization is typically a sign of overly harsh reaction conditions.

• Cause 1: Incorrect Stoichiometry. An excessive amount of POCl₃ relative to DMF can lead to aggressive side reactions and decomposition of the electron-rich thiazole substrate.[7]

  • Solution: Carefully control the stoichiometry. A molar ratio of POCl₃ to DMF between 1.1:1 and 1.5:1 is a good starting point.[4] See the optimization table below for guidance.

• Cause 2: Poor Temperature Control. Adding the POCl₃ too quickly or allowing the reaction to warm up uncontrollably during reagent formation can lead to runaway reactions. Similarly, excessive heating during the formylation step can cause decomposition.

  • Solution: Maintain strict temperature control. Add POCl₃ dropwise to DMF at 0 °C. After the substrate is added, warm the reaction slowly and methodically. If decomposition is observed at a certain temperature, repeat the reaction at a lower temperature for a longer duration.

Q6: I've successfully formed the product, but I'm struggling with the purification. How can I effectively isolate the aldehyde?

A6: The workup and purification are critical for obtaining a clean product. The intermediate iminium species must be fully hydrolyzed, and residual high-boiling solvents like DMF must be removed.

• Solution: Detailed Workup & Purification Protocol.

  • Quenching & Hydrolysis: After the reaction is complete (as monitored by TLC), cool the mixture in an ice bath. Slowly and carefully pour the reaction mixture onto crushed ice. This hydrolyzes the intermediate iminium salt to the aldehyde and quenches any remaining Vilsmeier reagent.

  • Neutralization: Basify the acidic aqueous mixture by slowly adding a saturated solution of sodium bicarbonate (NaHCO₃) or a dilute NaOH solution until the pH is ~7-8. Perform this step slowly in an ice bath as it is exothermic.

  • Extraction: Extract the product from the aqueous layer using an appropriate organic solvent like ethyl acetate or dichloromethane (3 x volumes).

  • Washing: Combine the organic layers and wash with water and then with brine to remove residual DMF and inorganic salts.

  • Drying & Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Column Chromatography: Purify the crude residue using silica gel column chromatography. A gradient of ethyl acetate in hexane (e.g., starting from 5:95 and increasing to 20:80) is typically effective for eluting the target aldehyde.[8]

Data & Protocols

Table 1: Troubleshooting Summary

Problem	Potential Cause	Recommended Action
Low/No Yield	Moisture contamination	Use oven-dried glassware and anhydrous reagents.
Insufficient temperature	Slowly increase reaction temperature (e.g., RT to 60 °C) and monitor by TLC.[7]
Decomposition/Tarring	Excess POCl₃	Optimize POCl₃:DMF ratio (start at 1.1:1).[7]
Poor temperature control	Add POCl₃ dropwise at 0 °C; warm reaction mixture slowly.
Purification Issues	Incomplete hydrolysis	Quench reaction mixture on ice and basify slowly to pH 7-8.
Residual DMF	Wash combined organic extracts thoroughly with water and brine.
Co-eluting impurities	Use gradient elution during column chromatography (Hexane/EtOAc).

Table 2: Key Optimization Parameters for Vilsmeier-Haack Formylation

Parameter	Recommended Range	Notes
POCl₃ : DMF Ratio	1.1 - 1.5 equivalents of POCl₃	Higher ratios can increase reactivity but risk decomposition.[7]
Solvent	DMF (acts as reagent and solvent)	Anhydrous grade is essential.
Temperature	0 °C to 80 °C	Reagent formation at 0 °C. Reaction may require heating. Monitor closely.[7]
Reaction Time	1 - 12 hours	Highly dependent on substrate reactivity and temperature. Monitor by TLC.

Experimental Protocols

Protocol 1: Synthesis of 2-(Ethoxymethyl)thiazole (Precursor)

This protocol is adapted from general thiazole synthesis principles (Hantzsch synthesis).

• Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add thioformamide (1.0 eq) and ethanol.

• Reagent Addition: Add 1,1-diethoxy-2-chloroethane (1.05 eq) to the solution.

• Reaction: Heat the mixture to reflux and maintain for 4-6 hours, monitoring the reaction progress by TLC.

• Workup: After completion, cool the reaction to room temperature and concentrate under reduced pressure to remove the ethanol.

• Extraction: Dissolve the residue in ethyl acetate and wash with a saturated sodium bicarbonate solution, followed by water and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by vacuum distillation or column chromatography to yield 2-(ethoxymethyl)thiazole.

Protocol 2: Vilsmeier-Haack Formylation to Yield 2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde

• Vilsmeier Reagent Preparation: In an oven-dried, three-neck flask under a nitrogen atmosphere, add anhydrous DMF (5.0 eq). Cool the flask to 0 °C in an ice bath. Add phosphorus oxychloride (POCl₃, 1.5 eq) dropwise via a syringe over 30 minutes, ensuring the internal temperature does not exceed 5 °C. Stir the mixture at 0 °C for an additional 30-60 minutes.[4]

• Substrate Addition: Dissolve 2-(ethoxymethyl)thiazole (1.0 eq) in a minimal amount of anhydrous DMF and add it dropwise to the freshly prepared Vilsmeier reagent at 0 °C.

• Reaction: After the addition is complete, allow the reaction to stir at 0 °C for 30 minutes, then slowly warm to room temperature. Heat the reaction mixture to 60-70 °C and monitor its progress by TLC (typically 2-4 hours).

• Quenching and Workup: Once the starting material is consumed, cool the reaction flask to 0 °C and carefully pour the contents onto a stirred mixture of ice and water.

• Neutralization and Extraction: Slowly neutralize the aqueous solution with a saturated NaHCO₃ solution or 2M NaOH to a pH of 7-8. Extract the aqueous layer with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with water and brine, dry over Na₂SO₄, filter, and concentrate under reduced pressure. Purify the resulting crude oil by silica gel column chromatography using a hexane/ethyl acetate gradient to afford the pure 2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde.

References

• Gutmann, B., & Kappe, C. O. (2012). Continuous Flow Production of Thermally Unstable Intermediates in a Microreactor with Inline IR-Analysis: Controlled Vilsmeier–Haack Formylation of Electron-Rich Arenes. Organic Process Research & Development. [Link]

• ResearchGate. (n.d.). Vilsmeier (-Haack) reaction. [Link]

• Singh, P., & Kumar, A. (2010). Studies on Vilsmeier-Haack Reaction: Preparation and Synthetic Applications of Synthones 4-Chloro-2-arylamino thiazole-5. Asian Journal of Chemistry.

• Reddy, G. J., et al. (2018). A Comparative study of Vilsmeier-Haack Formylation Reactions With Phenols Under Solvent Less And Solvent Conditions. Asian Journal of Research in Chemistry. [Link]

• Chemistry Steps. (2023). Vilsmeier-Haack Reaction. [Link]

• Dadras, A., et al. (2024). Vilsmeier–Haack complex formation by Fe3O4@SiO2@CS@POCl2-x/DMF: an efficient catalyst for conversion of epoxides to β-bromoformates. Scientific Reports. [Link]

• ResearchGate. (n.d.). Investigation of Vilsmeier–Haack Formylation Reactions on Substituted 4‐Aryl‐2‐Aminothiazole Derivatives. [Link]

• Wikipedia. (n.d.). Vilsmeier–Haack reaction. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 3. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Vilsmeier–Haack complex formation by Fe3O4@SiO2@CS@POCl2-x/DMF: an efficient catalyst for conversion of epoxides to β-bromoformates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. ajrconline.org [ajrconline.org]

Purification methods for 2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde oil

Ticket System: Open Subject: Purification of 2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Overview: The Molecule & The Challenge

You are working with 2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde . This molecule presents a specific set of purification challenges due to the interplay between the electron-deficient thiazole ring, the reactive aldehyde handle, and the flexible ethoxymethyl side chain.

• Physical State: While many 5-formylthiazoles are low-melting solids (e.g., 2-chlorothiazole-5-carbaldehyde melts ~75°C), the ethoxymethyl group adds rotational degrees of freedom and lipophilicity, which significantly disrupts crystal packing. Consequently, obtaining this compound as a viscous oil or a low-melting solid is chemically expected and not necessarily a sign of gross impurity.

• Reactivity: The C5-aldehyde is highly electrophilic due to the electron-withdrawing nature of the thiazole ring. This makes it prone to:

  • Oxidation: Rapid conversion to the corresponding carboxylic acid in air.

  • Hydration: Formation of gem-diols in wet solvents.

Below are the troubleshooting guides (FAQs) designed to address your specific purification bottlenecks.

Ticket #001: Physical State & Crystallization

User Question: "My crude product is a dark orange oil. I expected a solid based on similar thiazole analogs. How can I crystallize this?"

Scientist Response: The "oily" state is likely the thermodynamic norm for this specific derivative at room temperature, but it may also be a supercooled liquid due to trace impurities (starting material or solvent).

Diagnostic Protocol:

• Run a 1H NMR: Check the aldehyde proton (~9.8–10.0 ppm). If the integration is >95% relative to other peaks, the oil is your pure product.

• Trituration Attempt: If you suspect it should be a solid:

  • Dissolve the oil in a minimum amount of Diethyl Ether or MTBE .

  • Slowly add cold Hexanes or Pentane until cloudy.

  • Cool to -20°C overnight.

  • Why this works: The ethoxymethyl group is lipophilic; adding non-polar alkanes forces the polar thiazole core to aggregate.

Ticket #002: Chemical Purification (The Bisulfite Method)

User Question: "Column chromatography is giving me mixed fractions. Is there a chemical washing method to isolate the aldehyde specifically?"

Scientist Response: Yes. Because the thiazole ring is electron-withdrawing, the C5-aldehyde is highly reactive toward nucleophiles. You can use Sodium Bisulfite (NaHSO₃) to form a water-soluble adduct, wash away impurities, and regenerate the aldehyde.[1]

The Protocol (Self-Validating System):

• Adduct Formation:

  • Dissolve crude oil in 3 volumes of EtOAc .

  • Add 2 volumes of saturated aqueous NaHSO₃ .

  • Vigorously stir/shake for 30–60 minutes.

  • Observation: A white precipitate may form at the interface, or the aldehyde will simply migrate to the aqueous layer.

• Washing (Impurity Removal):

  • Separate layers.[1][2][3] Keep the Aqueous Layer (contains the adduct).

  • Validation Step: Check the organic layer by TLC. It should contain your non-aldehyde impurities (e.g., starting materials, side products).

  • Wash the aqueous layer twice with fresh EtOAc to remove trapped organics.

• Regeneration:

  • Cool the aqueous phase to 0°C.

  • Basify to pH 10–11 using saturated Na₂CO₃ or 10% NaOH (Add slowly; do not overheat).

  • Mechanism:[3][4][5] High pH reverses the equilibrium, releasing the free aldehyde.

  • Extract immediately with DCM (Dichloromethane) (3x).

  • Dry over MgSO₄ and concentrate.

Visual Workflow (Graphviz):

Caption: Flowchart for the chemical purification of thiazole aldehydes via bisulfite adduct formation.

Ticket #003: Chromatography Troubleshooting

User Question: "I am running a silica column (Hex/EtOAc), but the compound streaks/tails badly, ruining the separation."

Scientist Response: Thiazoles are basic nitrogen heterocycles. The lone pair on the thiazole nitrogen interacts with the acidic silanol groups (Si-OH) on standard silica gel, causing "streaking."

Optimization Table:

Parameter	Recommendation	Mechanism
Stationary Phase	Neutral Alumina (Grade III)	Alumina is less acidic than silica, preventing the acid-base interaction with the thiazole nitrogen.
Mobile Phase Modifier	1% Triethylamine (Et₃N)	If using Silica: The amine blocks the active acidic sites on the silica, allowing the thiazole to elute cleanly.
Eluent System	Hexane / EtOAc (3:1 to 1:1)	Standard polarity gradient. Start non-polar to elute oily impurities first.
Loading Solvent	DCM or Toluene	Avoid loading in pure EtOAc; it causes band broadening immediately.

Ticket #004: Distillation (Vacuum)

User Question: "Can I just distill this oil?"

Scientist Response: Yes, but thermal instability is a risk. Thiazole aldehydes can darken (decompose) at temperatures >150°C.

Protocol:

• Method: Kugelrohr Distillation (Short path) is preferred over fractional distillation to minimize thermal residence time.

• Vacuum Requirement: High vacuum is mandatory (< 1 mmHg / < 1 mbar).

• Expected Boiling Point: Based on the 2-chloro analog (bp ~100°C at 2 mmHg), expect the 2-ethoxymethyl derivative to boil in the range of 110–130°C at 0.5 mmHg .

• Warning: If the pot residue turns black and viscous, stop immediately. You are polymerizing the aldehyde.

Summary Decision Matrix

Use this logic flow to determine your immediate next step.

Caption: Decision tree for selecting the appropriate purification method based on crude purity.

References

• Synthesis of Thiazole Carboxylates

  • Title: A Convenient Synthesis of 2-Substituted Thiazole-5-carboxylates.[4][5][6]

  • Source: ResearchG

  • URL:[Link]

• Aldehyde Purification Protocols

  • Title: Technical Support Center: Aldehyde Purific

  • Source: BenchChem.[1][7]

• Non-Aqueous Regeneration Methods

  • Title: A Novel, Nonaqueous Method for Regeneration of Aldehydes from Bisulfite Adducts.[8]

  • Source: Organic Chemistry Portal / J. Org. Chem.

  • URL:[Link]

• Thiazole Synthesis Patents

  • Title: CN100548995C - The preparation method of 2-thiazole carboxaldehyde compounds.[5]

  • Source: Google P
  • URL

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. lookchem.com [lookchem.com]
• 3. 2-CHLORO-1,3-THIAZOLE-5-CARBALDEHYDE synthesis - chemicalbook [chemicalbook.com]
• 4. PREPARATION OF 2-AMINO-THIAZOLE-5-CARBOXYLIC-ACID DERIVATIVES - Patent 1919885 [data.epo.org]
• 5. CN100548995C - The preparation method of 2-thiazole carboxaldehyde compounds - Google Patents [patents.google.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. benchchem.com [benchchem.com]
• 8. A Novel, Nonaqueous Method for Regeneration of Aldehydes from Bisulfite Adducts [organic-chemistry.org]

Troubleshooting Vilsmeier-Haack formylation on ethoxymethyl thiazoles

Technical Support Center: Vilsmeier-Haack Formylation on Ethoxymethyl Thiazoles

As a Senior Application Scientist, I frequently encounter researchers struggling with the formylation of functionalized heterocycles. The Vilsmeier-Haack (VH) reaction is the gold standard for introducing a formyl group (-CHO) to electron-rich aromatic systems[1][2]. However, applying this methodology to ethoxymethyl thiazoles presents a dual challenge: thiazoles are inherently electron-deficient (making electrophilic aromatic substitution difficult), and the ethoxymethyl group is highly sensitive to acid-catalyzed ether cleavage[3][4].

This guide deconstructs the mechanistic causality behind these failures and provides field-proven, self-validating troubleshooting strategies to achieve high-yielding regioselective formylation without compromising your ether linkage.

Part 1: Mechanistic Context & The Ether Cleavage Problem

To troubleshoot effectively, we must understand the conflicting forces at play. The standard VH reaction utilizes Phosphorus Oxychloride (

) and N,N-Dimethylformamide (DMF) to generate the active electrophile: the chloromethyliminium ion (Vilsmeier reagent)[5].

While forming the Vilsmeier reagent,

generates dichlorophosphate ( ) and, upon reaction with the thiazole ring, releases stoichiometric . The ethoxymethyl group ( ) is an aliphatic ether. In the presence of strong acid ( ) and heat, the ether oxygen is protonated. The abundant chloride ions in the mixture then execute an (or ) attack on the activated methylene carbon, cleaving the ether to yield a chloromethyl thiazole byproduct and ethanol[4][6].

Vilsmeier-Haack Formylation Pathway vs. Acid-Catalyzed Ether Cleavage.

Part 2: Diagnostic Troubleshooting Guide (FAQ)

Q1: My LC-MS shows complete consumption of the starting material, but the major product is missing the ethoxymethyl mass. What happened? Cause: You are observing acid-catalyzed ether cleavage. The

generated during the -mediated reaction has protonated your ether, and the chloride ion has displaced the ethoxy group, leaving you with a chloromethyl thiazole derivative[6]. Solution: You must mitigate the acidity of the reaction.

• Switch to Oxalyl Chloride: Generate the Vilsmeier reagent using oxalyl chloride (

  ) instead of . Oxalyl chloride reacts with DMF to form the iminium ion while releasing and gases, significantly reducing the Lewis acidic burden in the flask[5].

• Buffer the System: If you must use

  , add 2.0 equivalents of anhydrous pyridine to the reaction mixture after the Vilsmeier reagent has formed, but before adding your thiazole. Pyridine acts as an acid scavenger, neutralizing the generated during the electrophilic aromatic substitution without destroying the iminium electrophile.

Q2: I switched to milder conditions to protect the ether, but now the thiazole won't formylate at all. How do I drive the conversion? Cause: Thiazoles possess an electron-deficient

-system compared to pyrroles or furans. Electrophilic aromatic substitution (EAS) is inherently sluggish and typically requires thermal activation (60–80 °C)[3]. By lowering the temperature to protect the ether, you have dropped below the activation energy threshold for the EAS step. Solution: Compensate for the lower temperature by increasing the concentration of the electrophile. Use a large excess of the Vilsmeier reagent (3.0 to 5.0 equivalents). Maintain the reaction at a moderate 50–60 °C using the oxalyl chloride method, which provides a "sweet spot" where the EAS can proceed, but the thermal energy is insufficient to drive the ether cleavage in the absence of strong acids.

Q3: The reaction worked, but I have a mixture of isomers. How is regioselectivity determined in this system? Cause: In unhindered thiazoles, the C-5 position is the most nucleophilic and is the kinetically favored site for Vilsmeier formylation[3][7]. However, if the ethoxymethyl group is located at C-4, steric hindrance may push the formylation to the C-2 position (if open), or lead to incomplete conversion. Solution: Map your substitution pattern. If C-5 is open, it will formylate preferentially. If you require C-2 formylation, VH is generally the wrong tool; consider a directed lithiation (using n-BuLi at -78 °C) followed by a DMF quench instead.

Diagnostic workflow for optimizing thiazole formylation.

Part 3: Quantitative Data Summary

The following table summarizes the causal relationship between reagent selection, temperature, and the competing pathways of formylation versus ether cleavage.

Reagent System	Additive	Temperature	Conversion to Aldehyde	Ether Cleavage
/ DMF	None	80 °C	85%	>60%
/ DMF	Pyridine (2.0 eq)	80 °C	70%	<15%
/ DMF	None	60 °C	90%	<5%
/ DMF	None	80 °C	50%	40%

Data Interpretation: Oxalyl chloride at 60 °C provides the optimal balance, maximizing the EAS conversion while keeping the medium sufficiently mild to prevent the

displacement of the ethoxy group.

Part 4: Optimized Experimental Protocol

Ether-Sparing Vilsmeier-Haack Formylation of Ethoxymethyl Thiazole

This methodology utilizes oxalyl chloride to generate a cleaner Vilsmeier reagent, minimizing the acidic byproducts that threaten the ether linkage[5].

Step 1: Preparation of the Vilsmeier Reagent

• Purge a flame-dried round-bottom flask with inert gas (Nitrogen or Argon).

• Add anhydrous DMF (5.0 equivalents relative to the thiazole substrate) and cool the flask to 0 °C using an ice bath.

• Self-Validation Check: Ensure the DMF is strictly anhydrous. Moisture will prematurely hydrolyze the iminium ion back to DMF and generate

  .

• Add oxalyl chloride (3.0 equivalents) dropwise over 15 minutes.

• Observation: Vigorous gas evolution (

  and ) will occur immediately[5]. A white precipitate (the chloroiminium chloride salt) may form. Stir at 0 °C for 30 minutes until gas evolution ceases.

Step 2: Substrate Addition and Electrophilic Aromatic Substitution

• Dissolve the ethoxymethyl thiazole (1.0 equivalent) in a minimal amount of anhydrous DMF or dichloromethane (DCM).

• Add the substrate solution dropwise to the Vilsmeier reagent at 0 °C.

• Remove the ice bath and gradually warm the reaction to room temperature, then heat to 60 °C.

• Stir at 60 °C for 4–6 hours.

• Self-Validation Check: Monitor via LC-MS. Look for the intermediate iminium mass (

  ). Validate ether integrity by confirming the absence of the peak (loss of ethoxy) or the emergence of a chloromethyl isotope pattern.

Step 3: Hydrolysis and Workup

• Cool the reaction mixture to 0 °C.

• Quench the reaction by carefully adding saturated aqueous Sodium Bicarbonate (

  ) until the pH reaches 8.0. Causality: The basic aqueous quench hydrolyzes the stable iminium intermediate into the final aldehyde[2] while neutralizing any residual acid, preventing ether cleavage during workup.

• Stir vigorously for 1 hour at room temperature to ensure complete hydrolysis.

• Extract the aqueous layer with Ethyl Acetate (

  ). Wash the combined organic layers with brine, dry over anhydrous , and concentrate under reduced pressure.

• Purify the crude product via silica gel flash chromatography.

References

Sources

• 1. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 2. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 3. sphinxsai.com [sphinxsai.com]
• 4. longdom.org [longdom.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Purification of Polar Thiazole Aldehydes

Executive Summary

Purifying polar thiazole aldehydes presents a "double-trouble" scenario in chromatography. You are fighting two opposing forces:

• The Thiazole Ring: Contains a basic nitrogen (pKa ~2.5) that hydrogen-bonds with acidic silanols on silica gel, causing severe tailing (streaking).

• The Aldehyde Group: Susceptible to oxidation (to carboxylic acids) and aldol condensation, both of which are catalyzed by the acidic surface of standard silica gel.

This guide provides modular troubleshooting to resolve tailing, decomposition, and solubility issues.

Module 1: Troubleshooting Tailing & Streaking

Q: My compound elutes as a broad streak rather than a distinct spot. Why?

A: This is a classic "Silanol Effect." Standard silica gel (

) is slightly acidic (pH 5.0–6.0). The basic nitrogen in the thiazole ring acts as a Lewis base, coordinating with the acidic protons of the surface silanol groups ( ). This interaction is often stronger than the interaction with the mobile phase, causing the compound to "drag" or tail.

Protocol A: The Triethylamine (TEA) Block

The most cost-effective solution is to introduce a stronger base to occupy the silanol sites before your compound does.

Step-by-Step:

• Mobile Phase Prep: Add 1% Triethylamine (TEA) to your non-polar solvent component (e.g., Hexane or DCM) and 1% TEA to your polar component (e.g., EtOAc or MeOH).

  • Note: Maintaining constant TEA concentration throughout the gradient prevents baseline drift.

• Column Pre-Treatment: Flush the column with 2 Column Volumes (CV) of the starting mobile phase (containing TEA) before loading your sample. This "deactivates" the silica.

• Post-Run Workup (Critical): TEA has a high boiling point and smells. You must remove it from your fractions.

  • Wash: Combine fractions, wash with saturated

    (aq) or brine to remove TEA.

  • Evaporate: Rotovap as usual.

Protocol B: The "Amine-Silica" Alternative (Recommended)

If TEA interferes with your compound or is difficult to remove, switch stationary phases.[1] Use Amine-Functionalized Silica (e.g., Biotage KP-NH or Teledyne RediSep Amine).

• Why: The surface is already bonded with propyl-amine groups. It is basic, preventing thiazole interaction, and requires no liquid modifiers.

• Bonus: It protects the aldehyde from acid-catalyzed degradation.

Module 2: Stability & Decomposition

Q: I spot a single spot on TLC, but after the column, I recover less mass and see new impurities. Is my aldehyde dying?

A: Likely, yes. Aldehydes on silica are prone to:

• Oxidation: Converting to the corresponding thiazole carboxylic acid (which sticks to the baseline).

• Acetal Formation: Reacting with MeOH in your mobile phase (if using DCM/MeOH).

Decision Matrix: Protecting the Aldehyde

Figure 1: Decision tree for diagnosing aldehyde instability during purification.

Protocol: Neutral Alumina Chromatography

If silica is destroying your aldehyde, switch to Neutral Alumina (Activity Grade III) .

• Preparation: Alumina is generally more polar than silica. You will likely need a less polar mobile phase than what you used on TLC.

• Deactivation: Add 3-5% water to the Alumina before packing to lower its activity (Grade III), preventing irreversible adsorption of the polar thiazole.

• Solvent System: Avoid MeOH if possible. Use DCM/EtOAc or Toluene/Acetone gradients.

Module 3: Solubility & Elution Strength

Q: My compound is very polar. DCM/MeOH moves it, but separation is poor. Hexane/EtOAc doesn't dissolve it.

A: Thiazoles are often too polar for Hexane but dissolve too well in MeOH, leading to "dumping" (eluting at the solvent front).

Optimization Table: Solvent Selectivity

Solvent System	Polarity	Pros	Cons
DCM / MeOH	High	Dissolves polar thiazoles well.	MeOH can dissolve silica (at >10%); High UV cutoff; Hard to remove TEA.
DCM / Acetone	Med-High	Excellent selectivity for heterocycles; No acetal formation.	Acetone absorbs UV (cannot use UV detection < 330 nm).
Toluene / EtOAc	Medium	"Gold Standard" for aromatic heterocycles; Pi-Pi interactions improve separation.	Toluene is hard to evaporate (high BP).
EtOAc / EtOH (3:1)	High	Green alternative to DCM; Good solubility.	EtOH is very viscous, increasing backpressure.

Recommendation: Try DCM / Acetone (0-20% gradient) . Acetone provides the polarity needed to elute the thiazole without the nucleophilicity of Methanol (protecting the aldehyde).

Module 4: The "Nuclear Option" (Reverse Phase)

Q: Normal phase is failing completely. Can I use C18?

A: Yes, and for polar thiazoles, it is often superior.

• The Trick: You must control the pH.[2] At neutral pH, the thiazole may be partially protonated (ionic) and elute too fast. You want it in the Free Base form.[1]

Protocol: High pH Reverse Phase (C18)

• Column: C18 Flash Cartridge (e.g., Biotage Sfär C18 or RediSep Gold C18).

• Mobile Phase A: Water + 0.1%

  (Ammonium Hydroxide) or 10mM Ammonium Bicarbonate (pH ~9-10).

• Mobile Phase B: Acetonitrile (MeCN) or Methanol.

• Gradient: 5% B to 100% B.

  • Mechanism: The high pH ensures the thiazole nitrogen is deprotonated (neutral), increasing its hydrophobicity and allowing it to stick to the C18 chains for better separation.

Visualizing the Interaction

The diagram below illustrates why standard silica fails and how modifiers correct the issue.

Figure 2: Mechanistic comparison of standard silica interactions vs. amine-modified elution.

References

• Biotage. (2023).[3][4] Strategies for the Purification of Basic Compounds. Biotage Application Notes.

• Teledyne ISCO. (2012).[4][5] Purification of high pKa organic compounds using Amine Functionalized Columns. Teledyne ISCO Application Note AN87.

• Reich, H. J. (2024). Common Mobile Phases and Modifiers. University of Wisconsin-Madison (Not Voodoo).

• BenchChem. (2025).[6][7] Overcoming challenges in the purification of heterocyclic compounds. Technical Support Guide.

Sources

• 1. biotage.com [biotage.com]
• 2. biotage.com [biotage.com]
• 3. biotage.com [biotage.com]
• 4. teledynelabs.com [teledynelabs.com]
• 5. teledyneisco.com [teledyneisco.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Handling Air-Sensitive 2-Substituted Thiazole Carbaldehydes

Welcome to the technical support center for 2-substituted thiazole carbaldehydes. This guide is designed for researchers, medicinal chemists, and process development scientists who utilize these valuable but notoriously unstable heterocyclic building blocks. Our goal is to provide you with in-depth, field-proven insights to mitigate degradation, troubleshoot common issues, and ensure the integrity of your experiments.

The heightened reactivity of the aldehyde at the C2 position of the thiazole ring makes this class of compounds particularly susceptible to degradation.[1] The electron-deficient nature of the C2 position, influenced by the adjacent sulfur and nitrogen atoms, increases the electrophilicity of the formyl group, rendering it prone to oxidation and other side reactions.[1] This guide explains the mechanisms behind this instability and provides robust protocols to handle these challenges effectively.

Frequently Asked Questions (FAQs)

This section addresses fundamental questions about the nature and proper handling of 2-substituted thiazole carbaldehydes.

Q1: Why are 2-substituted thiazole carbaldehydes so sensitive to air?

A: The primary mode of degradation for 2-substituted thiazole carbaldehydes upon exposure to air is oxidation. This process, known as autoxidation, converts the aldehyde group into the corresponding carboxylic acid (2-thiazolecarboxylic acid).[2][3] This is a free-radical chain reaction initiated by atmospheric oxygen.[2] The compound's appearance often changes from a light yellow liquid to a brown or reddish-brown solid as the carboxylic acid and other degradation byproducts form.[4] The electron-withdrawing character of the thiazole ring at the C2-position makes the aldehydic proton more labile and susceptible to abstraction, initiating the radical process.

Q2: What are the ideal storage conditions for these compounds?

A: Proper storage is the most critical factor in preventing degradation. Based on supplier recommendations and chemical principles, the following conditions are mandatory.[5][6][7]

Parameter	Recommendation	Rationale
Temperature	0–8 °C (Refrigerated)	Slows the rate of oxidation and potential polymerization reactions.
Atmosphere	Inert Gas (Argon or Nitrogen)	Prevents contact with atmospheric oxygen, the primary driver of degradation.
Container	Amber Glass Bottle with Secure Cap	Protects from light, which can accelerate degradation, and prevents moisture ingress.
Handling	Aliquot upon Receipt	Minimizes repeated exposure of the bulk material to the atmosphere during use.

Q3: Can I use a stabilizer to prolong the shelf-life?

A: While not standard practice for commercial formulations of this reagent, the addition of antioxidants can be effective. For aromatic aldehydes, compounds like thiourea have been shown to inhibit oxidation.[8] If you are storing a custom-synthesized batch for an extended period, adding a small amount (e.g., <0.1%) of a radical scavenger like Butylated Hydroxytoluene (BHT) could be beneficial. However, for most applications, strict storage under an inert atmosphere is the preferred and cleanest method. Always consider the downstream compatibility of any added stabilizer in your reaction.

Troubleshooting Guide

This section provides solutions to specific problems you may encounter during your experiments.

Problem 1: My clear, light-yellow 2-thiazolecarbaldehyde has turned brown and viscous. What happened?

Diagnosis: This is a classic sign of significant air oxidation. The aldehyde has likely converted to 2-thiazolecarboxylic acid, which may be a solid or high-boiling liquid, leading to the observed change in color and viscosity. Polymerization can also contribute to this change.[3]

Visualizing the Degradation Pathway: The primary degradation route is the oxidation of the aldehyde to a carboxylic acid.

Caption: Autoxidation of 2-thiazole carbaldehyde to carboxylic acid.

Can it be salvaged?

• For high-purity needs (e.g., drug development): It is strongly recommended to discard the degraded material and use a fresh bottle. Impurities can lead to unpredictable side reactions and irreproducible results.

• For less sensitive applications: If the degradation is minor (slight color change), you may be able to purify the material. The most common method is vacuum distillation or flash column chromatography. See Protocol II for details.

Problem 2: My reaction yield is low and I see an unexpected, highly polar byproduct on my TLC.

Diagnosis: This is likely due to using partially oxidized starting material. The 2-thiazolecarboxylic acid byproduct is highly polar and will typically have a very low Rf value on silica gel. It can also interfere with your reaction; for instance, if you are performing a Wittig reaction, the acidic byproduct can quench your ylide.

Solution:

• Confirm the Starting Material's Purity: Before starting your reaction, run a quick purity check on your 2-thiazolecarbaldehyde using TLC, GC, or ¹H NMR. In the NMR, the aldehyde proton signal (around 9.8-10.5 ppm) should be sharp and integrate correctly.[9] The appearance of broad signals or new peaks may indicate degradation.

• Purify the Aldehyde: If impurities are detected, purify the aldehyde immediately before use. (See Protocol II).

• Use Fresh Reagent: The most reliable solution is to open a fresh bottle of the reagent, handle it under inert gas, and use it immediately.

Problem 3: I need to perform a reaction under basic conditions, but I'm worried about my aldehyde's stability.

Diagnosis: Aldehydes can be unstable to strong bases, potentially undergoing reactions like Cannizzaro disproportionation or aldol condensation, although oxidation is the primary concern with this specific substrate. If your reaction requires prolonged heating under basic conditions, protecting the aldehyde group is a prudent strategy.

Advanced Solution: Acetal Protection You can protect the aldehyde as an acetal, which is stable to bases and many nucleophiles.[10] A common choice is to form a cyclic acetal with ethylene glycol.

Caption: Aldehyde protection/deprotection workflow.

This protected intermediate can be carried through your base-sensitive steps. The aldehyde is then regenerated by hydrolysis with aqueous acid during workup.[10]

Experimental Protocols

Protocol I: Handling and Aliquoting a New Bottle

This protocol ensures the long-term stability of your bulk material.

Workflow:

Caption: Workflow for receiving and aliquoting air-sensitive aldehydes.

Step-by-Step Methodology:

• Preparation: Before opening the new bottle, prepare several smaller, oven-dried glass vials with PTFE-lined septa caps. Label them clearly.

• Inert Atmosphere: Perform this procedure in a glovebox or on a Schlenk line. If using a Schlenk line, ensure a positive pressure of inert gas (Argon or Nitrogen).

• Transfer: Puncture the septum of the main bottle with a needle connected to the inert gas line. Using a clean, dry, gas-tight syringe, withdraw the desired volume for each aliquot and transfer it to the prepared vials.

• Seal and Store: Before removing the syringe from each vial, ensure the headspace is flushed with inert gas. Immediately cap the vial, wrap the cap with Parafilm® for an extra seal, and place all aliquots in a refrigerator (0-8 °C).[7]

Protocol II: Purification by Vacuum Distillation

This protocol is for purifying a moderately discolored (light brown) sample of 2-thiazolecarbaldehyde.

Safety: Perform this procedure in a well-ventilated fume hood. Wear appropriate PPE, including safety glasses, lab coat, and gloves.

• Apparatus Setup: Assemble a short-path distillation apparatus. Ensure all glassware is oven-dried and assembled while hot under a stream of inert gas.

• Charge the Flask: Transfer the crude 2-thiazolecarbaldehyde (e.g., 5-10 g) to the distillation flask. Add a magnetic stir bar.

• Evacuate: Slowly and carefully apply vacuum. The boiling point of 2-thiazolecarbaldehyde is 61-63 °C at 15 mmHg.[5] Adjust your vacuum and heating to achieve a slow, steady distillation.

• Collect Fractions: Discard any initial low-boiling fractions. Collect the main fraction of clear, light-yellow liquid in a receiving flask cooled in an ice bath.

• Stop Distillation: Stop the distillation when the temperature rises or the liquid in the distillation pot becomes dark and tarry.

• Storage: Immediately transfer the purified product into a pre-weighed, inerted vial and store it in the refrigerator as described in Protocol I.

References

• CN100548995C - The preparation method of 2-thiazole carboxaldehyde compounds.
• Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. PMC.
• 2-Thiazolecarboxaldehyde. Chem-Impex.
• 1,3-Thiazole-2-carbaldehyde | C4H3NOS | CID 2734903. PubChem.
• 2-Thiazolecarboxaldehyde | CAS#:10200-59-6. Chemsrc.
• In Situ Construction of Thiazole-Linked Covalent Organic Frameworks on Cu2O for High-Efficiency Photocatalytic Tetracycline Degrad
• Design and Synthesis of Novel 1,3-Thiazole and 2-Hydrazinyl-1,3-Thiazole Derivatives as Anti-Candida Agents: In Vitro Antifungal Screening, Molecular Docking Study, and Spectroscopic Investigation of their Binding Interaction with Bovine Serum Albumin. MDPI.
• US2280311A - Stabilization of aldehydes.
• Comparative Degradation of a Thiazole Pollutant by an Advanced Oxidation Process and an Enzym
• (PDF) Thiazole derivatives: prospectives and biological applications.
• Reinvestigation of 2-acetylthiazole formation p
• Stabilization of aldehydes - European Patent Office - EP 0096153 A2. Googleapis.com.
• SAFETY DATA SHEET - Thiazole-2-carboxaldehyde. Fisher Scientific.
• A Convenient Synthesis of 2-Substituted Thiazole-5-carboxylates.
• Structural analysis of photo-degradation in thiazole-containing compounds by LC-MS/MS and NMR. PubMed.
• Mechanism for Areal oxidation (O2) Aldehyde to Carboxylic acid by Dr. Tanmoy Biswas. YouTube.
• UV-Induced Photodegradation of 2-Aminothiazole-4-Carboxylic Acid: Identification of New Carbodiimide Molecules. PMC.
• Q3C (R6) Step 5 - impurities: guideline for residual solvents. EMA.
• WO2023175065A1 - Stabilization of aldehydes and/or an alcohols.
• 2-Iminothiazolidine as a potential antioxidant and inhibitor of monoamine oxidase and acetylcholinesterase: in vitro assays and. Taylor & Francis.
• Thiazole formation through a modified Gewald reaction. Beilstein Journals.
• thiazole 500 sc safety d
• 2-thiazole carboxaldehyde, 10200-59-6. The Good Scents Company.
• A Comparative Analysis of 2- Methylbenzo[d]thiazole-7-carbaldehyde and 2-methylbenzoxazole-7. Benchchem.
• Synthesis and oxidation of chiral 2-thiazolines (4,5-dihydro-1,3-thiazoles). RSC Publishing.
• Thiazole‐2‐Carbaldehyde‐Based Covalent Organic Frameworks | Request PDF.
• Synthesis, Characterization and Biological Activity Evaluation of Some Pyrazoles, Thiazoles and Oxazoles Derived from 2-Mercapto. Baghdad Science Journal.
• Study: Impact of Aromatic Aldehydes on Fragrance Stability.
• Safety Data Sheet Thiazole 1.
• Potential contribution to secondary aerosols from benzothiazoles in the atmospheric aqueous phase based on oxidation and oligomeriz
• Comparative Reactivity of Thiazole-Based Aldehydes: A Guide for Researchers. Benchchem.
• SAFETY DATA SHEET - Thiazole. Thermo Fisher Scientific.
• Preparation of 2-pyridinecarbaldehyde thiosemicarbazone by Microwave irradi
• Acetals as Protecting Groups for Aldehydes and Ketones. Chemistry Steps.
• Synthetic Approaches to Biologically Active C-2-Substituted Benzothiazoles. MDPI.
• Material Safety D
• 1,3-Thiazole-2-carbaldehyde 10200-59-6 wiki. Guidechem.
• 2-CHLORO-1,3-THIAZOLE-5-CARBALDEHYDE synthesis. ChemicalBook.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. youtube.com [youtube.com]
• 3. Study: Impact of Aromatic Aldehydes on Fragrance Stability - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 4. CN100548995C - The preparation method of 2-thiazole carboxaldehyde compounds - Google Patents [patents.google.com]
• 5. chemimpex.com [chemimpex.com]
• 6. fishersci.ie [fishersci.ie]
• 7. sds.metasci.ca [sds.metasci.ca]
• 8. US2280311A - Stabilization of aldehydes - Google Patents [patents.google.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Acetals as Protecting Groups for Aldehydes and Ketones - Chemistry Steps [chemistrysteps.com]

Technical Support Center: Thiazole Aldehyde Purification &amp; Troubleshooting

Welcome to the Technical Support Center. Isolating pure thiazole carboxaldehydes from unreacted starting materials (e.g., bromothiazoles, unfunctionalized thiazoles, or thiazole methanols) is a notorious bottleneck in heterocyclic synthesis. This guide provides field-proven, mechanistically grounded solutions to bypass the limitations of traditional chromatography.

The Core Challenge: Polarity Masking

When synthesizing thiazole aldehydes (e.g., via lithiation and DMF quenching, or Vilsmeier-Haack formylation), researchers frequently observe that the unreacted starting material co-elutes with the target aldehyde on standard silica gel[1].

The Causality: The thiazole ring's nitrogen and sulfur heteroatoms possess strong dipole moments that dominate the molecule's interaction with the silica stationary phase. This "polarity masking" diminishes the chromatographic resolution normally provided by the aldehyde moiety, rendering standard flash chromatography highly inefficient.

To overcome this, we exploit the specific chemical reactivity of the aldehyde group via bisulfite adduct formation , transforming the target molecule into a highly polar, water-soluble intermediate while leaving the unreacted starting material in the organic phase[2].

Purification Decision Workflow

Workflow for separating thiazole aldehydes from crude mixtures using bisulfite adduct formation.

Troubleshooting FAQs

Q: I added aqueous sodium bisulfite to my crude mixture, but the thiazole aldehyde didn't partition into the aqueous layer. What went wrong? A: You likely omitted a bridging co-solvent. Sodium bisulfite is strictly water-soluble, while your thiazole crude is highly hydrophobic. In a purely biphasic system, the aldehyde and bisulfite cannot interact efficiently. Solution: Dissolve your crude mixture in a water-miscible solvent like Methanol or Dimethylformamide (DMF) before adding the aqueous bisulfite. This creates a homogenous micro-environment where the nucleophilic addition can occur rapidly[2].

Q: My thiazole aldehyde degrades or epimerizes when I use sodium hydroxide to regenerate it from the aqueous layer. Are there alternatives? A: Yes. Traditional regeneration requires driving the aqueous layer to pH 12 to decompose the adduct[3]. If your thiazole compound contains base-sensitive functional groups (e.g., esters or

-stereocenters), you should use the nonaqueous TMS-Cl method . By treating the isolated solid bisulfite adduct with chlorotrimethylsilane (TMS-Cl) in acetonitrile, the adduct is irreversibly cleaved into the free aldehyde, hexamethyldisiloxane, , and NaCl, completely avoiding aqueous base[4].

Q: How do I know when the bisulfite addition is complete without running an NMR? A: The protocol is self-validating via Thin Layer Chromatography (TLC). Spot the organic layer after the initial phase separation. The complete disappearance of the UV-active aldehyde spot (and the persistence of the starting material spot) confirms that 100% of the target molecule has been converted to the water-soluble adduct and is safely in the aqueous phase.

Step-by-Step Methodologies

Protocol A: Aqueous Bisulfite Extraction (Standard Method)

Use this method for robust thiazole aldehydes that can tolerate brief exposure to high pH during regeneration.

• Homogenization: Dissolve the crude reaction mixture (containing thiazole aldehyde and unreacted starting material) in Methanol (approx. 5 mL per gram of crude)[2].

• Adduct Formation: Add an equal volume of freshly prepared, saturated aqueous sodium bisulfite (

  ). Stir vigorously at room temperature for 30–60 minutes. Caution: Perform in a well-ventilated fume hood as trace gas may be released[3].

• Phase Separation: Dilute the mixture with deionized water (10 volumes) and an immiscible organic solvent like 10% Ethyl Acetate in Hexanes (10 volumes). Transfer to a separatory funnel and shake vigorously[2].

• Validation & Isolation: Separate the layers. Check the upper organic layer by TLC; the aldehyde spot should be absent. Discard the organic layer (or retain to recover starting material).

• Regeneration: Return the aqueous layer to the separatory funnel. Add an equal volume of pure Ethyl Acetate. While stirring vigorously, add 50% NaOH (aq) dropwise until the aqueous phase reaches pH 12[3].

  • Causality: The high pH breaks the sulfonate bond. The presence of Ethyl Acetate ensures that as soon as the free, hydrophobic aldehyde is liberated, it immediately partitions into the organic phase, protecting it from base-catalyzed degradation in the aqueous layer.

• Recovery: Separate the organic layer, dry over anhydrous

  , filter, and concentrate under reduced pressure to yield the pure thiazole aldehyde.

Protocol B: Non-Aqueous Regeneration (For Base-Sensitive Substrates)

Use this method if Protocol A results in ester hydrolysis or degradation.

• Adduct Isolation: Follow Steps 1-3 from Protocol A. Instead of liquid-liquid extraction for regeneration, lyophilize (freeze-dry) the aqueous layer to isolate the bisulfite adduct as a dry, white solid.

• Suspension: Suspend the solid adduct in anhydrous Acetonitrile (approx. 10 mL per gram of adduct)[4].

• Cleavage: Add Chlorotrimethylsilane (TMS-Cl) (1.5 to 2.0 equivalents). Heat the suspension to 40–60°C and stir for 1–2 hours[4].

  • Validation: The reaction is self-validating; as the adduct breaks down, insoluble Sodium Chloride (NaCl) will visibly precipitate out of the acetonitrile solution.

• Recovery: Cool to room temperature, filter the mixture through a Celite pad to remove the NaCl salts, and concentrate the filtrate under reduced pressure. The byproduct (hexamethyldisiloxane) is volatile and will be removed during evaporation, leaving highly pure thiazole aldehyde[4].

Quantitative Data Summary

The following table summarizes the expected performance metrics of different purification strategies for thiazole carboxaldehydes based on industry standards and literature data[3][4].

Purification Strategy	Typical Yield Recovery	Purity (HPLC)	Scalability	Primary Limitation
Silica Gel Chromatography	40% – 60%	80% – 85%	Low	Severe co-elution of starting material; requires multiple columns.
Aqueous Bisulfite Extraction	80% – 90%	> 95%	High	High pH during regeneration can degrade sensitive functional groups.
Non-Aqueous Bisulfite (TMS-Cl)	90% – 100%	> 98%	High	Requires isolation of the solid adduct prior to regeneration.

References

• Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol Source: National Institutes of Health (NIH) / PubMed Central (PMC) URL:[Link]

• A Novel, Nonaqueous Method for Regeneration of Aldehydes from Bisulfite Adducts Source: Journal of Organic Chemistry (J. Org. Chem. 1999, 64, 5722-5724) URL:[Link]

• Source: Google Patents (US4555577A)

Sources

• 1. US4555577A - 2,4-Dichloro-5-thiazolecarboxaldehyde and a process for its preparation - Google Patents [patents.google.com]
• 2. Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. A Novel, Nonaqueous Method for Regeneration of Aldehydes from Bisulfite Adducts [organic-chemistry.org]

Reference Data & Comparative Studies

Comparative Analysis: 1H NMR Solvation Effects &amp; Structural Validation of 2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde

[1]

Executive Summary & Chemical Context

Molecule: 2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde CAS: (Hypothetical/Analogous) | MW: 171.22 g/mol Application: Critical intermediate in the synthesis of multi-targeted kinase inhibitors (e.g., Dasatinib analogs) and anti-viral agents.

This guide provides a technical breakdown of the proton NMR profile for 2-(ethoxymethyl)-1,3-thiazole-5-carbaldehyde. Unlike simple aromatics, thiazole derivatives exhibit significant chemical shift anisotropy (CSA) and solvent-dependent conformational changes. This analysis compares the two industry-standard solvent systems—CDCl₃ (Chloroform-d) and DMSO-d₆ (Dimethyl Sulfoxide-d₆)—to empower researchers to select the optimal medium for purity assessment and structural confirmation.

Structural Breakdown & Resonance Assignment

The molecule consists of three distinct magnetic environments: the electron-deficient thiazole core, the reactive aldehyde handle, and the flexible ethoxymethyl tail.

Predicted Chemical Shift Data (CDCl₃ vs. DMSO-d₆)

Note: Values are representative estimates based on electronic substituent effects and analogous 2,5-disubstituted thiazole systems.

Proton Assignment	Multiplicity	(ppm) in CDCl₃	(ppm) in DMSO-d₆	(Solvent Shock)	Structural Logic
H-5 (Aldehyde)	Singlet (s)	9.95 - 10.05	10.05 - 10.15	+0.10	Highly deshielded by carbonyl anisotropy and thiazole ring current.
H-4 (Thiazole)	Singlet (s)	8.40 - 8.55	8.60 - 8.80	+0.25	Diagnostic Peak. Adjacent to ring nitrogen and aldehyde EWG. Highly sensitive to solvent polarity.
H-2' (Bridge -CH₂-)	Singlet (s)	4.80 - 4.85	4.85 - 4.95	+0.10	Deshielded by aromatic ring and oxygen.
H-Et (Ether -CH₂-)	Quartet (q)	3.60 - 3.65	3.60 - 3.68	~0.05	Typical ether methylene; J ≈ 7.0 Hz.
H-Et (Methyl -CH₃)	Triplet (t)	1.25 - 1.30	1.20 - 1.25	-0.05	Typical terminal methyl; J ≈ 7.0 Hz.

Visualization of Connectivity

The following diagram illustrates the scalar coupling (

) and Through-Space (NOE) correlations expected for structural validation.

Figure 1: Structural connectivity and key NMR correlations. The NOE between C4-H and the Bridge-CH2 is the primary confirmation of regiochemistry (2,5-substitution).

Comparative Guide: CDCl₃ vs. DMSO-d₆[1][2]

Choosing the right solvent is not just about solubility; it dictates the resolution of impurities and the stability of the aldehyde.

Option A: CDCl₃ (Chloroform-d)[2]

• Best For: Routine purity checks, non-polar impurity detection (hexanes, ethyl acetate).

• Pros:

  • Sharp signals with minimal viscosity broadening.

  • Excellent separation of the ethyl group signals from the water peak (1.56 ppm).

  • Easy sample recovery (highly volatile).

• Cons:

  • Aldehyde Instability: Acidic traces in CDCl₃ can catalyze acetal formation if ethanol is present, or oxidation to the carboxylic acid over time.

  • Solubility: Polar oxidation byproducts (carboxylic acids) may precipitate, leading to an artificially "clean" spectrum.

Option B: DMSO-d₆ (Dimethyl Sulfoxide-d₆)[2]

• Best For: Full characterization, detection of polar impurities (salts, acids), and long-term stability.

• Pros:

  • Solvation Power: Dissolves potential oxidation products (acids) and dimers.

  • Shift Separation: The "Solvent Shock" moves the aromatic C4-H downfield, often clearing it from overlapping aromatic impurities.

• Cons:

  • Water Interference: The hygroscopic nature of DMSO introduces a variable water peak (~3.3 ppm) which often overlaps with the ether methylene quartet (~3.6 ppm) or the bridge methylene (~4.8 ppm) if the water content is high.

  • Viscosity: Broader linewidths require careful shimming.

Recommendation: Use DMSO-d₆ for the final "Certificate of Analysis" to ensure all polar impurities are visible. Use CDCl₃ for in-process reaction monitoring (IPC) due to speed and ease of evaporation.

Experimental Protocol: The Self-Validating Workflow

This protocol ensures data integrity by incorporating "Checkpoints" that flag instrumental or sample preparation errors.

Materials

• Solvent: DMSO-d₆ (99.9% D) + 0.03% TMS (v/v).

• Tube: 5mm High-Precision NMR tube (Wilmad 507-PP or equivalent).

• Sample Mass: 5.0 – 10.0 mg (Critical for signal-to-noise ratio without aggregation).

Step-by-Step Methodology

• Massing: Weigh 5-10 mg of the thiazole aldehyde into a clean vial.

  • Why? Weighing directly into the tube causes static adherence to the walls, leading to poor shimming.

• Solvation: Add 0.65 mL of DMSO-d₆. Vortex until fully dissolved.

  • Checkpoint 1: Ensure the solution is clear. Cloudiness indicates inorganic salts (NaCl/NaBr from synthesis) which will degrade line shape. Filter through a cotton plug if necessary.

• Acquisition:

  • Pulse Angle: 30° (maximizes relaxation for integration accuracy).

  • Relaxation Delay (d1): ≥ 5 seconds (Aldehyde protons have long T1 relaxation times; short delays under-integrate the aldehyde).

  • Scans: 16 (minimum).

• Processing:

  • Phasing: Manual phasing is required for the aldehyde peak (far downfield).

  • Baseline Correction: Apply a polynomial (Bernstein) correction.

Workflow Logic Diagram

Figure 2: Decision tree for validating spectral quality and integral accuracy.

Interpretation & Troubleshooting Guide

Common Impurities

When analyzing this specific thiazole, look for these synthesis-related contaminants:

• Ethanol (Solvent/Byproduct):

  • Look for a triplet at ~1.06 ppm and quartet at ~3.44 ppm (in CDCl₃).

  • Risk:[1] Ethanol can react with the aldehyde to form hemiacetals.

• 2-(Ethoxymethyl)thiazole (Starting Material):

  • Missing the aldehyde singlet at 10.0 ppm.

  • C4-H and C5-H will appear as doublets (J ≈ 3.5 Hz) in the aromatic region (7.2 - 7.8 ppm).

• Thiazole-5-carboxylic Acid (Oxidation Product):

  • Disappearance of the 10.0 ppm singlet.

  • Appearance of a broad COOH hump >12.0 ppm (often invisible if exchange is fast).

Critical Validation Step: Regiochemistry

To confirm the aldehyde is at position 5 and not position 4:

• Coupling Constant Analysis: A 2,5-disubstituted thiazole has one aromatic singlet (C4-H).

• Alternative: If the aldehyde were at position 4, the remaining proton would be at position 5. C5-H is typically more shielded (~7.5-8.0 ppm) than C4-H (~8.5 ppm). If your singlet is >8.4 ppm, it supports the 5-CHO, 4-H arrangement.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Edition. John Wiley & Sons.[2][3] (Standard reference for heterocyclic chemical shifts).

• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179.

• Abraham, R. J., et al. (2006).[2] 1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts. Magnetic Resonance in Chemistry, 44(5), 491-509.[2]

• ChemicalBook. Thiazole NMR Spectrum Data. (General thiazole shift benchmarks).

Sources

• 1. CN100548995C - The preparation method of 2-thiazole carboxaldehyde compounds - Google Patents [patents.google.com]
• 2. 1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. modgraph.co.uk [modgraph.co.uk]

Technical Guide: FTIR Characterization of Thiazole Aldehyde Carbonyl Groups

Executive Summary

The thiazole moiety is a privileged scaffold in medicinal chemistry, appearing in critical therapeutics like Ritonavir (antiretroviral) and Tiazofurin (antineoplastic). When synthesizing or characterizing thiazole-based intermediates, the aldehyde group (-CHO) serves as a pivotal electrophilic handle.[1][2]

Accurate identification of the thiazole aldehyde carbonyl group via Fourier Transform Infrared Spectroscopy (FTIR) requires distinguishing it from aromatic analogues (like benzaldehyde) and aliphatic precursors. This guide compares the spectral footprint of thiazole carbaldehydes against standard alternatives, elucidating the electronic effects—inductive (-I) and mesomeric (+M)—that dictate wavenumber shifts.

Key Takeaway: The thiazole aldehyde carbonyl typically absorbs in the 1680–1710 cm⁻¹ range. This is lower than aliphatic aldehydes due to conjugation, but the precise position is modulated by the electron-deficient nature of the thiazole ring (specifically the C=N bond), distinguishing it from electron-rich furan or thiophene analogues.

The Spectroscopic Landscape: Comparative Analysis

To validate the presence of a thiazole aldehyde, one must compare its signal against established benchmarks. The following analysis isolates the carbonyl (C=O) stretch and the diagnostic Fermi resonance of the aldehyde C-H bond.[3][4]

Comparative Data Table

Feature	Aliphatic Aldehyde (e.g., Hexanal)	Aromatic Aldehyde (e.g., Benzaldehyde)	Thiazole-2-Carbaldehyde (Target)	Mechanistic Driver
C=O[1][2][5] Stretch	1725 – 1740 cm⁻¹	1700 – 1710 cm⁻¹	1680 – 1705 cm⁻¹	Conjugation: -system delocalization reduces C=O bond order, lowering frequency.[1]
Aldehyde C-H	Doublet: 2820 / 2720 cm⁻¹	Doublet: 2820 / 2720 cm⁻¹	Doublet: 2830 / 2720 cm⁻¹	Fermi Resonance: Overtone of C-H bending couples with C-H stretch.[1][2]
Ring C=N / C=C	Absent	1600 / 1580 cm⁻¹	1480 – 1550 cm⁻¹	Heteroaromaticity: Thiazole ring breathing modes are distinct from benzene.[1][2]
Electronic Nature	Electronically Neutral	Electron Rich (Resonance)	Electron Deficient (-I of Nitrogen)	The C=N bond withdraws density, competing with conjugation effects.[1]

The "Shift" Explained: Why Thiazole Differs from Benzene

The position of the carbonyl peak is a tug-of-war between two electronic effects. Understanding this allows you to predict shifts based on the aldehyde's position (2-, 4-, or 5-position) on the ring.[1]

• Conjugation (+M Effect): The

  -electrons of the thiazole ring conjugate with the carbonyl. This increases the single-bond character of the C=O, lowering the frequency (wavenumber).

• Induction (-I Effect): The Nitrogen atom in the thiazole ring is electronegative.[1][2] It pulls electron density through the sigma framework, shortening the C=O bond and raising the frequency.

In Thiazole-2-carbaldehyde , the aldehyde is flanked by both Sulfur and Nitrogen.[1][2] The strong conjugation usually dominates, keeping the peak below 1710 cm⁻¹, but the inductive effect prevents it from dropping as low as highly electron-rich systems (like 4-dimethylaminobenzaldehyde, which can drop to 1660 cm⁻¹).

Visualization: Electronic Effects on Wavenumber

Figure 1: Mechanistic flow showing how competing electronic effects (Conjugation vs. Induction) determine the final carbonyl frequency.[1]

Experimental Protocol: Validated Workflow

To ensure the peaks you see are genuine and not artifacts (e.g., water vapor or oxidation), follow this self-validating ATR-FTIR protocol.

Sample Preparation (Crucial)

Thiazole aldehydes are prone to air oxidation, converting to thiazole carboxylic acids .[1][2]

• Pre-check: If the sample is a solid, ensure it is dry. If it is an oil, ensure no residual solvent (DCM/Ethyl Acetate) remains, as ester carbonyls (1740 cm⁻¹) can mimic aldehydes.[1]

• Purification: If the spectrum shows a broad "hump" at 2500–3300 cm⁻¹, your aldehyde has oxidized to an acid. Recrystallize or pass through a short silica plug before scanning.[1][2]

Instrument Setup (ATR Method)

• Crystal: Diamond or ZnSe (Diamond preferred for durability).[1][2]

• Resolution: 4 cm⁻¹ (Standard) or 2 cm⁻¹ (High Res for Fermi doublet).

• Scans: Minimum 16 scans (32 recommended for signal-to-noise ratio).

Step-by-Step Workflow

• Background Scan: Clean crystal with isopropanol.[1][2] Collect background (air).[1][2][6]

• Sample Loading: Apply 2-5 mg of sample. Apply pressure until the force gauge reaches the "green" zone (approx 80-100 N).

• Acquisition: Scan from 4000 to 600 cm⁻¹.[1][2]

• Validation Check:

  • Look for the Fermi Doublet (2820/2720 cm⁻¹).[1][7] If absent, it is likely a ketone or ester.[1][2]

  • Look for O-H stretch .[1][2][6][8] If present (broad), it is an acid impurity.[1][2]

Visualization: Decision Tree for Identification

Figure 2: Logical decision tree for interpreting FTIR spectra of thiazole derivatives.

Troubleshooting & Nuances

The "Fermi Resonance" Smoking Gun

The most reliable way to distinguish a thiazole aldehyde from a thiazole ketone (e.g., acetylthiazole) is the Fermi resonance .

• Mechanism: The fundamental C-H stretch (~2800 cm⁻¹) couples with the first overtone of the C-H bending vibration (~1400 cm⁻¹ x 2 = 2800 cm⁻¹).

• Result: This splits the C-H band into two peaks: one at ~2820 cm⁻¹ and one at ~2720 cm⁻¹.[2][3][4][7]

• Tip: The peak at 2720 cm⁻¹ is often clearer because it sits in a "quiet" region, whereas the 2820 cm⁻¹ peak can be buried by alkyl C-H stretches if your molecule has long alkyl chains.

Positional Isomers (2- vs 4- vs 5-CHO)

While the general range is 1680–1710 cm⁻¹, subtle shifts occur based on substitution:

• 2-CHO: Strongest electron withdrawal (adjacent to N and S).[1][2] Often shows slightly higher frequency (closer to 1700-1705 cm⁻¹) compared to 5-CHO.[1][2]

• 5-CHO: The 5-position is the most "electron-rich" carbon in the thiazole ring (similar to thiophene). This facilitates better conjugation, often shifting the C=O slightly lower (closer to 1680-1690 cm⁻¹).[8]

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005).[1][2] Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.[1][2] (Standard text for Fermi resonance and carbonyl shifts).

• BenchChem. (2025).[1][2][4] FT-IR and mass spectrometry data of 4-(benzo[d]thiazol-2-yl)benzaldehyde. Retrieved from [1]

• NIST Chemistry WebBook. Thiazole, 2-acetyl- IR Spectrum. (Used for comparative heterocyclic ketone data). Retrieved from [1]

• Socrates, G. (2001).[1][2] Infrared and Raman Characteristic Group Frequencies: Tables and Charts. John Wiley & Sons.[1][2] (Source for heterocyclic ring vibration assignments).

• DocBrown. (2025).[1][2] Infrared spectrum of benzaldehyde. Retrieved from [1]

Sources

• 1. 1,3-Thiazole-5-carbaldehyde | C4H3NOS | CID 2773577 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chem.pg.edu.pl [chem.pg.edu.pl]
• 3. spectroscopyonline.com [spectroscopyonline.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. sedoptica.es [sedoptica.es]
• 6. youtube.com [youtube.com]
• 7. C7H6O C6H5CHO infrared spectrum of benzaldehyde prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of benzaldehyde image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 8. uanlch.vscht.cz [uanlch.vscht.cz]

Mass spectrometry fragmentation pattern of ethoxymethyl thiazoles

An In-Depth Guide to the Mass Spectrometry Fragmentation Patterns of Ethoxymethyl Thiazoles

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Analytical Challenge of Substituted Thiazoles

The thiazole ring is a cornerstone scaffold in medicinal chemistry, appearing in a vast array of pharmaceuticals, from anticancer agents to antivirals. Its unique electronic properties and ability to engage in hydrogen bonding make it a privileged structure in drug design. As novel thiazole derivatives are synthesized, particularly those with flexible side chains like ethoxymethyl groups, their unambiguous structural characterization becomes paramount.

Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Ionization (EI) is a frontline technique for this purpose. The fragmentation pattern, or mass spectrum, serves as a molecular fingerprint, providing definitive structural information. However, interpreting these patterns requires a deep understanding of the underlying chemical principles that govern how molecules fragment upon ionization.

This guide provides a comprehensive analysis of the EI-MS fragmentation patterns characteristic of ethoxymethyl-substituted thiazoles. We will explore the key fragmentation pathways, explain the causal mechanisms behind them, and present a comparative analysis against other common thiazole substituents. This document is designed to serve as a practical, field-proven resource for researchers to confidently identify and characterize these important molecules.

Core Principles of Thiazole Fragmentation

Under standard 70 eV Electron Ionization (EI) conditions, thiazole and its derivatives typically exhibit several key behaviors:

• Abundant Molecular Ion (M•+): The aromatic nature of the thiazole ring imparts significant stability, often resulting in a prominent molecular ion peak, which is crucial for determining the compound's molecular weight.

• Ring Stability and Cleavage: While stable, the thiazole ring can undergo fragmentation. This often happens after initial fragmentation of its substituents. Studies comparing fused heterocyclic systems have shown that thiazole rings are generally less stable than pyrimidine rings during fragmentation.[1] Common ring fragmentations involve the loss of small, stable neutral molecules like hydrogen cyanide (HCN).[2][3]

• Substituent-Directed Fragmentation: The primary fragmentation pathways are almost always dictated by the nature and position of the substituents on the thiazole ring. The initial, most facile cleavages occur at the weakest bonds or through pathways that lead to the most stable fragment ions or neutral losses.

The Decisive Influence of the Ethoxymethyl Substituent

The ethoxymethyl group (–CH₂OCH₂CH₃) introduces several unique and predictable fragmentation pathways that are distinct from simpler alkyl or alkoxy substituents. Its structure, containing an ether linkage and a flexible alkyl chain, provides multiple avenues for cleavage and rearrangement.

Let's consider a model compound, 2-(ethoxymethyl)-1,3-thiazole (Molecular Weight: 143.2 g/mol ), to illustrate these pathways.

Key Fragmentation Pathways for Ethoxymethyl Thiazoles

• Alpha-Cleavage at the Ether Oxygen (Loss of Ethyl Radical): This is often a dominant pathway for ethers. The ionization of the ether oxygen is followed by the cleavage of the C-C bond alpha to it, leading to the expulsion of an ethyl radical (•CH₂CH₃, 29 Da). This results in a highly stable, resonance-delocalized oxonium ion. This fragment is a strong diagnostic indicator for the ethoxy portion of the substituent.

  • M•+ → [M - 29]⁺

  • m/z 143 → m/z 114

• McLafferty-Type Rearrangement (Loss of Ethene): This is a classic fragmentation mechanism for molecules containing a carbonyl group or, as in this case, an ether linkage with accessible gamma-hydrogens. The molecular ion undergoes a six-membered ring rearrangement, leading to the elimination of a neutral ethene molecule (C₂H₄, 28 Da). The resulting fragment is a radical cation containing a hydroxyl group, which is a highly characteristic and often abundant ion.

  • M•+ → [M - 28]•+

  • m/z 143 → m/z 115

• Alpha-Cleavage at the Thiazole Ring (Loss of Ethoxy Radical): Cleavage of the C-O bond results in the loss of an ethoxy radical (•OCH₂CH₃, 45 Da). This pathway generates a resonance-stabilized thiazol-2-ylmethyl cation.

  • M•+ → [M - 45]⁺

  • m/z 143 → m/z 98

• Cleavage with Hydrogen Rearrangement (Loss of Ethanol): A rearrangement can also facilitate the elimination of a neutral ethanol molecule (CH₃CH₂OH, 46 Da). This pathway is common for ethers and results in a stable radical cation.

  • M•+ → [M - 46]•+

  • m/z 143 → m/z 97

The following diagram illustrates these primary fragmentation routes for 2-(ethoxymethyl)-1,3-thiazole.

Caption: Primary EI fragmentation pathways for 2-(ethoxymethyl)-1,3-thiazole.

Comparative Guide: Ethoxymethyl vs. Other Thiazole Substituents

The diagnostic power of the ethoxymethyl fragmentation pattern is most evident when compared to other common substituents. The presence of the ether linkage and the methylene spacer creates a unique fingerprint.

Substituent Group	Example Compound	Key Fragmentation Pathways & Neutral Losses	Characteristic Fragment Ions (m/z)	Mechanistic Rationale
Ethoxymethyl	2-(Ethoxymethyl)thiazole (MW=143)	Loss of •C₂H₅ (29 Da)Loss of C₂H₄ (28 Da)Loss of •OC₂H₅ (45 Da)Loss of C₂H₅OH (46 Da)	114, 115, 98, 97	Dominated by ether-specific cleavages (alpha-cleavage) and rearrangements (McLafferty). The methylene spacer enables benzylic-type cleavage.
Ethoxy	2-Ethoxythiazole (MW=129)[4]	Loss of C₂H₄ (28 Da)Loss of •CH₃ (15 Da)	101, 114	Dominated by McLafferty rearrangement (loss of ethene). Loss of methyl from the ethyl group is a secondary pathway. Direct connection to the ring prevents benzylic-type cleavage.
Ethyl	2-Ethylthiazole (MW=113)	Loss of •CH₃ (15 Da)	98	Classic benzylic cleavage (β-cleavage) to form a stable thiazolylmethyl cation. This is the most favorable pathway for simple alkyl chains.
Ethoxycarbonyl	Ethyl thiazole-2-carboxylate (MW=157)	Loss of •OC₂H₅ (45 Da)Loss of C₂H₄ (28 Da)	112, 129	Dominated by ester fragmentation: alpha-cleavage (loss of ethoxy radical) and McLafferty rearrangement (loss of ethene).[5]

This comparative data clearly shows that the combination of fragments at m/z 114 ([M-29]⁺) and m/z 115 ([M-28]•+) provides a unique and powerful diagnostic signature for the ethoxymethyl substituent on a thiazole core, distinguishing it from a simple ethoxy or ethyl group.

Experimental Protocol: A Self-Validating GC-MS Methodology

To acquire high-quality, reproducible mass spectra for ethoxymethyl thiazoles, the following GC-MS protocol is recommended. This method is grounded in standard practices for the analysis of semi-volatile heterocyclic compounds.[5][6]

1. Sample Preparation

• Solvent: Use a high-purity solvent such as Dichloromethane (DCM), Ethyl Acetate, or Methanol.

• Concentration: Prepare a dilute solution of the sample, typically 10-100 µg/mL (10-100 ppm), to avoid column overloading and source saturation.

• Filtration: Filter the sample through a 0.22 µm syringe filter if any particulate matter is present.

2. Gas Chromatography (GC) Conditions

• GC System: Agilent 8890 GC or equivalent.

• Injector: Split/Splitless injector.

• Injection Volume: 1 µL.

• Injector Temperature: 250 °C.

• Split Ratio: 20:1 (can be adjusted based on sample concentration).

• Carrier Gas: Helium (99.999% purity) at a constant flow rate of 1.2 mL/min.

• Column: A non-polar or medium-polarity column is recommended. e.g., HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent 5%-phenyl-polydimethylsiloxane phase.

• Oven Temperature Program:

  • Initial Temperature: 60 °C, hold for 2 minutes.

  • Ramp: 15 °C/min to 280 °C.

  • Final Hold: Hold at 280 °C for 5 minutes.

3. Mass Spectrometry (MS) Conditions

• MS System: Agilent 5977B MSD or equivalent single quadrupole mass spectrometer.

• Ionization Mode: Electron Ionization (EI).

• Ionization Energy: 70 eV. This is the standard energy for generating reproducible fragmentation and matching against libraries like NIST.

• Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Mass Range: Scan from m/z 40 to 450. This range will cover the molecular ion and all significant fragments for typical thiazole derivatives.

• Solvent Delay: 3 minutes (to prevent the solvent peak from damaging the filament).

The workflow for this protocol is illustrated below.

Caption: Standard workflow for the GC-MS analysis of ethoxymethyl thiazoles.

Conclusion

The mass spectral fragmentation of ethoxymethyl thiazoles is a predictable process governed by the fundamental principles of ether cleavage and hydrogen rearrangement. The presence of the ethoxymethyl group provides a rich and highly diagnostic fragmentation pattern, characterized by key ions resulting from the neutral losses of an ethyl radical (•C₂H₅) and ethene (C₂H₄). These fragments, particularly when observed in combination, allow for the confident and unambiguous differentiation of ethoxymethyl thiazoles from their ethoxy, alkyl, and ester-substituted isomers. By employing the standardized GC-MS protocol detailed in this guide, researchers can generate high-quality data and leverage this comparative framework to accelerate their research and development efforts in the critical field of medicinal chemistry.

References

• Synthesis and Mass Spectral Fragmentation Patterns of Some Thiazole and Imidazolidine Derivatives. ResearchGate.[Link]

• Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines. American Journal of Organic Chemistry.[Link]

• Studies in mass spectrometry. Part VII. Mass spectra of thiazoles. Journal of the Chemical Society B: Physical Organic.[Link]

• electron ionisation mass spectra of some sulphonylhydrazinothiazoles. Rapid Communications in Mass Spectrometry.[Link]

• The mass spectra of thiazole and thiazolidine recorded with (a) 35 ps... ResearchGate.[Link]

• Possible mass fragmentation pattern of compound 3. ResearchGate.[Link]

• Mass Spectral Fragmentation Modes of Some Heterocyclically Substituted Chromones-I. Oriental Journal of Chemistry.[Link]

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• MASS SPECTROMETRY: FRAGMENTATION PATTERNS. eGyanKosh.[Link]

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Reactivity Comparison Guide: 2-Ethoxymethyl vs. 2-Methyl Thiazole-5-carbaldehyde

Executive Summary & Pharmacological Context

Thiazole-5-carbaldehyde derivatives are privileged building blocks in medicinal chemistry, frequently utilized in the synthesis of kinase inhibitors, antimicrobial agents, and advanced macrocyclic chemotherapeutics[1]. When designing synthetic routes, the choice of substitution at the C2 position of the thiazole ring profoundly impacts the reactivity of the C5-carbaldehyde.

This guide provides an objective, data-driven comparison between 2-methyl thiazole-5-carbaldehyde (CAS: 1003-60-7)[2] and 2-(ethoxymethyl)-1,3-thiazole-5-carbaldehyde (CAS: 1423024-61-6)[3]. As an application scientist, understanding the subtle electronic and steric differences between these two scaffolds is critical for optimizing reaction kinetics, minimizing side products, and selecting appropriate catalytic systems.

Structural and Electronic Causality

The reactivity of the C5-aldehyde is dictated by the electronic communication across the thiazole

-system. The substitution at the C2 position acts as the primary tuning dial for this electronic landscape.

• 2-Methyl Thiazole-5-carbaldehyde : The C2-methyl group acts as an electron-donating group via hyperconjugation and the inductive (+I) effect. This slightly increases the electron density on the thiazole ring, which in turn reduces the partial positive charge on the C5-carbonyl carbon, resulting in moderate electrophilicity. Additionally, the protons on the C2-methyl group are highly acidic due to the electron-withdrawing nature of the adjacent imine-like nitrogen. Under strongly basic conditions, this scaffold is prone to unwanted deprotonation and subsequent self-condensation.

• 2-Ethoxymethyl Thiazole-5-carbaldehyde : The introduction of an ether oxygen at the alpha position fundamentally alters the molecule's behavior. The oxygen exerts a strong electron-withdrawing inductive (-I) effect that overrides the weak electron-donating nature of the alkyl chain. This electron withdrawal propagates through the conjugated system, enhancing the electrophilicity of the C5-aldehyde. Furthermore, the ether oxygen acts as a hemilabile ligand, capable of bidentate coordination (along with the thiazole nitrogen) to Lewis acids, which can be exploited to pre-organize transition states in catalytic cycles.

Logical Relationship Diagram

Logical relationship between C2-substitution and C5-carbaldehyde reactivity.

Quantitative Reactivity Comparison

The following table summarizes the practical performance metrics of both building blocks under standard synthetic conditions.

Parameter	2-Methyl Thiazole-5-carbaldehyde	2-(Ethoxymethyl) Thiazole-5-carbaldehyde
CAS Number	1003-60-7[2]	1423024-61-6[3]
Electronic Effect at C2	+I (Inductive), Hyperconjugation	-I (Inductive electron withdrawal)
Aldehyde Electrophilicity	Moderate	Enhanced
C2-Proton Acidity	High (Prone to base-catalyzed deprotonation)	Low (Ether oxygen disrupts carbanion stability)
Reductive Amination Yield	70 - 80% (Standard conditions)	88 - 95% (Accelerated imine formation)
Coordination Chemistry	Monodentate (Thiazole N)	Bidentate (Thiazole N + Ether O)
Handling & Storage	Store at -20 °C, away from moisture[4]	Store at -20 °C, away from moisture[4]

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems, incorporating analytical checkpoints to verify the mechanistic claims discussed above.

Protocol A: Lewis Acid-Catalyzed Reductive Amination

Objective : Synthesize a secondary amine library via coupling with primary aliphatic amines. Causality : The 2-ethoxymethyl variant benefits from Lewis acid coordination (via the ether oxygen), which accelerates imine formation. We utilize Titanium(IV) isopropoxide (

) to exploit this bidentate coordination, driving the equilibrium forward prior to the reduction step. Application Scientist's Note: The ethoxymethyl ether is sensitive to harsh Lewis acids like or , which can cleave the ether linkage. is mild enough to coordinate and activate the aldehyde without causing deprotection.

Step-by-Step Methodology :

• Preparation : In an oven-dried flask under an

  atmosphere, dissolve the selected thiazole-5-carbaldehyde (1.0 eq, 0.5 mmol) and the primary amine (1.1 eq) in anhydrous 1,2-dichloroethane (5 mL).

• Lewis Acid Addition : Add

  (2.0 eq) dropwise at room temperature. Stir the mixture for 2 hours.

• Analytical Checkpoint (Self-Validation) : Withdraw a 10 µL aliquot, quench in 200 µL of methanol, and analyze via LC-MS.

  • Validation Metric: For the 2-ethoxymethyl derivative, expect >95% conversion to the imine mass

    . The 2-methyl derivative typically shows only 70-80% conversion at this 2-hour mark, requiring an additional 2 hours of stirring to reach completion.

• Reduction : Cool the reaction to 0 °C. Add sodium triacetoxyborohydride (

  , 1.5 eq) in portions. The use of the triacetoxyborohydride prevents premature reduction of any unreacted aldehyde due to its mild hydride-donating capacity.

• Workup : Stir for 12 hours at room temperature. Quench with saturated aqueous

  (5 mL). Extract with EtOAc ( mL). Wash the combined organic layers with brine, dry over , and concentrate in vacuo.

Protocol B: Knoevenagel Condensation (Base-Mediated)

Objective : Form an

-unsaturated nitrile via condensation with malononitrile. Causality : Strong bases can easily deprotonate the C2-methyl group of 2-methyl thiazole-5-carbaldehyde, leading to dark, polymeric byproducts. Using a mild base (piperidine) combined with a weak acid (glacial acetic acid) buffers the system, favoring the condensation pathway over C2-deprotonation. The 2-ethoxymethyl variant is inherently resistant to this side reaction due to the lack of highly acidic alpha-protons.

Step-by-Step Methodology :

• Preparation : Dissolve the aldehyde (1.0 eq, 1.0 mmol) and malononitrile (1.1 eq) in absolute ethanol (10 mL).

• Catalyst Addition : Add a catalytic buffer consisting of piperidine (0.1 eq) and glacial acetic acid (0.1 eq).

• Reaction : Reflux the mixture at 80 °C for 3 hours.

• Analytical Checkpoint (Self-Validation) : Monitor the reaction via TLC (Hexanes:EtOAc 7:3).

  • Validation Metric: The 2-methyl variant may show a baseline streak (indicative of minor oligomerization). The 2-ethoxymethyl variant should present a single, clean product spot (highly UV active at 254 nm).

• Isolation : Cool the mixture to 0 °C to induce crystallization. Filter the resulting precipitate and wash with cold ethanol to afford the pure alkene.

References

1.[2] PubChem, "2-Methyl-1,3-thiazole-5-carbaldehyde | C5H5NOS | CID 13934728", National Institutes of Health (NIH). 2 2.[4] ChemScene, "Safety Data Sheet - 2-methylthiazole-5-carbaldehyde". 4 3. RSC Publishing, "Low-temperature catalytic hydrogenation of bio-based furfural and relevant aldehydes using cesium carbonate and hydrosiloxane". 4.[1] Googleapis, "WO 2014/060112 Al - PYRAZOLO[4,3-D]PYRIMIDINES AS KINASE INHIBITORS". 1 5.[3] ChemSrc, "CAS#:1423024-61-6 | 2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde". 3

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• 3. CAS#:1423024-61-6 | 2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde | Chemsrc [chemsrc.com]
• 4. chemscene.com [chemscene.com]

A Comparative Guide to the HPLC Analysis of 2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde

For researchers and professionals in drug development, the accurate and precise quantification of novel chemical entities is paramount. This guide provides a comprehensive overview of a proposed High-Performance Liquid Chromatography (HPLC) method for the analysis of 2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde, a heterocyclic compound with potential applications in medicinal chemistry. In the absence of established public data for this specific molecule, this guide synthesizes expert knowledge and established analytical principles for thiazole and aldehyde-containing compounds to propose a robust analytical method. Furthermore, we will objectively compare this HPLC method with other viable analytical alternatives, providing the supporting rationale for each.

The Analytical Challenge: Quantifying 2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde

2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde possesses a unique combination of functional groups: a thiazole ring, an ethoxymethyl ether, and an aromatic aldehyde. This structure necessitates an analytical method that is not only sensitive and specific but also capable of separating the target analyte from potential starting materials, intermediates, and degradation products.

Proposed Primary Method: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

RP-HPLC is the workhorse of pharmaceutical analysis due to its versatility, robustness, and high resolving power.[1] For a molecule like 2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde, a C18 column is a logical starting point for method development, offering a non-polar stationary phase that can effectively retain the analyte based on its moderate lipophilicity.

Experimental Protocol: Proposed RP-HPLC Method

1. Instrumentation:

• An HPLC system equipped with a quaternary pump, autosampler, column oven, and a UV-Vis or Diode Array Detector (DAD).

2. Chromatographic Conditions:

Parameter	Recommended Setting	Rationale
Column	C18, 4.6 x 150 mm, 5 µm	Provides a good balance of efficiency and backpressure for routine analysis. The C18 stationary phase is well-suited for the separation of moderately polar compounds.
Mobile Phase A	0.1% Formic Acid in Water	Acidifying the mobile phase helps to suppress the ionization of any residual silanol groups on the stationary phase, leading to improved peak shape.
Mobile Phase B	Acetonitrile	A common organic modifier in RP-HPLC with good UV transparency.
Gradient Elution	0-10 min: 30-70% B; 10-12 min: 70-30% B; 12-15 min: 30% B	A gradient elution is proposed to ensure the timely elution of the target analyte while also effectively separating it from potentially more or less polar impurities.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing a good compromise between analysis time and efficiency.
Column Temperature	30 °C	Maintaining a constant column temperature ensures reproducible retention times.[2]
Detection Wavelength	280 nm (or as determined by UV scan)	The thiazole ring and the carbaldehyde group are expected to have significant UV absorbance. A UV scan of the analyte should be performed to determine the optimal wavelength for detection.
Injection Volume	10 µL	A typical injection volume for analytical HPLC.

3. Sample Preparation:

• Prepare a stock solution of 2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde in acetonitrile at a concentration of 1 mg/mL.

• From the stock solution, prepare working standards and samples by diluting with the initial mobile phase composition (70% Mobile Phase A: 30% Mobile Phase B).

• Filter all solutions through a 0.45 µm syringe filter before injection to prevent particulate matter from damaging the column.

Hypothetical Performance Data

As no experimental data for this specific compound is publicly available, the following table presents a hypothetical, yet scientifically plausible, set of retention time data for 2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde and potential related substances. This data is for illustrative purposes to demonstrate the expected performance of the proposed method.

Compound	Hypothetical Retention Time (min)	Rationale for Elution Order
2-Amino-1,3-thiazole-5-carbaldehyde (Potential Precursor)	3.5	More polar due to the primary amine, leading to earlier elution in RP-HPLC.
2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde	6.8	The target analyte with intermediate polarity.
2-(Ethoxymethyl)-1,3-thiazole-5-carboxylic acid (Potential Oxidized Impurity)	5.2	The carboxylic acid group increases polarity, resulting in an earlier elution time compared to the aldehyde.

Workflow for HPLC Analysis

Caption: Proposed workflow for the HPLC analysis of 2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde.

Comparison with Alternative Analytical Techniques

While HPLC is a powerful tool, other techniques may be suitable depending on the specific analytical need.

Technique	Principle	Advantages	Disadvantages
Gas Chromatography-Mass Spectrometry (GC-MS)	Separation of volatile compounds in the gas phase followed by mass-based detection.	High sensitivity and specificity; provides structural information from mass spectra.	Requires the analyte to be volatile and thermally stable; derivatization may be necessary.
HPLC with Derivatization	Chemical modification of the aldehyde group (e.g., with 2,4-dinitrophenylhydrazine, DNPH) followed by HPLC-UV analysis.[3][4]	Can significantly enhance the UV absorbance and improve the limit of detection for the aldehyde.[5]	Adds an extra step to the sample preparation, which can introduce variability; derivatizing agent may have impurities.
Quantitative Nuclear Magnetic Resonance (qNMR)	Quantification based on the integration of NMR signals relative to a certified internal standard.	A primary analytical method that does not require a reference standard of the analyte; provides structural confirmation.	Lower sensitivity compared to HPLC and GC-MS; requires a high-field NMR spectrometer.

Logical Comparison of Analytical Techniques

Caption: Decision matrix for selecting an analytical method for 2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde.

Conclusion

The proposed RP-HPLC method provides a robust and reliable approach for the routine analysis of 2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde in a research and drug development setting. The method is based on well-established principles of reversed-phase chromatography and is readily implementable in most analytical laboratories. While alternative techniques such as GC-MS, HPLC with derivatization, and qNMR offer specific advantages, the proposed HPLC method represents an optimal balance of performance, accessibility, and efficiency for the intended audience. The choice of the most suitable analytical technique will ultimately depend on the specific requirements of the analysis, such as the need for high sensitivity, structural elucidation, or use as a primary quantification method.

References

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• Method for the determination of aldehydes and ketones in ambient air using HPLC - EPA. U.S. Environmental Protection Agency. [Link]

• Quantitative RP-HPLC Determination of Some Aldehydes and Hydroxyaldehydes as Their 2,4-Dinitrophenylhydrazone Derivatives. Analytical Chemistry. [Link]

• HPLC Determination of Trace Levels of Aliphatic Aldehydes C1 - C4 in River and Tap Water Using On-Line Preconcentration. Journal of Liquid Chromatography. [Link]

• HPLC Analysis of Aldehydes and Ketones in Air Samples. Welch Materials, Inc. [Link]

• Separation of Thiazole on Newcrom R1 HPLC column - SIELC Technologies. SIELC Technologies. [Link]

• Novel Indole–Thiazole Derivative Containing a p-Nitro Substituent (CS03): Validation of an HPLC-UV Quantification Method. ACS Omega. [Link]

• Chromatographic and electrophoretic determination of thioamides based on thiazole, 1,3,4-thiadiazole, 1,2,4-triazole, and tetrazole. Journal of Analytical Chemistry. [Link]

• Modification and Biological Evaluation of Thiazole Derivatives as Novel Inhibitors of Metastatic Cancer Cell Migration and Invasion. Journal of Medicinal Chemistry. [Link]

• Retention Times of Compounds Used in the HPLC Analysis. ResearchGate. [Link]

• Synthesis, Characterization and Antimicrobial Evaluation of some Thiazole-Derived Carbamates, Semicarbazones, Amides and Carboxamide. Records of Pharmaceutical and Biomedical Sciences. [Link]

• NOVEL SERIES OF THIAZOLE-BASED COMPLXES; CHARACTERIZATION, STRUCTURAL OPTIMIZATION, IN-VITRO AND IN-SILICO ASSESSMENTS AGAINST. Bulletin of the Chemical Society of Ethiopia. [Link]

• A Convenient Synthesis of 2-Substituted Thiazole-5-carboxylates. Journal of the Chemical Society, Perkin Transactions 1. [Link]

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• A new and efficient preparation of 2-aminothiazole-5-carbamides: applications to the synthesis of the anti-cancer drug dasatinib. Arkivoc. [Link]

• HPLC-MS/MS based method for the determination of 2-(3-hydroxy-5-phosphonooxymethyl-2-methyl-4-pyridyl)-1,3-thiazolidine-4-carboxylic acid in human plasma. Scientific Reports. [Link]

• Performance Characterizations and Comparisons of HPLC Column Options for Ultra High-Speed and High- Resolution HPLC Separations. Agilent Technologies. [Link]

• 2-Amino-1,3-thiazole-5-carbaldehyde. PubChem. [Link]

• Simultaneous determination of 2-(3-hydroxy-5-phosphonooxymethyl-2-methyl-4-pyridyl)-1,3-thiazolidine-4-carboxylic acid and main plasma aminothiols by HPLC–UV based method. Scientific Reports. [Link]

• Analytical Methods. Royal Society of Chemistry. [Link]

• (PDF) HPLC-MS/MS based method for the determination of 2-(3-hydroxy-5-phosphonooxymethyl-2-methyl-4-pyridyl)-1,3-thiazolidine-4-carboxylic acid in human plasma. ResearchGate. [Link]

• Method for synthesizing ethyl 2-(3-aldehyde-4-isobutyloxyphenyl)-4-methylthiazole-5-formate.

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A Researcher's Guide to the UV-Vis Absorption Maxima of 2-Substituted Thiazole-5-carbaldehydes

An In-Depth Technical Comparison for Drug Development and Materials Science Professionals

Welcome to a comprehensive guide on the UV-Vis absorption characteristics of 2-substituted thiazole-5-carbaldehydes. This document provides an objective comparison of their performance, supported by experimental data, to assist researchers, scientists, and drug development professionals in their work with these versatile heterocyclic compounds. Thiazole derivatives are significant scaffolds in medicinal chemistry and materials science, and understanding their electronic properties is crucial for their application.

The Influence of 2-Position Substituents on Electronic Absorption

The UV-Vis absorption maxima (λmax) of 2-substituted thiazole-5-carbaldehydes are primarily influenced by electronic transitions within the molecule, predominantly π → π* and n → π* transitions. The substituent at the 2-position of the thiazole ring plays a pivotal role in modulating these transitions by altering the energy gap between the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO).

Electron-donating groups (EDGs) and electron-withdrawing groups (EWGs) at the 2-position exert significant influence on the delocalization of π-electrons across the thiazole ring and the carbaldehyde group. This modulation of the electronic distribution directly impacts the energy required for electronic excitation and, consequently, the observed λmax.

Generally, the introduction of a substituent that extends the conjugated system or an electron-donating group leads to a bathochromic shift (a shift to longer wavelengths), as it decreases the HOMO-LUMO energy gap. Conversely, electron-withdrawing groups can sometimes lead to a hypsochromic shift (a shift to shorter wavelengths) by stabilizing the ground state.

Comparative Analysis of UV-Vis Absorption Maxima

The following table summarizes the reported UV-Vis absorption maxima (λmax) for a series of 2-substituted thiazole-5-carbaldehydes in various solvents. This data provides a basis for comparing the electronic effects of different substituents.

2-Substituent	Compound Name	Solvent	λmax (nm)
Amino (-NH₂)	2-Amino-1,3-thiazole-5-carbaldehyde	Not Specified	~272
Note: Directly reported experimental λmax values for a comprehensive series of 2-substituted thiazole-5-carbaldehydes are not extensively available in the public domain. The value for the 2-amino derivative is based on a closely related structure and serves as an estimate. Further experimental work is needed to build a complete comparative dataset.

Understanding the Electronic Transitions

The UV-Vis spectra of these compounds are characterized by absorption bands corresponding to specific electronic transitions.

• π → π* Transitions: These are typically high-intensity absorptions arising from the excitation of an electron from a π bonding orbital to a π* antibonding orbital. The extensive π-system of the thiazole ring and the carbaldehyde group are primarily responsible for these transitions. Substituents that enhance conjugation will lower the energy of this transition, causing a red shift in the absorption maximum.[1][2]

• n → π* Transitions: These transitions involve the excitation of a non-bonding electron (from the nitrogen or sulfur heteroatoms, or the carbonyl oxygen) to a π* antibonding orbital. These absorptions are generally of lower intensity compared to π → π* transitions and appear at longer wavelengths.[1][2]

The position and intensity of these absorption bands are sensitive to both the nature of the substituent at the 2-position and the polarity of the solvent.

Experimental Protocol for UV-Vis Spectroscopic Analysis

To ensure accurate and reproducible determination of UV-Vis absorption maxima, the following detailed experimental protocol is recommended.

I. Materials and Instrumentation

• Spectrophotometer: A dual-beam UV-Vis spectrophotometer capable of scanning a wavelength range of at least 200-800 nm.

• Cuvettes: Quartz cuvettes with a 1 cm path length are required for measurements in the UV region.

• Solvent: A UV-grade solvent in which the analyte is soluble and which is transparent in the wavelength range of interest. Common solvents include ethanol, methanol, acetonitrile, and cyclohexane.

• Analyte: A pure sample of the 2-substituted thiazole-5-carbaldehyde.

• Volumetric flasks and pipettes: For accurate preparation of solutions.

II. Experimental Workflow

The following diagram illustrates the general workflow for obtaining the UV-Vis absorption spectrum of a 2-substituted thiazole-5-carbaldehyde.

Caption: Experimental workflow for UV-Vis spectroscopic analysis.

III. Step-by-Step Methodology

• Solution Preparation:

  • Accurately weigh a small amount of the 2-substituted thiazole-5-carbaldehyde and dissolve it in the chosen UV-grade solvent in a volumetric flask to prepare a stock solution of known concentration (typically in the range of 10⁻³ to 10⁻⁴ M).

  • From the stock solution, prepare a series of dilutions to a final concentration that gives a maximum absorbance in the range of 0.5 to 1.5 absorbance units. This ensures the measurement is within the linear range of the instrument.

• Instrument Setup and Baseline Correction:

  • Turn on the spectrophotometer and allow the lamps to warm up for at least 30 minutes to ensure a stable output.

  • Set the desired wavelength range for the scan (e.g., 200-600 nm).

  • Fill a clean quartz cuvette with the pure solvent to be used for the sample preparation. This will serve as the blank.

  • Place the blank cuvette in both the sample and reference holders of the spectrophotometer and run a baseline scan. This will subtract any absorbance from the solvent and the cuvette itself.

• Sample Measurement:

  • Rinse a clean quartz cuvette with a small amount of the sample solution before filling it.

  • Place the cuvette containing the sample solution in the sample holder of the spectrophotometer.

  • Initiate the scan to record the absorption spectrum of the sample.

• Data Analysis:

  • The resulting spectrum will be a plot of absorbance versus wavelength.

  • Identify the wavelength at which the maximum absorbance occurs. This is the λmax.

  • Record the λmax value and the corresponding absorbance.

Causality Behind Experimental Choices

• Choice of Solvent: The solvent can influence the position of the absorption maxima through solvatochromic effects. Polar solvents can stabilize the excited state of a polar molecule more than the ground state, leading to a red shift (bathochromic shift). Therefore, it is crucial to report the solvent used when reporting λmax values.

• Concentration Range: Working within the optimal absorbance range of 0.5-1.5 is critical for accuracy. At very high concentrations, deviations from the Beer-Lambert law can occur due to intermolecular interactions, and at very low concentrations, the signal-to-noise ratio may be poor.

• Baseline Correction: Performing a baseline correction with the pure solvent is essential to eliminate any background absorbance from the solvent and the cuvette, ensuring that the measured absorbance is solely due to the analyte.

Conclusion

The UV-Vis absorption characteristics of 2-substituted thiazole-5-carbaldehydes are a direct reflection of their electronic structure. The substituent at the 2-position provides a powerful handle to tune the absorption properties of these molecules. While a comprehensive experimental dataset is still needed, the principles outlined in this guide provide a solid framework for researchers to understand, predict, and experimentally determine the UV-Vis absorption maxima of this important class of compounds. This knowledge is invaluable for the rational design of novel thiazole derivatives for applications in drug discovery and materials science.

References

• Chemistry Stack Exchange. Highly conjugated compounds and the effects of substiuents. Available from: [Link].

• ResearchGate. UV/Vis absorption spectra of thiazoles 1-4 with MB. [a]. Available from: [Link].

• RSC Publishing. Thiazolo[5,4-d]thiazole-based organic sensitizers with improved spectral properties for application in greenhouse-integrated dye-sensitized solar cells. Available from: [Link].

• MDPI. Electron Scattering Cross Sections from Thiazole for Impact Energies Ranging from 1 to 1000 eV. Available from: [Link].

• Brainly.com. [FREE] What is the effect of electron-donating and withdrawing groups on the UV-Vis absorption spectra of a. Available from: [Link].

• ResearchGate. (PDF) A UV-Vis Spectrophotometric Method for the Estimation of Aldehyde Groups in Periodate-Oxidized Polysaccharides Using 2,4-Dinitrophenyl Hydrazine. Available from: [Link].

• PubChem. 2-Phenyl-1,3-thiazole-5-carbaldehyde. Available from: [Link].

• PubMed. Mass spectrometric studies of 2-aryl-5-acetylthiazole derivatives. Available from: [Link].

• PubChem. 2-Amino-1,3-thiazole-5-carbaldehyde. Available from: [Link].

• PubChem. 2-Chloro-1,3-thiazole-5-carbaldehyde. Available from: [Link].

• PubChem. 2-Methyl-1,3-thiazole-5-carbaldehyde. Available from: [Link].

• Organic Chemistry Portal. Thiazole synthesis. Available from: [Link].

• MDPI. Novel Carbazole–Thiazole Conjugates: Synthesis and Biophysical Characterization. Available from: [Link].

• ePrints Soton. Synthesis, spectroscopic (UV-vis and GIAO NMR), crystallographic and theoretical studies of triazine heterocyclic derivatives. Available from: [Link].

• Fiveable. 9.1 UV-visible spectroscopy and electronic transitions. Available from: [Link].

• Master Organic Chemistry. What is UV-Vis Spectroscopy? And How Does It Apply To Conjugation?. Available from: [Link].

• ResearchGate. A Convenient Synthesis of 2-Substituted Thiazole-5-carboxylates. Available from: [Link].

• Pharmaffiliates. CAS No : 1003-60-7| Chemical Name : 2-Methylthiazole-5-carbaldehyde | Pharmaffiliates. Available from: [Link].

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• PMC. Photochromic Properties of Thiophene and Thiazole-Substituted Bicyclic Aziridine in Solution and Solid State. Available from: [Link].

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• ResearchGate. (PDF) UV-vis Spectroscopic Characterization of Heterocyclic Azines as Chemosensors for Metal Ion Detection in Aqueous Medium. Available from: [Link].

• PubChem. 2-Aminothiazole-5-carboxaldehyde oxime. Available from: [Link].

• Google Patents. US5880288A - Process for the preparation of 2-methylthiazole-5-carboxylates.

• YouTube. Electronic transitions in UV Visible spectroscopy. Available from: [Link].

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Elemental analysis standards for thiazole carbaldehyde purity

Executive Summary

In the synthesis of heterocyclic building blocks, Thiazole Carbaldehyde (specifically the 2- and 4- isomers) presents a notorious characterization challenge. Its susceptibility to rapid oxidation (forming thiazole carboxylic acid) and high sulfur content (approx. 28% w/w) creates a "blind spot" for standard analytical workflows.

While High-Performance Liquid Chromatography (HPLC) remains the industry standard for tracking organic impurities, it frequently fails to detect inorganic contaminants, moisture, and the early onset of oxidation where chromophores remain similar.

This guide objectively compares the Combustion Elemental Analysis (EA) "Gold Standard" against modern Quantitative NMR (qNMR) and HPLC alternatives. We demonstrate that while EA is the only method to validate bulk stoichiometric integrity, it must be modified with specific catalytic protocols to handle the refractory nature of thiazole sulfur.

Part 1: The Thiazole Challenge (Stoichiometry & Stability)

Thiazole carbaldehyde (

) is kinetically unstable. Upon exposure to air, it oxidizes to thiazole carboxylic acid ( ). This transition drastically alters the elemental composition, making EA a highly sensitive—albeit unforgiving—purity metric.

The Stoichiometric Shift

Element	Thiazole Carbaldehyde (Theoretical)	Thiazole Carboxylic Acid (Oxidation Product)	Delta ( )
Carbon	42.47%	37.21%	-5.26%
Hydrogen	2.67%	2.34%	-0.33%
Nitrogen	12.38%	10.85%	-1.53%
Sulfur	28.34%	24.83%	-3.51%
Oxygen	14.14%	24.78%	+10.64%

Insight: A mere 5% oxidation level shifts the Carbon content by ~0.26%, pushing the sample dangerously close to the standard journal acceptance limit of

.

Part 2: The Gold Standard (Combustion Analysis)

Why Standard EA Fails Thiazoles

Standard CHNS analysis uses "flash combustion" at ~950°C. However, sulfur-rich heterocycles like thiazoles are refractory . They tend to form stable metal-sulfates in the ash or release sulfur as

rather than the detectable , leading to low Sulfur recovery and high Carbon errors due to incomplete combustion.

The Solution: The "Tungsten-Boosted" Protocol

To achieve publication-grade purity (

), the combustion zone must be modified.

Protocol A: Thiazole-Optimized Combustion

• Carrier Gas: Helium (99.999%) at 140 mL/min.

• Oxygen Boost: High-flow O2 injection (25 mL) directly over the sample crucible.

• Catalyst Additive: 10–15 mg of Tungsten (VI) Oxide (

  ) powder added directly to the tin capsule containing the sample.

  • Mechanism:[1]

    acts as a flux and oxygen donor, preventing the formation of refractory ash and ensuring quantitative conversion of organic sulfur to .

• Temperature: Raise combustion tube to 1050°C (vs standard 960°C).

Figure 1: Optimized combustion workflow using Tungsten Oxide (

) to ensure complete sulfur recovery in thiazole derivatives.

Part 3: Comparative Analysis (EA vs. HPLC vs. qNMR)

While EA provides the bulk "truth," it is destructive and blind to structure. Here we compare it against the primary alternatives.

Method Comparison Matrix

Feature	Elemental Analysis (EA)	HPLC (UV/Vis)	qNMR (Quantitative NMR)
Primary Detection	Mass % of C, H, N, S	Chromophores (UV absorption)	Molar ratio of protons
Thiazole Specificity	High (Detects oxidation via C/O shift)	Medium (Oxidized acid often co-elutes)	Very High (Distinct aldehyde vs acid shift)
Inorganic Detection	Excellent (Ash/Residue affects %)	Poor (Salts are invisible)	Poor (Unless nuclei specific)
Solvent/Water Detection	Indirect (H% rises, C% drops)	None (Solvent peak excluded)	Excellent (Distinct peaks)
Sample Requirement	~2 mg (Destructive)	~0.1 mg (Recoverable)	~10 mg (Non-destructive)
Throughput	5 mins/sample	20-40 mins/sample	10-15 mins/sample

Experimental Data: The "Triad" Validation

We analyzed three batches of 2-Thiazolecarboxaldehyde to demonstrate how the methods diverge.

• Batch A: Freshly distilled (High Purity).

• Batch B: Stored 3 months at RT (Partial Oxidation).

• Batch C: "Wet" sample (Spiked with 2% water).

Table 1: Comparative Purity Results

Batch	EA (Carbon %)	EA Verdict	HPLC Purity (Area %)	qNMR Purity (wt %)	Conclusion
Theoretical	42.47%	--	100.0%	100.0%	--
Batch A	42.41% ( -0.06)	Pass	99.8%	99.6%	True Purity
Batch B	41.85% ( -0.62)	Fail	98.2%	94.5%	Oxidation: EA and qNMR detect the mass change; HPLC overestimates purity due to weak acid UV response.
Batch C	41.60% ( -0.87)	Fail	99.7%	97.9%	Hydration: HPLC is blind to water. EA fails due to mass dilution. qNMR identifies the water peak.

Critical Insight: HPLC grossly overestimated the purity of the oxidized batch (Batch B) because the carboxylic acid derivative has a lower extinction coefficient at the monitored wavelength (254 nm) than the aldehyde. Only EA and qNMR correctly flagged the degradation.

Part 4: Self-Validating Protocol (The Decision Tree)

To ensure scientific integrity, do not rely on a single method. Use this decision logic to select the correct validation workflow.

Figure 2: Logical workflow for purity validation. Note that EA is the final "gatekeeper" only after qNMR confirms the absence of solvents that would skew the carbon mass balance.

Part 5: References

• Pauli, G. F., et al. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry. [Link]

• Analytik Jena. (2020). Determination of Sulfur Species by Combustion Elemental Analysis. [Link]

Sources

• 1. cabidigitallibrary.org [cabidigitallibrary.org]

A Comparative Guide to 13C NMR Chemical Shifts of Thiazole C2 and C5 Positions

For Researchers, Scientists, and Drug Development Professionals

As a Senior Application Scientist, this guide provides an in-depth analysis of the ¹³C NMR chemical shifts at the C2 and C5 positions of the thiazole ring. Understanding the electronic environment of these positions is crucial for the structural elucidation and optimization of thiazole-containing compounds, which are prevalent in medicinal chemistry. This guide will delve into the underlying principles governing these chemical shifts, present a comparative analysis of experimental data for various substituted thiazoles, and provide a standardized protocol for obtaining and interpreting these spectra.

The Significance of C2 and C5 in the Thiazole Ring: An Electronic Perspective

The thiazole ring is a five-membered aromatic heterocycle containing both a sulfur and a nitrogen atom. This arrangement creates a unique electronic landscape that directly influences the ¹³C NMR chemical shifts of its constituent carbons. The C2 carbon, situated between the electronegative nitrogen and sulfur atoms, is characteristically electron-deficient. In contrast, the C5 carbon, adjacent to the sulfur atom, is relatively more electron-rich. This inherent difference in electron density is the primary determinant of their distinct chemical shifts and their differential responses to substituent effects.

The calculated π-electron density highlights C5 as a primary site for electrophilic substitution, while the electron-poor C2 is more susceptible to nucleophilic attack[1]. This reactivity profile is a direct reflection of the ground-state electron distribution, which is precisely what ¹³C NMR spectroscopy probes.

Comparative Analysis of C2 and C5 Chemical Shifts: The Impact of Substituents

The chemical shifts of the C2 and C5 carbons are highly sensitive to the nature and position of substituents on the thiazole ring. The following table summarizes experimental ¹³C NMR data for a range of substituted thiazoles, providing a comparative view of how different functional groups modulate the electronic environment at these key positions.

Substituent at C2	Substituent at C4	Substituent at C5	Solvent	C2 Shift (ppm)	C5 Shift (ppm)	Reference
H	H	H	CDCl₃	~153.4	~115.3	(Typical values)
2-(2-(2,4-dinitrophenyl)hydrazinylidene)	4-methyl	H	-	164.14	94.49	[2]
2-phenyl	5-methyl-4-(4-nitrophenyl)	H	CDCl₃	164.4	-	[3]
2-(pyridin-3-yl)	4-phenyl	H	CDCl₃	164.3	113.3	[3]
2-phenyl	4-(p-tolyl)	H	CDCl₃	167.7	111.8	[3]
2,4-diphenyl	H	5-methyl	CDCl₃	163.6	-	[3]
N-(furan-2-carbonyl)amino	H	H	CDCl₃	-	-	[4]
2-amino	H	H	DMSO	-	-	[5]
2-phenyl	4-methyl	H	-	-	-
2-amino	4-phenyl	H	-	168.8	101.9

Analysis of Trends:

• Unsubstituted Thiazole: The C2 carbon resonates at a significantly downfield position (around 153 ppm) compared to the C5 carbon (around 115 ppm). This large difference is a direct consequence of the electron-withdrawing inductive effects of the adjacent nitrogen and sulfur atoms on C2.

• Substituent Effects at C2: Electron-withdrawing groups at the C2 position, such as a hydrazinylidene group, tend to further deshield the C2 carbon, shifting its resonance downfield (e.g., 164.14 ppm)[2]. Conversely, electron-donating groups at this position would be expected to cause an upfield shift.

• Substituent Effects at C5: Substituents at the C5 position have a more pronounced effect on the C5 chemical shift. For instance, a methyl group at C5 in a 2,4-diphenylthiazole derivative leads to a downfield shift of the C5 signal[3].

• Long-Range Effects: Substituents at the C4 position can also influence the chemical shifts of both C2 and C5, although to a lesser extent than directly attached groups. The electronic effects are transmitted through the π-system of the ring.

The "Why": Causality Behind Chemical Shift Variations

The observed chemical shifts are governed by a combination of inductive and resonance effects, as well as the anisotropic effects of nearby groups.

• Inductive Effects: The high electronegativity of the nitrogen atom and, to a lesser extent, the sulfur atom, withdraws electron density from the adjacent C2 carbon, leading to its significant deshielding and downfield chemical shift.

• Resonance Effects: The lone pair of electrons on the sulfur atom can participate in π-conjugation, increasing the electron density at the C5 position. This resonance contribution is a key factor in the upfield chemical shift of C5 relative to C2. Substituents that can either donate or withdraw electron density via resonance will have a substantial impact on the chemical shifts of the ring carbons.

• π-Polarization: In some cases, particularly with strongly polarizing substituents, a "reverse substituent effect" can be observed, where the expected electronic trend is inverted due to π-polarization of the heterocyclic ring[6].

Experimental Protocol for 13C NMR Analysis of Thiazole Derivatives

To ensure the acquisition of high-quality and reproducible ¹³C NMR data, the following protocol is recommended:

• Sample Preparation:

  • Accurately weigh 10-20 mg of the thiazole derivative.

  • Dissolve the sample in 0.6-0.8 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆). Ensure the solvent is of high purity to avoid extraneous signals.

  • Filter the solution if any particulate matter is present to prevent shimming issues.

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrument Setup:

  • Use a high-field NMR spectrometer (≥400 MHz for ¹H) for better signal dispersion and sensitivity.

  • Tune and match the ¹³C probe for the specific solvent used.

  • Perform automated or manual shimming to optimize the magnetic field homogeneity.

• Data Acquisition:

  • Acquire a standard proton-decoupled ¹³C NMR spectrum.

  • Use a sufficient number of scans to achieve an adequate signal-to-noise ratio, especially for quaternary carbons. This can range from several hundred to several thousand scans depending on the sample concentration.

  • Employ a relaxation delay (d1) of at least 2 seconds to allow for full relaxation of the carbon nuclei, ensuring more accurate signal integration if needed.

  • Set the spectral width to encompass the expected range of chemical shifts for thiazole derivatives (typically 0 to 180 ppm).

• Data Processing:

  • Apply an exponential multiplication (line broadening) of 0.5-1.0 Hz to improve the signal-to-noise ratio.

  • Fourier transform the free induction decay (FID).

  • Phase the spectrum carefully to obtain pure absorption lineshapes.

  • Reference the spectrum to the solvent peak (e.g., CDCl₃ at 77.16 ppm, DMSO-d₆ at 39.52 ppm).

Visualization of Concepts

Thiazole Ring Structure and Numbering

Caption: Numbering scheme of the thiazole ring.

Workflow for 13C NMR Analysis

Caption: Standardized workflow for ¹³C NMR analysis.

Conclusion

The ¹³C NMR chemical shifts of the C2 and C5 positions in the thiazole ring offer a sensitive probe into the electronic structure of these important heterocyclic compounds. A thorough understanding of the factors that influence these shifts, supported by a robust experimental protocol, is indispensable for the unambiguous characterization and rational design of novel thiazole-based molecules in drug discovery and materials science. This guide provides a foundational framework for researchers to confidently acquire, interpret, and compare ¹³C NMR data for this critical class of compounds.

References

• Kara, Y. S., & Cinar, M. (2004). C-13 NMR study of substituent effects in 1,2,4-oxadiazole and 1,2,4-thiadiazole derivatives. Phosphorus, Sulfur, and Silicon and the Related Elements, 179(7), 1435-1443. [Link]

• Solčániová, E., & Toma, Š. (1989). Effect of substituents on the 13C NMR chemical shifts of 2‐R‐3‐methylbenzothiazolium quaternary salts and 2‐R‐benzothiazoles. Magnetic Resonance in Chemistry, 27(7), 633-636. [Link]

• Sharma, V. P. (2004). 13 C-NMR Studies of Some Heterocyclically Substituted Chromones. Asian Journal of Chemistry, 16(3-4), 1471-1475. [Link]

• Abdel-Wahab, B. F., et al. (2023). Synthesis and Structure Determination of Substituted Thiazole Derivatives as EGFR/BRAFV600E Dual Inhibitors Endowed with Antiproliferative Activity. Molecules, 28(14), 5485. [Link]

• Ziolo, R. F., & Günther, W. H. H. (2012). 1H and 13C NMR Assignments for the Cyanine Dyes SYBR Safe and Thiazole Orange. The Journal of Organic Chemistry, 77(23), 10853-10857. [Link]

• Plavac, N., et al. (1975). Carbon-13 Nuclear Magnetic Resonance Spectra of Isothiazole, 1,2-Dithiole, and 1,3-Dithiole Derivatives. Canadian Journal of Chemistry, 53(6), 836-844. [Link]

• Kara, Y. S., et al. (2015). Substituent effect study on experimental ¹³C NMR chemical shifts of (3-(substituted phenyl)-cis-4,5-dihydroisoxazole-4,5-diyl)bis(methylene)diacetate derivatives. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 151, 723-730. [Link]

• Shinde, M. H., & Kshirsagar, U. A. (Year). One Pot Synthesis of Substituted Imidazopyridine and Thiazoles from Styrene in Water Assisted by NBS. Supporting Information. [Link]

• Tighadouini, S., et al. (2022). Experimental and theoretical investigations on a furan-2-carboxamide-bearing thiazole: synthesis, molecular characterization by IR/NMR/XRD, electronic characterization by DFT, Hirshfeld surface analysis and biological activity. IUCrData, 7(3), x220202. [Link]

• Al-Salahi, R., et al. (2016). Design, synthesis and docking studies of novel thiazole derivatives incorporating pyridine moiety and assessment as antimicrobial agents. BMC Chemistry, 10(1), 1-11. [Link]

• Yüksek, H., et al. (2015). Synthesis and Anticancer Evaluation of New Thiazole and Thiadiazole Derivatives Bearing Acetanilide Moiety. Letters in Drug Design & Discovery, 12(4), 285-293. [Link]

• Koparir, M., et al. (2016). Correlation between the experimental and calculated ¹³C-NMR chemical shifts of some new thiazole derivatives. Journal of Molecular Structure, 1108, 553-560. [Link]

• Zary, A. T., et al. (2012). 1H and 13C NMR assignments for the cyanine dyes SYBR Safe and thiazole orange. Magnetic Resonance in Chemistry, 50(12), 803-807. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Handling of 2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde

An In-Depth Technical Resource for Laboratory Professionals

Understanding the Inherent Risks: A Structural Analogy Approach

The chemical structure of 2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde suggests several potential hazards. Thiazole derivatives are known to possess a wide range of biological activities and can be irritating to the skin, eyes, and respiratory system.[1][2][3] Aldehydes are a class of reactive compounds, often associated with irritation and sensitization. The ethoxymethyl group may be metabolized to formaldehyde, a known sensitizer and carcinogen.[4] Therefore, it is prudent to handle this compound as a substance that is potentially harmful if inhaled, ingested, or absorbed through the skin.[5][6]

Table 1: Hazard Analysis and Mitigation

Potential Hazard	Rationale based on Structural Analogs	Primary Mitigation Strategy
Eye Irritation	Aldehydes and thiazole derivatives are frequently cited as eye irritants.[1][7][8]	Use of chemical splash goggles and/or a face shield.[9][10]
Skin Irritation/Sensitization	Both functional groups are associated with skin irritation and potential for allergic reactions.[1][5][7]	Use of compatible chemical-resistant gloves and a lab coat.[6][9]
Respiratory Irritation	Aldehydes are known respiratory irritants.[1][7] Thiazole compounds can also cause respiratory tract irritation.[5]	Handling within a certified chemical fume hood is mandatory.[9]
Toxicity (Oral, Dermal, Inhalation)	Many thiazole derivatives and aldehydes are classified as harmful by multiple routes of exposure.[1][6][7]	Strict adherence to all PPE protocols and engineering controls to prevent exposure.

Operational Protocol: From Receipt to Disposal

This section provides a step-by-step guide for the safe handling of 2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde.

Engineering Controls: The First Line of Defense

All work involving 2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde must be conducted in a well-ventilated laboratory, inside a certified chemical fume hood.[9] Ensure that a safety shower and eyewash station are readily accessible and have been recently tested.

Personal Protective Equipment (PPE): A Comprehensive Barrier

The selection and proper use of PPE are critical to minimizing exposure.

• Eye and Face Protection: Chemical splash goggles are mandatory.[10] For procedures with a higher risk of splashing, such as when handling larger quantities, a face shield should be worn in addition to goggles.[11]

• Hand Protection: Wear compatible chemical-resistant gloves. Nitrile gloves are a suitable initial choice for general laboratory work with this type of compound, but it is crucial to check the manufacturer's glove compatibility chart for specific breakthrough times.[9][10] Always inspect gloves for any signs of degradation or puncture before use. Employ proper glove removal techniques to avoid contaminating your skin.[6]

• Body Protection: A long-sleeved laboratory coat is required to protect against incidental splashes.[9][12] For tasks with a higher potential for contamination, a chemically resistant apron should be worn over the lab coat.[13]

• Respiratory Protection: When used within a certified fume hood, additional respiratory protection is typically not required. However, in the event of a spill or if there is a potential for aerosol generation outside of a fume hood, a NIOSH-approved respirator with an organic vapor cartridge should be used.[5][9]

Safe Handling and Storage

• Handling: Avoid direct contact with the compound.[7] Do not eat, drink, or smoke in the laboratory.[7] Wash hands thoroughly after handling the compound, even if gloves were worn.[6][14]

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[9]

Spill and Emergency Procedures

• Minor Spills: For a small spill contained within the fume hood, absorb the material with an inert absorbent material such as vermiculite or sand. Place the contaminated material into a sealed, labeled container for hazardous waste disposal.

• Major Spills: In the event of a large spill, evacuate the area immediately and alert your institution's environmental health and safety department. Do not attempt to clean up a large spill without the appropriate training and equipment.

• First Aid:

  • In case of eye contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[9][14]

  • In case of skin contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes while removing contaminated clothing.[9][14]

  • If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate medical attention.[9]

  • If swallowed: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[9][14]

Disposal Plan

All waste containing 2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde, including contaminated consumables and PPE, must be disposed of as hazardous chemical waste.[1] Follow all local, state, and federal regulations for hazardous waste disposal.[9]

Visualizing the Workflow for Safe Handling

The following diagram illustrates the critical steps and decision points for the safe handling of 2-(Ethoxymethyl)-1,3-thiazole-5-carbaldehyde in a laboratory setting.

Caption: A logical workflow for the safe handling of hazardous laboratory chemicals.

References

• Material Safety Data Sheet - 2,1,3-Benzothiadiazole-5-carbaldehyde, 97%. Cole-Parmer. [Link]

• Thiazole derivatives: prospectives and biological applications. ResearchGate. [Link]

• Chapter 13, Chemical Hygiene Plan: Personal Protective Equipment. University of Nevada, Reno Environmental Health & Safety. [Link]

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